1H-pyrazole-4-carboxylic acid hydrate

Core Science & Biosynthesis

Molecular weight and formula of 1H-pyrazole-4-carboxylic acid hydrate

An In-depth Technical Guide on 1H-Pyrazole-4-Carboxylic Acid and its Hydrate for Researchers, Scientists, and Drug Development Professionals

Executive Summary

1H-Pyrazole-4-carboxylic acid is a pivotal heterocyclic building block in modern chemistry, with profound implications for both the agrochemical and pharmaceutical industries. Its rigid, five-membered ring structure, featuring two adjacent nitrogen atoms and a carboxylic acid functional group, serves as a critical pharmacophore for a multitude of biologically active molecules.[1][2][3] This is most notably demonstrated by its role as the foundational precursor to a blockbuster class of succinate dehydrogenase inhibitor (SDHI) fungicides.[4][5] The inherent stability and reactivity of this scaffold also lend it to a wide array of applications in medicinal chemistry, targeting conditions ranging from inflammation to cancer.[3][6][7]

This guide provides a comprehensive technical overview for professionals engaged in research and development. It moves beyond basic data to explore the causality behind its synthesis, the critical and often overlooked implications of its hydrated state, and self-validating protocols for storage and analysis. We will delve into its physicochemical properties, robust synthetic methodologies, and the analytical techniques required to ensure its integrity and proper characterization, particularly concerning its water content.

Core Molecular and Physicochemical Properties

Chemical Identity and Structure

1H-Pyrazole-4-carboxylic acid is an organic compound featuring a pyrazole ring substituted with a carboxylic acid group at the 4-position. The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms.[2][3] This arrangement confers a unique electronic and structural profile, making it a versatile scaffold in synthetic chemistry.

Figure 1. Chemical Structure of 1H-Pyrazole-4-carboxylic acid.

Physicochemical Data: Anhydrous Form

The properties of the anhydrous form serve as the baseline for understanding this molecule. All quantitative measurements and reaction stoichiometries must be adjusted based on the hydration state of the material being used.

Property	Value	Source(s)
Molecular Formula	C₄H₄N₂O₂	[8][9][10][11]
Molecular Weight	112.09 g/mol	[8][9][12]
IUPAC Name	1H-pyrazole-4-carboxylic acid	[9][10][11]
CAS Number	37718-11-9	[8][10][11]
Melting Point	281-283 °C	[11]
Appearance	White to off-white solid/powder
InChI Key	IMBBXSASDSZJSX-UHFFFAOYSA-N	[10][11]

The Critical Nature of the Hydrated State

The term "1H-pyrazole-4-carboxylic acid hydrate" signifies that the compound exists as a crystalline solid that incorporates a specific number of water molecules within its crystal lattice. The formula is more accurately represented as C₄H₄N₂O₂·xH₂O.

Why this is critical for researchers:

• Stoichiometric Accuracy: Using the molecular weight of the anhydrous form (112.09 g/mol ) for a hydrated sample will result in significant errors in molar calculations, leading to incorrect reagent ratios and impacting reaction yields and purity.

• Solubility and Stability: The degree of hydration can influence the compound's solubility in various solvents and affect its overall stability. The presence of water can facilitate proton transfer, potentially leading to an equilibrium of tautomers which might alter reactivity or biological activity.[13]

• Analytical Interpretation: The presence of water will be evident in analytical techniques such as NMR (potential for a broad H₂O peak), IR (broad O-H stretching), and especially elemental analysis and thermogravimetric analysis (TGA).

The exact number of water molecules (the value of 'x') is not always a simple integer and can be variable. Therefore, it is imperative to determine the water content of any new batch of the compound before use.

Synthesis and Derivatization Strategies

Foundational Synthetic Pathways

The synthesis of substituted pyrazole carboxylic acids is a well-established field. A common and robust strategy involves the cyclocondensation of a hydrazine source with a β-dicarbonyl compound or its synthetic equivalent.[1] The carboxylic acid moiety itself is frequently introduced via the hydrolysis of a more stable and easily purified ester precursor, such as a methyl or ethyl ester.[1] This two-step approach is often preferred in organic synthesis because esters typically have better crystallization properties and are less polar than their corresponding carboxylic acids, simplifying purification by chromatography or recrystallization.

Caption: General synthetic workflow for 1H-pyrazole-4-carboxylic acid.

Experimental Protocol: Synthesis via Ester Hydrolysis

This protocol details the final step of the synthesis: the conversion of the stable ester intermediate to the desired carboxylic acid.

Objective: To hydrolyze Ethyl 1H-pyrazole-4-carboxylate to 1H-Pyrazole-4-carboxylic acid.

Materials:

• Ethyl 1H-pyrazole-4-carboxylate

• Sodium hydroxide (NaOH) pellets

• Deionized water

• Concentrated hydrochloric acid (HCl)

• Ethanol

• Round-bottom flask, magnetic stirrer, reflux condenser, pH paper, Büchner funnel, filter paper.

Methodology:

• Dissolution: In a round-bottom flask, dissolve Ethyl 1H-pyrazole-4-carboxylate (1.0 eq) in a minimal amount of ethanol.

• Saponification: Prepare a 2M aqueous solution of NaOH (2.0-3.0 eq) and add it to the flask. The excess base ensures the reaction goes to completion.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux (typically 80-90 °C) with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting ester spot has been completely consumed (typically 2-4 hours).

• Cooling and Neutralization: Cool the reaction mixture to room temperature and then further in an ice bath. Slowly add concentrated HCl dropwise with stirring to neutralize the excess NaOH and protonate the carboxylate salt. The product will begin to precipitate.

• Precipitation: Continue adding HCl until the solution is acidic (pH ~2-3), ensuring complete precipitation of the carboxylic acid. The use of an ice bath maximizes the yield of the precipitate by decreasing its solubility.

• Isolation: Isolate the white solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with a small amount of cold deionized water to remove any inorganic salts.

• Drying: Dry the product under vacuum to yield 1H-Pyrazole-4-carboxylic acid. The final product should be analyzed to determine its water content.

Key Derivatizations in Drug Development

The true value of 1H-pyrazole-4-carboxylic acid lies in its function as a versatile intermediate. The carboxylic acid group is readily converted into other functionalities, most importantly amides. This is achieved by first converting the acid to a more reactive species like an acid chloride (using thionyl chloride or oxalyl chloride), followed by reaction with a desired amine. This acid-to-amide conversion is the cornerstone of the synthesis of numerous SDHI fungicides, such as Isopyrazam and Bixafen, where the pyrazole-carboxamide moiety is essential for biological activity.[5]

A Self-Validating System for Storage and Stability

Pyrazole derivatives can be susceptible to degradation, particularly oxidation, which often manifests as a brownish discoloration.[13][14] A robust storage and handling protocol is not just a recommendation; it is a self-validating system to ensure the integrity of the material over time.

Causality of Degradation:

• Oxidation: The pyrazole ring can be susceptible to oxidation, especially in the presence of air and light.[13][14][15] Storing under an inert atmosphere (argon or nitrogen) is crucial for long-term stability.

• Photodegradation: Exposure to UV or high-intensity light can provide the energy to initiate decomposition.[13][15] Using amber glass vials or wrapping containers in foil is a necessary precaution.

• Moisture: As discussed, water can facilitate tautomeric interconversion.[13] For N-unsubstituted pyrazoles, this can alter the compound's reactivity profile. Therefore, storage in a desiccated environment is vital.

Caption: Self-validating workflow for storage and quality control.

Essential Analytical Methodologies

Spectroscopic Characterization

Standard spectroscopic methods are used to confirm the identity and purity of 1H-pyrazole-4-carboxylic acid.

• ¹H NMR: Will show characteristic peaks for the two protons on the pyrazole ring and a broad singlet for the carboxylic acid proton.

• ¹³C NMR: Will show distinct signals for the four carbon atoms in the molecule.

• FTIR: Will exhibit a strong, broad O-H stretch for the carboxylic acid and a sharp C=O stretch.

Protocol: Determining Water Content by Thermogravimetric Analysis (TGA)

This protocol provides a definitive method for quantifying the water of hydration.

Objective: To determine the percentage of water in a sample of 1H-pyrazole-4-carboxylic acid hydrate.

Principle: TGA measures the change in mass of a sample as it is heated at a controlled rate. When a hydrate is heated, the water molecules are driven off at a specific temperature range, resulting in a distinct mass loss step on the TGA curve. The magnitude of this mass loss corresponds directly to the amount of water in the original sample.

Instrumentation and Materials:

• Thermogravimetric Analyzer (TGA)

• High-purity nitrogen gas supply

• Microbalance

• Sample of 1H-pyrazole-4-carboxylic acid hydrate (5-10 mg)

Methodology:

• Tare: Tare a clean TGA sample pan on a microbalance.

• Sample Preparation: Accurately weigh 5-10 mg of the hydrate sample into the tared pan.

• Instrument Setup: Place the pan in the TGA furnace. Purge the furnace with nitrogen gas (e.g., at 50 mL/min) to provide an inert atmosphere, preventing oxidative decomposition.

• Thermal Program: Program the instrument to heat the sample from ambient temperature (e.g., 30 °C) to a temperature above the boiling point of water but below the decomposition temperature of the anhydrous compound (e.g., 200 °C). A heating rate of 10 °C/min is standard.

• Data Acquisition: Run the thermal program and record the mass loss as a function of temperature.

• Data Analysis:

  • Identify the step-wise mass loss on the TGA curve that corresponds to the loss of water. This typically occurs between 50 °C and 120 °C.

  • Use the instrument software to calculate the percentage mass loss (%WL) for this step.

  • Calculate the number of moles of water (x) per mole of anhydrous compound using the following formula:

    • x = [%WL × MW_anhydrous] / [(100 - %WL) × MW_water]

    • Where: MW_anhydrous = 112.09 g/mol ; MW_water = 18.02 g/mol .

Example Interpretation:

• If TGA shows a mass loss of 13.85%, this corresponds to x ≈ 1.0. The compound is a monohydrate (C₄H₄N₂O₂·H₂O), and the correct molecular weight to use for calculations is 130.11 g/mol .

Applications in High-Value Industries

The pyrazole carboxylic acid scaffold is a cornerstone of modern chemical research due to its wide range of biological activities.[7]

• Agrochemicals: Its most significant commercial application is as the key intermediate for SDHI fungicides.[4] Molecules like boscalid, fluxapyroxad, and bixafen are all pyrazole carboxamides that are highly effective against a broad spectrum of fungal plant pathogens.[4][5]

• Pharmaceuticals: Pyrazole derivatives are known to exhibit a vast array of pharmacological properties, including anti-inflammatory, antimicrobial, anticancer, and antifungal activities.[1][3][6] The ability to easily derivatize the carboxylic acid group allows for the creation of large libraries of compounds for high-throughput screening in drug discovery programs. For instance, novel pyrimidine-pyrazole hybrids have been synthesized and investigated for their potential in treating chronic myeloid cancer.[16]

Safety and Disposal

6.1. Hazard Identification and Handling

• GHS Classification: 1H-Pyrazole-4-carboxylic acid is classified as causing skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[9][11]

• Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated area or a chemical fume hood. Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.[17] Avoid creating dust.[18]

6.2. Waste Disposal

• Chemical waste must be disposed of in accordance with local, state, and federal regulations.[18]

• Do not dispose of the material down the drain.[17] Collect waste material in a designated, labeled hazardous waste container.[17] It can often be dissolved in a combustible solvent and burned in a chemical incinerator.[18]

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• An Efficient Synthesis of 1H-Pyrazole-4-carboxylic Acid Esters with Vilsmeier Reagent under Neat Conditions | Request PDF - ResearchG
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A Comprehensive Technical Guide to 1H-Pyrazole-4-Carboxylic Acid Hydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract: 1H-Pyrazole-4-carboxylic acid and its hydrated form are pivotal heterocyclic building blocks in modern chemical and pharmaceutical research. Possessing a unique aromatic system with two adjacent nitrogen atoms, the pyrazole scaffold offers a versatile platform for developing a wide array of bioactive molecules. Its structural rigidity, capacity for hydrogen bonding, and favorable physicochemical properties have established it as a privileged scaffold in medicinal chemistry. This guide provides an in-depth exploration of the chemical identity, synthesis, key applications, and safety considerations of 1H-pyrazole-4-carboxylic acid hydrate, offering field-proven insights for professionals in drug discovery and development.

Core Chemical Identity and Physicochemical Properties

The foundational step in utilizing any chemical compound is a thorough understanding of its identity and properties. While often referred to interchangeably in literature, it is crucial to distinguish between the anhydrous and hydrated forms.

• CAS Number:

  • 1H-Pyrazole-4-carboxylic acid hydrate: 1209620-58-5[1]

  • 1H-Pyrazole-4-carboxylic acid (Anhydrous): 37718-11-9[2][3][4]

• Molecular Formula: C₄H₄N₂O₂[2][3]

• Molecular Weight: 112.09 g/mol (anhydrous)[2][3]

• Common Synonyms: 4-Carboxypyrazole, Pyrazole-4-carboxylic Acid[3][5]

The structure features a five-membered aromatic ring containing two adjacent nitrogen atoms, with a carboxylic acid group at the 4-position. This arrangement allows the molecule to act as both a hydrogen bond donor and acceptor, a critical feature for molecular recognition in biological systems.

Physicochemical Data Summary

Property	Value	Source(s)
Appearance	White to cream powder	[4]
Melting Point	281-283 °C	[5]
IUPAC Name	1H-pyrazole-4-carboxylic acid	[3][4]
InChI Key	IMBBXSASDSZJSX-UHFFFAOYSA-N	[3][4][5]
SMILES	C1=C(C=NN1)C(=O)O	[3]

Synthesis and Reaction Mechanisms

The synthesis of pyrazole-4-carboxylic acids and their esters is well-established, with the Vilsmeier-Haack reaction being a prominent and efficient methodology. This reaction is favored for its use of readily available starting materials and its high yields.[6][7]

Causality of Experimental Choice: The Vilsmeier reagent, a chloromethyleniminium ion typically formed from phosphorus oxychloride (POCl₃) and dimethylformamide (DMF), is a potent electrophile. It selectively attacks the active methylene carbon of β-keto ester hydrazones, initiating a cyclization cascade that results in the stable pyrazole ring system.[6] This method is highly efficient for creating the C4-carboxy functionality directly.

Detailed Experimental Protocol: Vilsmeier Cyclization of Hydrazones

This protocol describes a general method for synthesizing 1H-pyrazole-4-carboxylic acid esters, which can subsequently be hydrolyzed to the target carboxylic acid.[6][7]

• Reagent Preparation: In a fume hood, add phosphorus oxychloride (POCl₃, 0.003 mol) dropwise to an ice-cold, stirred solution of the starting hydrazone (0.001 mol) in dry dimethylformamide (DMF, 4 mL). The dropwise addition is critical to control the exothermic reaction.

• Reaction: Allow the reaction mixture to warm to room temperature and then heat at 70-80°C for approximately 4 hours. The elevated temperature drives the cyclization to completion.

• Quenching and Precipitation: Carefully pour the resulting mixture onto crushed ice. This step quenches the reaction and precipitates the crude product.

• Neutralization: Neutralize the mixture with a dilute sodium hydroxide (NaOH) solution. This step is essential for ensuring the product is in its desired form and for aiding precipitation. The product, a pale yellow solid, should precipitate upon standing overnight.[6][7]

• Purification: The crude product is then purified using column chromatography on silica gel with an appropriate solvent system (e.g., ethyl acetate/petroleum ether) to yield the pure pyrazole ester.[6][7]

• Hydrolysis (to Acid): The purified ester is subsequently hydrolyzed to the carboxylic acid using standard conditions, such as refluxing with aqueous NaOH, followed by acidic workup to protonate the carboxylate.

Microwave-Assisted Synthesis: A modern variation involves subjecting the reaction mixture to microwave irradiation after the addition of POCl₃. This technique significantly reduces the reaction time (to minutes) and often increases the product yield, making it a preferred method for rapid synthesis.[6][7]

Applications in Research and Drug Development

The pyrazole ring is a bioisostere for other aromatic systems like benzene or imidazole, often leading to improved potency and better physicochemical properties such as solubility and lipophilicity.[8] This makes 1H-pyrazole-4-carboxylic acid a highly valuable scaffold.

• Agrochemicals: The compound is a key intermediate in the synthesis of modern fungicides that act by inhibiting succinate dehydrogenase (SDHI).[9] Its derivatives are also used to develop novel herbicides and pesticides, contributing to crop protection.[10]

• Pharmaceuticals: Pyrazole derivatives exhibit a vast range of biological activities, including anti-inflammatory, anticancer, antimicrobial, antidepressant, and antiviral properties.[11][12][13]

  • Anti-inflammatory Agents: The scaffold is present in several non-steroidal anti-inflammatory drugs (NSAIDs).[12]

  • Oncology: Pyrazole-containing compounds are being studied in the fight against cancer, with some derivatives showing significant efficacy against glioblastoma.[7][11]

  • Metabolic Diseases: Y-700, a potent xanthine oxidoreductase inhibitor developed from this core structure, has applications in treating conditions related to high uric acid levels.[14]

  • CNS Disorders: The pyrazole core was instrumental in developing inverse agonists for the CB1 cannabinoid receptor, which have been investigated for various neurological and metabolic conditions.[8][14]

Safety, Handling, and Storage

As with any laboratory chemical, proper handling of 1H-pyrazole-4-carboxylic acid hydrate is essential for ensuring researcher safety. The primary hazards are related to irritation.[2][3]

GHS Hazard Classification

Hazard Statement	Code	Description	Source(s)
Skin Irritation	H315	Causes skin irritation	[2][15][16]
Eye Irritation	H319	Causes serious eye irritation	[2][15][16]
Respiratory Irritation	H335	May cause respiratory irritation	[2][15][16]

Self-Validating Safety Protocol:

• Engineering Controls: Always handle this compound in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust.[15][17]

• Personal Protective Equipment (PPE):

  • Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile). Gloves must be inspected prior to use.[2][17]

  • Eye Protection: Use tightly fitting safety goggles or a face shield.[15][17]

  • Skin and Body: Wear a lab coat and ensure skin is not exposed.[15]

• Handling: Avoid dust formation.[2] Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[15]

• First Aid Measures:

  • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[2][15]

  • If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.[15]

  • If Inhaled: Move person to fresh air. Call a physician if you feel unwell.[16]

• Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated place.[16]

Conclusion

1H-Pyrazole-4-carboxylic acid hydrate is more than just a chemical reagent; it is a strategic tool for innovation in science. Its robust synthesis, versatile reactivity, and the proven biological activity of its derivatives make it an indispensable scaffold for researchers in agrochemicals and pharmaceuticals. A comprehensive understanding of its properties, synthesis, and safe handling procedures, as outlined in this guide, empowers scientists to fully leverage its potential in developing next-generation fungicides, life-saving therapeutics, and advanced materials.

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Thermodynamics and Solvation Dynamics of 1H-Pyrazole-4-Carboxylic Acid Hydrate: Water vs. Organic Solvents

Executive Summary

1H-pyrazole-4-carboxylic acid (PCA) and its derivatives are critical heterocyclic building blocks in modern pharmaceutical chemistry, frequently utilized in the design of target-specific inhibitors and agrochemicals. Understanding the solubility profile of its hydrate form is paramount for optimizing reaction yields, purification workflows, and drug formulation. This technical guide provides an in-depth analysis of the solvation thermodynamics of 1H-pyrazole-4-carboxylic acid hydrate, contrasting its behavior in aqueous environments against polar organic solvents.

Molecular Architecture & Solvation Mechanisms

To understand the macroscopic solubility of 1H-pyrazole-4-carboxylic acid hydrate, we must first examine its solid-state molecular architecture. In the crystalline state, PCA forms a highly stable hydrogen-bonded ribbon structure where adjacent carboxylic and pyrazole groups are linked by robust OH···N and O···HN interactions[1].

When crystallized as a hydrate, water molecules are incorporated directly into this crystal lattice, bridging the pyrazole nitrogen and the carboxylic acid oxygen. This creates a thermodynamically stable, low-energy crystal lattice.

The Causality of Differential Solubility

• Aqueous Solvation: When introduced to water, the thermodynamic penalty to break this hydrate lattice is exceptionally high. Because the lattice is already stabilized by water molecules, the bulk aqueous solvent provides minimal entropic driving force to dissociate the crystal. Consequently, PCA and its structural analogs typically exhibit "sparingly soluble" to "slightly soluble" behavior in neutral water, with baseline aqueous solubilities often hovering near 1.2 mg/mL depending on the specific derivative and pH[2].

• Organic Solvation: Conversely, polar organic solvents such as Dimethyl Sulfoxide (DMSO) and Methanol effectively disrupt these specific hydrogen bonds. The carboxylic acid group significantly enhances solubility in these polar organic environments[3]. Because these solvents act as potent hydrogen-bond acceptors (or donors, in the case of methanol) without reinforcing the native hydrate lattice structure, they rapidly overcome the lattice energy, rendering the compound readily to freely soluble[4].

Thermodynamic pathways of 1H-pyrazole-4-carboxylic acid hydrate solvation.

Comparative Solubility Profile

The quantitative differences in solubility across various solvent systems highlight the importance of solvent selection during process chemistry and formulation. The data below synthesizes the expected solubility ranges for PCA hydrate and its close structural analogs at standard ambient temperature (25°C).

Solvent System	Dielectric Constant (ε at 25°C)	Solvation Capacity	Estimated Solubility (mg/mL)	Mechanistic Interaction
Purified Water	80.1	Sparingly Soluble	1.0 - 5.0	High lattice penalty; poor disruption of hydrate H-bonds.
Methanol	32.7	Readily Soluble	> 50.0	Strong H-bond donor/acceptor; disrupts crystal ribbons.
Ethanol	24.5	Soluble	20.0 - 50.0	Moderate H-bond disruption; lower polarity than MeOH.
DMSO	46.7	Freely Soluble	> 100.0	Potent H-bond acceptor; rapid lattice dissociation.

Self-Validating Experimental Protocol: Equilibrium Solubility

To accurately determine the solubility of 1H-pyrazole-4-carboxylic acid hydrate, a standard "Shake-Flask" methodology is insufficient unless paired with solid-state verification. A common pitfall in solubility determination of hydrates is solvent-mediated phase transformation (SMPT) , where the hydrate converts to an anhydrate (or vice versa) during the equilibration phase, invalidating the thermodynamic data.

To ensure trustworthiness, the following protocol is designed as a self-validating system : the liquid phase is quantified, while the residual solid phase is simultaneously verified to ensure the hydrate lattice remained intact.

Step-by-Step Methodology

• Preparation of Saturated Solutions: Weigh an excess amount of 1H-pyrazole-4-carboxylic acid hydrate (approx. 200 mg for aqueous, 1000 mg for organic solvents) into 20 mL amber glass vials. Add exactly 10.0 mL of the target solvent (e.g., HPLC-grade Water, DMSO, or Methanol).

• Isothermal Equilibration: Seal the vials tightly and place them in a thermostatic shaking water bath set to 25.0 ± 0.1 °C. Agitate at 150 rpm for 48 hours. Causality Note: 48 hours is strictly required to ensure true thermodynamic equilibrium is reached, overcoming the slow dissolution kinetics typical of stable hydrate lattices.

• Phase Separation: Transfer the suspension to centrifuge tubes and centrifuge at 10,000 rpm for 15 minutes at 25 °C. Draw the supernatant into a syringe and filter through a 0.22 µm PTFE membrane. Causality Note: Discard the first 1 mL of the filtrate to saturate any potential binding sites on the PTFE membrane, preventing adsorption artifacts that artificially lower the quantified solubility.

• Liquid Phase Quantification (HPLC-UV): Dilute the filtered supernatant appropriately with the mobile phase. Analyze via HPLC using a C18 reverse-phase column. Use a gradient mobile phase of Water/Acetonitrile (with 0.1% Trifluoroacetic acid to suppress ionization of the carboxylic acid) and detect at 254 nm.

• Solid Phase Verification (XRPD/DSC): Carefully recover the residual solid from the centrifuge tube. Dry gently under a stream of nitrogen gas at room temperature. Analyze the recovered powder via X-ray Powder Diffraction (XRPD) and Differential Scanning Calorimetry (DSC). Causality Note: If the XRPD diffractogram shifts from the known hydrate reference, a phase transformation has occurred, and the solubility value corresponds to the new polymorph, not the starting hydrate.

Self-validating workflow for equilibrium solubility determination.

Implications for Pharmaceutical Formulation

The stark contrast between the aqueous and organic solubility of 1H-pyrazole-4-carboxylic acid hydrate dictates downstream processing. When formulating this compound for biological assays or active pharmaceutical ingredient (API) delivery, relying solely on aqueous buffers will likely result in precipitation.

Application scientists should leverage co-solvency approaches (e.g., utilizing DMSO as a stock solvent before serial dilution into aqueous media) or employ salt-formation strategies. Because the pKa of the carboxylic acid group is typically around 3.1[2], adjusting the pH of the aqueous solvent above 5.0 will ionize the carboxylic moiety, breaking the hydrogen-bonded ribbons and drastically increasing aqueous solubility through ion-dipole interactions.

References

• The Structure and Dynamic Properties of 1H-Pyrazole-4-Carboxylic Acids in the Solid State Source: ResearchGate URL:[Link]

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• 3. chemimpex.com [chemimpex.com]
• 4. hnsincere.com [hnsincere.com]

Ionization Dynamics of 1H-Pyrazole-4-Carboxylic Acid Derivatives: pKa Profiling and Methodological Rigor in Drug Design

Executive Summary

1H-pyrazole-4-carboxylic acid and its derivatives are privileged scaffolds in medicinal chemistry, frequently deployed as pharmacophores in kinase inhibitors, anti-inflammatory agents, and antimicrobial drugs[1]. The pyrazole ring itself is a unique amphoteric system, acting simultaneously as a weak base and a weak acid. When functionalized with a carboxylic acid at the 4-position, the molecule presents a complex, multi-protic equilibrium that dictates its solubility, lipophilicity (logP), and target-binding affinity. This whitepaper provides an in-depth mechanistic analysis of these ionization dynamics, quantitative pKa data, and self-validating experimental protocols for accurate thermodynamic profiling.

Mechanistic Insights: The Acid-Base Chemistry of Pyrazoles

To accurately predict the behavior of pyrazole-4-carboxylic acids in biological systems, one must understand the fundamental electronic structure of the heterocycle. The 1H-pyrazole ring is a planar, slightly π-excessive aromatic system[2].

Its ionization profile is governed by three distinct protonation/deprotonation events:

• Cationic Formation (N2 Basicity): The sp²-hybridized N2 nitrogen possesses a lone pair of electrons orthogonal to the π-system, allowing it to accept a proton. The protonated pyrazole cation is highly acidic, with a pKa of approximately 2.52[2].

• Carboxylic Acid Deprotonation: The C4-carboxylic acid typically ionizes in the pH range of 2.9 to 4.5. The exact value is highly sensitive to the inductive and mesomeric effects of adjacent substituents.

• Anionic Formation (N1 Acidity): The N1-H bond is weakly acidic. Deprotonation yields a stabilized pyrazolate anion, typically occurring at an extreme alkaline pH (pKa ~14.21)[2].

Stepwise deprotonation pathway of 1H-pyrazole-4-carboxylic acid across the pH spectrum.

Causality in Substituent Effects

The pKa of the carboxylic acid moiety is heavily modulated by the electronic nature of substituents at the C3, C5, and N1 positions:

• Electron-Withdrawing Groups (EWGs): A trifluoromethyl group (-CF₃) at the 3-position exerts a strong inductive pull (-I effect), which disperses the negative charge of the conjugate carboxylate base. This stabilization significantly lowers the pKa. For example, 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid exhibits a highly acidic predicted pKa of 2.93[3].

• Electron-Donating Groups (EDGs): Simple alkyl groups, such as a methyl group, provide mild electron donation (+I), slightly destabilizing the carboxylate anion. Consequently, 1-methyl-1H-pyrazole-4-carboxylic acid has a higher pKa of 3.88[4].

• Extended Conjugation & Hydrogen Bonding: Derivatives featuring complex amide linkages, such as 1-methyl-5-([(1H-pyrazol-5-ylmethyl)amino]carbonyl)-1H-pyrazole-4-carboxylic acid, exhibit a carboxylic pKa of 3.1, while the secondary pyrazole N-H shows an estimated pKa of 9.8 due to Hammett correlations and intramolecular hydrogen bonding networks[5].

Quantitative Data: pKa Profile of Key Derivatives

The following table synthesizes the pKa values of prominent pyrazole-4-carboxylic acid derivatives, illustrating the shift in acidity based on substitution patterns.

Compound Name	Substituent Profile	Carboxylic Acid pKa	Pyrazole N-H pKa	Protonated N2 pKa
1H-pyrazole (Reference)	Unsubstituted	N/A	14.21[2]	2.52[2]
1-Methyl-1H-pyrazole-4-carboxylic acid	1-CH₃, 4-COOH	3.88[4]	N/A (Alkylated)	~2.0
1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid	1-CH₃, 3-CF₃, 4-COOH	2.93[3]	N/A (Alkylated)	< 2.0
1-Methyl-5-([(1H-pyrazol-5-ylmethyl)amino]carbonyl)-1H-pyrazole-4-carboxylic acid	1-CH₃, 4-COOH, 5-Amide	3.10[5]	9.80[5]	-
1H-Pyrazole-4-carboxylic acid, 3,5-diamino-, methyl ester	3,5-diNH₂, 4-COOCH₃	N/A (Ester)	14.15[6]	~4.0

Experimental Methodologies: Self-Validating Protocols

Accurate determination of pKa is paramount for predicting pharmacokinetic behavior, such as blood-brain barrier penetration and aqueous solubility[5]. Because many pyrazole derivatives exhibit low aqueous solubility in their neutral state, advanced self-validating protocols are required to prevent artifactual data[7].

Protocol 1: Self-Validating Potentiometric Titration

Potentiometric titration remains the gold standard for pKa determination, provided the compound has sufficient solubility (typically >1 mM)[7].

Causality of Design: The titration is performed in a 0.15 M KCl background electrolyte. This specific concentration mimics physiological ionic strength and maintains constant activity coefficients throughout the titration. This ensures the derived pKa is a true thermodynamic constant rather than a concentration-dependent apparent value. Argon gas is utilized to prevent CO₂ absorption, which would form carbonic acid and skew the titration curve.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the pyrazole derivative to a final concentration of 2.0 mM in 50 mL of 0.15 M KCl solution. If the compound is highly lipophilic, a co-solvent system (e.g., 20% Methanol/Water) is used, and the aqueous pKa is extrapolated via Yasuda-Shedlovsky plots.

• Electrode Calibration: Calibrate the glass electrode using standard buffers (pH 4.01, 7.00, 10.01) at a constant temperature of 25.0 ± 0.1 °C.

• Acidification: Lower the initial pH to 2.0 using standardized 0.1 M HCl to ensure the pyrazole N2 is fully protonated and the carboxylic acid is neutral.

• Forward Titration: Automatically dispense standardized 0.1 M KOH in 0.05 mL increments under an argon atmosphere. Record the pH only after equilibrium is strictly reached (drift < 0.001 pH/min).

• Data Analysis: Utilize non-linear regression (e.g., Bjerrum plot analysis) to fit the volume-pH data to the theoretical binding isotherm, extracting the exact pKa values.

• Self-Validation (Reverse Titration): Immediately titrate the solution back from pH 12.0 to 2.0 using 0.1 M HCl.

  • Validation Check: The forward and reverse curves must superimpose with a hysteresis of < 0.05 pH units. A larger deviation flags incomplete dissolution, precipitation, or chemical degradation, automatically invalidating the assay.

Self-validating potentiometric titration workflow ensuring thermodynamic equilibrium.

Protocol 2: NMR Titration in Non-Aqueous Solvents

For derivatives that are completely water-insoluble, traditional potentiometry fails. In these cases, Chemical Shift Imaging (CSI) NMR titration in DMSO/water mixtures is employed[8].

Causality of Design: The chemical shift of the pyrazole ring protons (e.g., C3-H or C5-H) or the carboxylate carbon (¹³C) is highly sensitive to the electron density changes that occur upon deprotonation. By tracking the chemical shift (δ) as a function of pH, the exact pKa can be determined without requiring the compound to be in an aqueous solution[8].

Step-by-Step Methodology:

• Indicator Ladder Setup: Prepare an NMR tube containing the analyte (100 μM) and a validated NMR pH indicator ladder (a mixture of reference compounds with known pKas in DMSO)[8].

• Titration Execution: Incrementally adjust the pH using micro-aliquots of acid/base.

• NMR Acquisition: Acquire ¹H or ¹³C NMR spectra at each pH step.

• Data Fitting: Plot the observed chemical shift (δ_obs) against the pH determined by the indicator ladder. Fit the resulting sigmoidal curve to the Henderson-Hasselbalch equation to extract the pKa.

Implications in Drug Development

Understanding the exact pKa of pyrazole-4-carboxylic acids is critical for optimizing pharmacokinetics. At physiological pH (7.4), a derivative with a carboxylic pKa of ~3.5 will be >99.9% ionized (monoanionic). While this grants excellent aqueous solubility—for example, 1-Methyl-5-([(1H-pyrazol-5-ylmethyl)amino]carbonyl)-1H-pyrazole-4-carboxylic acid achieves 8.9 mg/mL as a sodium salt[5]—it severely restricts passive diffusion across the lipophilic blood-brain barrier (BBB).

To circumvent this, medicinal chemists often utilize bioisosteric replacement. For instance, replacing the carboxylic acid with a tetrazole ring (pKa ~4.76) maintains the anionic charge required for target binding (e.g., interacting with basic residues in a kinase active site) while improving metabolic stability and slightly increasing lipophilicity[2].

References

• Title: 1-Methyl-5-([(1H-pyrazol-5-ylmethyl)amino]carbonyl)
• Title: 1-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID Source: ChemicalBook URL
• Title: 1H-Pyrazole-4-carboxylic acid, 3,5-diamino-, methyl ester Source: ChemicalBook URL
• Title: An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties Source: MDPI URL
• Title: 1-METHYL-3-(TRIFLUOROMETHYL)
• Source: PubMed (NIH)
• Title: Pyrazole: A potent drug candidate with various Pharmacological activities Source: Semantic Scholar URL
• Title: pKa Determination in non-Aqueous Solvents and...

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Thermodynamic Stability Profiling of Pyrazole Carboxylic Acid Hydrates: A Technical Guide for Solid-State Development

Executive Summary

Pyrazole carboxylic acids—most notably 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid derivatives—serve as critical structural backbones in the development of modern pharmaceuticals and advanced agrochemicals, including succinate dehydrogenase inhibitor (SDHI) fungicides[1]. During chemical synthesis and formulation scale-up, these compounds frequently exhibit pseudopolymorphism, crystallizing as either anhydrous forms or stoichiometric hydrates depending on the environmental conditions.

As a Senior Application Scientist, I have observed that failing to map the thermodynamic phase boundaries between these polymorphs inevitably leads to uncontrolled phase transformations during wet granulation, milling, or storage. This whitepaper provides an authoritative, self-validating methodology for profiling the thermodynamic stability of pyrazole carboxylic acid hydrates, ensuring robust manufacturability and consistent bioavailability.

Mechanistic Background: The Thermodynamics of Hydration

The thermodynamic stability of a hydrated crystal is not dictated by temperature alone; it is fundamentally governed by the chemical potential of water in the surrounding medium, quantified as water activity (

)[2]. The transition between an anhydrous polymorph (e.g., Form 1) and its corresponding hydrate is modeled by the Gibbs free energy equation ( ).

• The Hydrated State (Enthalpy-Driven): Hydrate formation is typically an exothermic process. The water molecules integrate into the crystal lattice, stabilizing the structure through extensive, highly ordered intermolecular hydrogen-bonding networks. In pyrazole carboxylic acids, this often manifests as strong O-H...O and C-H...N interactions that generate robust

  and supramolecular rings[3].

• The Anhydrous State (Entropy-Driven): The anhydrous form is favored at higher temperatures and lower water activities. At elevated temperatures, the entropic penalty of trapping highly mobile water molecules within a rigid crystal lattice outweighs the enthalpic gain of the hydrogen bonds, driving dehydration.

Fig 2. Thermodynamic drivers and phase transition logic between hydrated and anhydrous polymorphs.

Experimental Workflow: The Competitive Slurry Protocol

To determine the exact conditions under which the anhydrous polymorph and the hydrate are stable, we must construct a phase diagram. I strongly advocate for the competitive slurry method over simple heating/cooling crystallization. Simple crystallization is highly susceptible to Ostwald’s Rule of Stages, often yielding kinetically trapped metastable forms. A competitive slurry forces the system to thermodynamically resolve into the lowest free-energy state.

Step-by-Step Methodology & Causality

• Solvent System Preparation: Prepare a series of methanol/water mixtures to achieve specific water activities (

  ranging from 0.1 to 0.9).

  • Causality: Methanol is selected because it provides sufficient solubility to facilitate solution-mediated phase transformation without forming competing solvates. Water activity must be strictly calibrated, as it directly dictates the chemical potential of water available for lattice incorporation[2].

• Seeding (50:50 Mixture): Introduce an equal mass of phase-pure anhydrous Form 1 and the hydrated polymorph into the solvent.

  • Causality: Relying on spontaneous nucleation invites kinetic trapping. By providing seed crystals of both forms, we bypass the primary nucleation activation energy barrier. The less stable form will dissolve, supersaturating the solution with respect to the more stable form, which will subsequently grow.

• Isothermal Equilibration: Agitate the slurries at controlled temperatures (e.g., 10°C, 25°C, 40°C, 60°C) in sealed vials.

• Self-Validating Sampling: Extract solid samples at Day 7 and Day 14.

  • Causality: Solid-state transformations can be kinetically sluggish, leading to false phase boundaries if read too early. This two-timepoint check acts as a self-validating loop; if the Powder X-Ray Diffraction (PXRD) patterns at Day 7 and Day 14 are identical, the system has definitively reached thermodynamic equilibrium.

• Solid-State Analysis: Filter the final solids and analyze via Differential Scanning Calorimetry (DSC) and PXRD.

  • Causality: DSC confirms the thermal events (broad dehydration endotherms vs. sharp anhydrous melting points), while PXRD provides definitive structural fingerprinting of the resulting unit cell[2].

Fig 1. Self-validating competitive slurry workflow for thermodynamic phase boundary determination.

Quantitative Data Interpretation

When executing the competitive slurry protocol on pyrazole carboxylic acid amides, the analytical data will sharply diverge based on the surviving polymorph. The table below summarizes the typical physicochemical and thermodynamic parameters observed for these derivatives, utilizing data derived from [2].

Property	Anhydrous Form (e.g., Form 1)	Hydrated Form (Monohydrate)
Thermal Event (DSC)	Sharp Melting Point (147.0 °C – 149.2 °C)	Broad Dehydration Endotherm (80.0 °C – 125.0 °C)
Water Content (w/w %)	< 0.1% (Trace surface moisture)	4.3 ± 0.2% (Stoichiometric Monohydrate)
Thermodynamic Stability Domain	High Temperature, Low	Low Temperature, High
PXRD Distinctive d-spacing	16.58 ± 0.2 Å	Absence of 16.58 Å peak; unique hydrate lattice
Crystal Packing Drivers	Entropy-driven, C-H...N / C-H...F interactions	Enthalpy-driven, strong O-H...O networks

Conclusion

The thermodynamic stability of pyrazole carboxylic acid hydrates is a delicate interplay between temperature and water activity. By employing a self-validating competitive slurry methodology, researchers can accurately map the

phase boundaries. This empirical data is critical for selecting the appropriate polymorph for downstream processing, ensuring that the chosen solid form will not undergo detrimental phase transitions during aqueous-based formulation steps (like wet granulation) or extended shelf-life storage.

References

• Syngenta Participations AG. "Polymorphs of 3-difluoromethyl-1-methyl-1H-pyrazole-4-carboxylic acid (9-dichloro-methylene-1,2,3,4-tetrahydro-1,4-methano-naphthalen-5-yl)-amide." U.S. Patent Application US20160362379A1, 2016.

• Yuan, X.Y., et al. "Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides." Molecules (MDPI), 2015. URL:[Link]

• ResearchGate Database. "Size does matter - The contribution of molecular volume, shape and flexibility to the formation of co-crystals and structures with Z′ > 1." CrystEngComm, 2015. URL:[Link]

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• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solid-State Forms of 1H-Pyrazole-4-Carboxylic Acid: A Comparative Analysis of Anhydrous and Potential Hydrate Structures

Abstract

For researchers, scientists, and drug development professionals, a comprehensive understanding of an active pharmaceutical ingredient's (API) solid-state properties is paramount. The ability of a compound to exist in different crystalline forms, known as polymorphism, can profoundly impact critical physicochemical properties such as solubility, stability, and bioavailability. This technical guide provides a detailed examination of the solid-state characteristics of 1H-pyrazole-4-carboxylic acid, focusing on the distinction between its well-characterized anhydrous form and the theoretical and practical considerations for its potential hydrate form. While the anhydrous polymorphs have been the subject of academic study, the characterization of a stable hydrate remains less defined in the literature. This guide, therefore, synthesizes known data for the anhydrous form and provides an expert-driven framework for the identification, characterization, and analysis of a potential hydrate, grounding the discussion in established principles of solid-state chemistry and pharmaceutical science.

Introduction: The Critical Role of Solid-State Forms in Pharmaceutical Development

The solid form of an API is a critical attribute that can dictate the success or failure of a drug product. Different solid forms of the same compound, such as polymorphs, solvates, and hydrates, can exhibit distinct crystal lattice arrangements and/or incorporate solvent molecules into their structure.[1] These structural variations are not trivial; they can lead to significant differences in material properties that affect everything from manufacturing processes to therapeutic efficacy.[2]

A hydrate is a crystalline solid that contains water molecules within its crystal lattice, whereas an anhydrous form does not.[3] The transition between these forms is often reversible and highly dependent on environmental conditions like humidity and temperature.[4][5] For instance, an anhydrous form might convert to a more stable hydrate upon exposure to moisture during storage, potentially altering the drug's dissolution rate and, consequently, its bioavailability.[6] Therefore, a thorough investigation into the potential for hydrate formation is a cornerstone of robust preformulation studies.[7]

1H-pyrazole-4-carboxylic acid is a heterocyclic building block of significant interest in medicinal chemistry. Its structure features both hydrogen bond donors (N-H and O-H) and acceptors (C=O and pyridine-like nitrogen), making it prone to forming complex and varied crystalline structures.[8] Research has confirmed the existence of polymorphism in its anhydrous state, primarily driven by different hydrogen-bonding motifs.[8][9] This guide will delve into the known characteristics of the anhydrous form and present a logical, scientifically-grounded pathway for investigating its hydrated counterpart.

Structural and Physicochemical Properties: Anhydrous vs. Hydrate Forms

The fundamental difference between an anhydrous and a hydrate form lies in the crystal packing and the presence of water molecules, which act as a molecular wedge and a source of additional hydrogen bonding.[4] This directly influences the solid-state properties.

Crystal Structure and Hydrogen Bonding

• Anhydrous 1H-Pyrazole-4-Carboxylic Acid: The crystal structure of the anhydrous form is characterized by extensive intermolecular hydrogen bonding. Molecules typically form quasi-linear ribbons where the carboxylic acid group of one molecule interacts with the pyrazole ring of an adjacent molecule.[6][9] This creates a highly stable, densely packed structure. Studies have shown evidence of proton disorder within these hydrogen-bonded chains, indicating a dynamic process even in the solid state.[6]

• Potential Hydrate Form: In a hypothetical hydrate, water molecules would be integrated into the crystal lattice, disrupting the direct molecule-to-molecule interactions seen in the anhydrous form. The water molecules would likely participate in the hydrogen-bonding network, acting as bridges between API molecules.[4] This incorporation would increase the unit cell volume and decrease the overall density of the crystal.

Comparative Physicochemical Data

The following table summarizes the known properties of anhydrous 1H-pyrazole-4-carboxylic acid and the expected properties of a potential hydrate form, based on established principles of solid-state chemistry.

Property	Anhydrous Form	Expected Properties of Hydrate Form	Rationale for Difference
Melting/Decomposition Point	~281-283 °C[10]	Lower than the anhydrous form	The energy required to break the crystal lattice (lattice energy) is generally lower for hydrates. The endothermic process of dehydration often precedes melting.
Aqueous Solubility	Variable (Form dependent)	Generally lower	Hydrates are often in a lower energy state and thus more thermodynamically stable in an aqueous environment, leading to reduced solubility. However, exceptions exist.[6][9]
Stability	Thermodynamically stable in low humidity environments.	Thermodynamically stable at higher humidity levels. Prone to dehydration upon heating or in low humidity.[5]	The stable form is dependent on the water activity (relative humidity) and temperature of the surrounding environment.
Hygroscopicity	May be hygroscopic, with potential to convert to a hydrate.	Generally non-hygroscopic if it is the stable form at ambient humidity.	The driving force for water uptake is the transition to a more stable hydrated state. Once formed, the hydrate is "saturated" with water.

Analytical Characterization Workflow

A multi-technique approach is essential for unambiguously identifying and characterizing anhydrous and hydrate forms. Each technique provides a unique piece of the puzzle, and together they create a complete picture of the solid state.

Caption: Reversible interconversion between anhydrous and hydrate forms.

Dynamic Vapor Sorption (DVS) is the gold-standard technique for this assessment. It measures the mass of a sample as it is exposed to a program of varying relative humidity (RH) at a constant temperature. A DVS experiment can reveal:

• The critical RH at which the anhydrous form converts to the hydrate.

• The stability of the hydrate at different humidity levels.

• The reversibility of the hydration/dehydration process.

Conclusion

While the anhydrous form of 1H-pyrazole-4-carboxylic acid is well-characterized, a thorough understanding of its solid-state chemistry necessitates a rigorous investigation into its potential to form hydrates. The distinction between these forms is not merely academic; it has profound implications for the stability, processability, and ultimate performance of any pharmaceutical product containing this API. By employing a systematic characterization workflow combining thermal analysis (TGA/DSC), X-ray diffraction (PXRD), and vibrational spectroscopy (FTIR/Raman), researchers can definitively identify and differentiate between the anhydrous and hydrate forms. Further studies using techniques like DVS are essential to map the stability relationship between the forms, ensuring the selection and control of the desired solid form throughout the drug development lifecycle. This guide provides the foundational knowledge and experimental framework necessary to conduct such an investigation with scientific integrity and expertise.

References

• Infantes, L., García, M. A., López, C., Claramunt, R. M., & Elguero, J. (2013). The structure and dynamic properties of 1H-pyrazole-4-carboxylic acids in the solid state. Zeitschrift für Physikalische Chemie, 227(7-8), 841-856. ([Link])

• Solitek Pharma. (2025). Characterization of Solids in the Pharmaceutical Industry: Why is it Crucial? Solitek Pharma Blog. ([Link])

• Pearce, R. (2024). Solid-State Characterization in Drug Development and Formulation. Research & Reviews: Journal of Pharmaceutical Analysis, 13(2). ([Link])

• PubChem. (n.d.). 1H-Pyrazole-4-carboxylic acid. National Center for Biotechnology Information. Retrieved March 7, 2026, from ([Link])

• Nagaraja, G. K., et al. (2016). Structural, spectral, and theoretical investigations of 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid. Research on Chemical Intermediates, 42, 4497–4511. ([Link])

• Limbach, H. H., et al. (2001). A Solid-State NMR, X-ray Diffraction, and ab Initio Computational Study of Hydrogen-Bond Structure and Dynamics of Pyrazole-4-Carboxylic Acid Chains. Journal of the American Chemical Society, 123(32), 7898–7910. ([Link])

• Pharma Drama. (2024). What are pharmaceutical hydrates and solvates? YouTube. ([Link])

• Bruker. (n.d.). How to Use Solid-state NMR for Pharmaceutical Analysis. Bruker.com. ([Link])

• Oreate AI Blog. (2025). Hydrate vs. Anhydrous: Understanding the Differences and Implications. Oreate.com. ([Link])

• Szałapska, K., et al. (2020). Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances. Molecules, 25(20), 4833. ([Link])

• Zhang, S. W., et al. (2010). Physical stability of crystal hydrates and their anhydrates in the presence of excipients. Journal of Pharmaceutical Sciences, 99(9), 3853-3863. ([Link])

• Tago, K., et al. (2017). Screening and Characterization of Hydrate Forms of T-3256336, a Novel Inhibitor of Apoptosis (IAP) Protein Antagonist. Chemical and Pharmaceutical Bulletin, 65(1), 77-82. ([Link])

• Słupska-Grys, E., et al. (2021). Hydrate vs Anhydrate under a Pressure—(De)stabilizing Effect of the Presence of Water in Solid Forms of Sulfamethoxazole. Crystal Growth & Design, 21(9), 5336–5347. ([Link])

• University of Mustansiriyah. (n.d.). Types of solutions. College of Pharmacy. ([Link])

• Matulevičiūtė, G., et al. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules, 26(13), 3808. ([Link])

• Scientific & Academic Publishing. (2024). Forensic Chemistry: Raman versus FTIR Spectroscopy- An Undergraduate Study to Engage in Technology. hrpub.org. ([Link])

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The Privileged Scaffold: 1H-Pyrazole-4-Carboxylic Acid in Modern Drug Discovery and Pharmaceutical Synthesis

Executive Summary

In the landscape of modern medicinal chemistry, the identification and utilization of "privileged scaffolds"—molecular frameworks capable of binding to diverse biological targets—is a cornerstone of rational drug design. 1H-pyrazole-4-carboxylic acid (1H-P4CA) and its derivatives have emerged as highly versatile building blocks. Characterized by a five-membered aromatic ring with adjacent nitrogen atoms and a C4-carboxylic acid, this scaffold offers unique hydrogen-bond donor/acceptor capabilities, predictable pKa modulation, and an ideal vector for amidation. This technical guide explores the structural rationale, pharmacological applications, and self-validating synthetic workflows surrounding 1H-P4CA, providing actionable insights for drug development professionals.

Structural Rationale: The Pyrazole-4-Carboxylic Acid Scaffold

The utility of 1H-P4CA stems from its bioisosteric potential and favorable physicochemical profile. The pyrazole core acts as a rigid, planar spacer that precisely orients substituents in three-dimensional space.

• Hydrogen Bonding & Metal Coordination: The adjacent nitrogen atoms (one pyrrole-like, one pyridine-like) allow the ring to act simultaneously as a hydrogen bond donor and acceptor. Furthermore, the C4-carboxylic acid moiety is a potent bidentate ligand, capable of coordinating with metal ions in metalloenzymes (e.g., iron in prolyl hydroxylases or molybdenum in xanthine oxidase)[1],[2].

• Electronic Modulation: The electron-withdrawing nature of the carboxyl group at the C4 position lowers the electron density of the pyrazole ring, enhancing its metabolic stability against oxidative degradation by cytochrome P450 enzymes.

Pharmacological Target Landscape

1H-P4CA derivatives have been successfully deployed against a wide array of therapeutic targets. By converting the carboxylic acid into various pyrazole-4-carboxamides, researchers can fine-tune lipophilicity and target specificity.

A. Hypoxia-Inducible Factor Prolyl Hydroxylase (PHD) Inhibitors

PHD enzymes regulate the stability of Hypoxia-Inducible Factor (HIF-1α), a transcription factor critical for erythropoiesis. 1H-P4CA derivatives, such as the clinical candidate JNJ-42041935, have been developed as potent, reversible, and selective PHD inhibitors. The carboxylic acid moiety mimics the endogenous co-substrate 2-oxoglutarate, coordinating with the active site iron to stabilize HIF-1α and promote the transcription of erythropoietin for treating inflammation-induced anemia 2[2].

B. DNA 6mA Demethylase ALKBH1 Inhibitors

ALKBH1 dysregulation is heavily implicated in gastric cancer progression. Recent structure-activity relationship (SAR) studies identified highly potent 1H-P4CA-derived ALKBH1 inhibitors (e.g., Compound 29). The pyrazole core fits snugly into the catalytic pocket, upregulating the AMPK signaling pathway, increasing 6mA abundance, and severely inhibiting tumor cell viability .

C. Xanthine Oxidase (XO) Inhibitors

For the treatment of hyperuricemia and gout, novel non-purine XO inhibitors have been designed via the molecular cleavage and reassembly of allopurinol. 1-(4-cyanopyrimidin-2-yl)-1H-pyrazole-4-carboxylic acids exhibit potent XO inhibitory activity. The coexistence of an amino group at the 5-position of the pyrazole and the C4-carboxylic acid is critical for anchoring the molecule to the molybdenum-pterin center of XO 1[1].

D. Antimicrobial and Antifungal Agents

Pyrazole-4-carboxamides derived from 1H-P4CA exhibit broad-spectrum antimicrobial activity. Derivatives containing specific electron-donating (e.g., 3,5-dimethyl) or electron-withdrawing groups (e.g., 4-NO2) have shown potent efficacy against multi-drug resistant Gram-positive bacteria and Mycobacterium tuberculosis H37Rv 3[3]. Furthermore, they act as potent Succinate Dehydrogenase (SDH) inhibitors, disrupting fungal respiration 4[4].

Quantitative Pharmacological Data Summary

Compound / Derivative	Biological Target	Primary Indication	Key Quantitative Metric
JNJ-42041935	PHD Enzyme	Anemia	Potent inhibition (pK(_i) = 7.3 – 7.9)
Compound 29 (Prodrug 29E)	ALKBH1 (DNA 6mA Demethylase)	Gastric Cancer	High cellular exposure; Upregulates AMPK
Compound B33	Xanthine Oxidase (XO)	Hyperuricemia / Gout	51.9% reduction in serum uric acid at 5 mg/kg
Compound SCU3038	Succinate Dehydrogenase (SDH)	Fungal Infections	In vitro EC(_50) = 0.016 mg/L
Compounds 5i / 5k	Bacterial Ribosomes	Gram-positive / Gram-negative Infections	Potent MIC against M. tuberculosis H37Rv

Mechanistic Pathway Visualization

To understand the causality of 1H-P4CA derivatives in disease modification, we must map their interaction within cellular signaling networks. The diagram below illustrates the mechanism of action for PHD inhibitors like JNJ-42041935.

Mechanism of Action: Stabilization of HIF-1α via PHD Inhibition by 1H-P4CA Derivatives.

Self-Validating Synthetic Workflows

To ensure scientific integrity and reproducibility, the synthesis of 1H-P4CA and its subsequent amidation must follow a self-validating protocol. The most reliable and scalable route involves the Vilsmeier-Haack formylation of a hydrazone derivative, followed by the controlled oxidation of the resulting aldehyde to the carboxylic acid 5[5].

Protocol A: Synthesis of 1H-Pyrazole-4-Carboxylic Acid via Oxidation

• Vilsmeier-Haack Cyclization: React a substituted hydrazone with POCl(_3) and DMF to yield the intermediate 1H-pyrazole-4-carbaldehyde.

• Oxidation Setup: Dissolve 5 mmol of the pyrazole-4-carbaldehyde in a 3:2 water/acetone mixture (50 mL). Add 18 mmol of potassium permanganate (KMnO(_4)).

• Thermal Activation: Heat the mixture at 80 °C for 4 hours under continuous stirring.

  • Causality Check: KMnO(_4) is selected over chromic acid to avoid toxic heavy metal residues in pharmaceutical intermediates. The reaction is heated to 80 °C because thermal energy is required to overcome the activation barrier for oxidizing the formyl group to a carboxylate without cleaving the highly stable aromatic pyrazole ring.

• Workup & Isolation: Filter the hot reaction mixture to remove the insoluble MnO(_2) byproduct. Acidify the filtrate to pH = 2 using 1M HCl.

  • Causality Check: Acidification forces the protonation of the highly water-soluble carboxylate anion, driving the precipitation of the neutral 1H-pyrazole-4-carboxylic acid for high-purity isolation. Filter the white solid, wash with cold water, and dry under vacuum.

Protocol B: Amidation to Pyrazole-4-Carboxamide (API Generation)

• Activation: To a stirred solution of 1H-P4CA (1 mmol) and triethylamine (2 mmol) in DMF (12 mL), add EDCI (1 mmol) and HOBt (1 mmol). Stir for 30 minutes at room temperature.

  • Causality Check: EDCI is a water-soluble carbodiimide that activates the carboxylic acid, while HOBt acts as a nucleophilic catalyst to form an active ester intermediate. This two-component system prevents the racemization of chiral centers and suppresses the formation of unreactive N-acylurea byproducts, ensuring a high-yield nucleophilic attack.

• Coupling: Add the desired amine (1 mmol) dissolved in DMF (5 mL).

• Completion: Monitor via Thin Layer Chromatography (TLC). Upon completion, quench with water, extract with ethyl acetate, and purify via recrystallization or column chromatography.

Standard Synthetic Workflow for 1H-Pyrazole-4-Carboxamide Active Pharmaceutical Ingredients.

Conclusion

The 1H-pyrazole-4-carboxylic acid scaffold remains an indispensable tool in the arsenal of medicinal chemists. Its unique combination of hydrogen-bonding capability, metal coordination potential, and synthetic tractability allows for the rapid generation of highly specific, biologically active carboxamides. By adhering to rigorous, self-validating synthetic protocols, drug development professionals can leverage this building block to address complex therapeutic challenges ranging from oncology to infectious diseases.

References

• Pharmacological characterization of 1-(5-chloro-6-(trifluoromethoxy)-1H-benzoimidazol-2-yl)-1H-pyrazole-4-carboxylic acid (JNJ-42041935), a potent and selective hypoxia-inducible factor prolyl hydroxylase inhibitor. Molecular Pharmacology. [Link]

• Structural Optimization and Structure-Activity Relationship of 1H-Pyrazole-4-carboxylic Acid Derivatives as DNA 6mA Demethylase ALKBH1 Inhibitors and Their Antigastric Cancer Activity. Journal of Medicinal Chemistry.[Link]

• Antimicrobial and antitubercular activity of novel pyrazole-4-carboxamide derivatives: Synthesis and characterization. Journal of Applied Pharmaceutical Science. [Link]

• Design, synthesis and structure–activity relationship of novel pyrazole‐4‐carboxamide derivatives. ResearchGate. [Link]

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• 2. Pharmacological characterization of 1-(5-chloro-6-(trifluoromethoxy)-1H-benzoimidazol-2-yl)-1H-pyrazole-4-carboxylic acid (JNJ-42041935), a potent and selective hypoxia-inducible factor prolyl hydroxylase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. japsonline.com [japsonline.com]
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Engineering Bioactive Scaffolds: A Technical Guide to 4-Substituted Pyrazole Carboxylic Acids

Executive Summary

As drug development paradigms shift toward highly selective, multi-target directed ligands, the pyrazole ring has solidified its position as a privileged pharmacophore. Specifically, the 4-substituted pyrazole carboxylic acid scaffold provides an unparalleled vector for molecular functionalization. By positioning a carboxylic acid moiety at the C-4 position, medicinal chemists can precisely tune lipophilicity and target specific enzymatic sub-pockets, leading to the development of potent anti-inflammatory, antimicrobial, and anticancer agents. This technical guide synthesizes the structural causality, pharmacological data, and self-validating synthetic protocols required to leverage this scaffold in modern drug discovery.

Mechanistic Target Engagement & Structural Causality

The C-4 position of the pyrazole ring is the most electron-rich carbon in the unsubstituted heterocycle, making it the natural focal point for electrophilic substitution. Derivatizing this position with a carboxylic acid creates a versatile handle for synthesizing esters, amides, and hydrazides that can probe deep into enzymatic cavities[1].

Cyclooxygenase-2 (COX-2) Selectivity

In the arachidonic acid pathway, COX-2 possesses an extra hydrophobic side pocket—created by a Val523 substitution (compared to Ile523 in COX-1)—which is the primary driver for selective inhibition. 4-substituted diarylpyrazole derivatives are sterically tuned to project their C-4 substituents directly into this extra pocket. This structural causality allows for high target selectivity, effectively 2[2].

Carbonic Anhydrase (hCA IX/XII) Inhibition

Tumor microenvironments are notoriously acidic, a condition driven by the overexpression of human Carbonic Anhydrase (hCA) isoforms IX and XII. When the pyrazole-4-carboxylic acid is coupled with a sulfamoylphenyl group, the rigid heterocycle anchors the molecule at the active site entrance. This allows the sulfonamide tail to coordinate directly with the catalytic zinc ion (Zn²⁺), displacing the native water molecule and 3[3].

Mechanistic pathways of pyrazole-4-carboxylic acid derivatives in COX-2 and hCA inhibition.

Quantitative Pharmacological Data

The functionalization of the C-4 position yields profound impacts on biological efficacy. The tables below summarize recent quantitative evaluations of pyrazole-4-carboxylic acid derivatives against key therapeutic targets.

Table 1: COX-2 and 5-LOX Inhibitory Activity of Pyrazole Derivatives

Compound Designation	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (SI)	5-LOX IC₅₀ (µM)	Source
Benzothiophen-2-yl Derivative 149	5.40	0.01	344.56	1.78	[4]
Diarylpyrazole 4b	> 10.0	0.017	> 500	N/A	[2]
Diarylpyrazole 4d	> 5.0	0.098	54.84	N/A	[2]

Table 2: Carbonic Anhydrase Inhibition (Anticancer Activity)

Compound Designation	hCA I Kᵢ (µM)	hCA II Kᵢ (µM)	hCA IX Kᵢ (µM)	hCA XII Kᵢ (µM)	Source
Sulfamoylphenyl Pyrazole 4a	> 10.0	> 10.0	0.062	> 10.0	[3]
Sulfamoylphenyl Pyrazole 4e	> 10.0	> 10.0	0.072	0.081	[3]
Sulfamoylphenyl Pyrazole 6c	> 10.0	> 10.0	0.073	0.095	[3]
Acetazolamide (AAZ Standard)	0.250	0.012	0.065	0.046	[3]

Synthetic Methodologies & Chemical Causality

The construction of these bioactive scaffolds generally follows a robust, three-phase synthetic logic:

• Vilsmeier-Haack Formylation: Instead of pre-forming the pyrazole and attempting direct carboxylation, the Vilsmeier-Haack reaction is applied to a hydrazone intermediate. The causality here is efficiency: POCl₃ and DMF generate a highly electrophilic chloromethyleneiminium ion that simultaneously drives the cyclization of the pyrazole ring and formylates the highly reactive C-4 position2[2].

• Permanganate Oxidation: The 4-formyl pyrazole is oxidized to the carboxylic acid. Potassium permanganate (KMnO₄) is specifically chosen because it functions effectively in neutral or slightly alkaline aqueous media. This prevents the acid-catalyzed degradation of the nitrogenous ring while ensuring complete conversion of the aldehyde to a 3[3].

• Amide Coupling: The resulting acid is activated (e.g., via SOCl₂ to form an acid chloride) and coupled with various aryl amines to yield 5[5].

Step-by-step synthetic workflow for 4-substituted pyrazole-4-carboxamide derivatives.

Experimental Protocol: Self-Validating Synthesis Workflow

To ensure high fidelity in drug development, the following step-by-step protocol integrates built-in validation checkpoints to verify structural integrity at each phase.

Phase 1: Synthesis of 4-Formyl Pyrazole via Vilsmeier-Haack

• Reagent Preparation: Cool anhydrous DMF (3.0 equiv.) to 0°C. Add POCl₃ (3.0 equiv.) dropwise under an inert argon atmosphere to generate the Vilsmeier reagent.

• Cyclization: Dissolve the appropriate hydrazone intermediate (1.0 equiv.) in a minimal volume of DMF and add it slowly to the electrophilic mixture.

• Reaction: Heat the reaction mixture to 80°C and stir continuously for 4–6 hours.

• Validation Checkpoint: Quench the reaction over crushed ice. The precipitation of a solid indicates successful formylation. Confirm completion via TLC (Hexane:EtOAc 7:3). ¹H-NMR validation must show a distinct aldehydic proton singlet at ~9.8–10.0 ppm.

Phase 2: Oxidation to Pyrazole-4-Carboxylic Acid

• Oxidation: Dissolve the isolated 4-formyl pyrazole in an acetone/water mixture (1:1 v/v). Add KMnO₄ (1.5 equiv.) 3[3].

• Monitoring: Stir for 12 hours. The reaction is self-indicating; the vibrant purple KMnO₄ reduces to a dark brown MnO₂ precipitate as the aldehyde is consumed.

• Isolation: Filter the MnO₂ byproduct through a Celite pad. Acidify the clear filtrate with 1N HCl to pH 3–4 to precipitate the pyrazole-4-carboxylic acid.

• Validation Checkpoint: IR spectroscopy must confirm the disappearance of the aldehyde C=O stretch (~1670 cm⁻¹) and the appearance of a broad carboxylic O-H stretch (2500–3000 cm⁻¹) alongside the acid C=O stretch (~1710 cm⁻¹).

Phase 3: Amide Coupling (e.g., with Sulfanilamide)

• Activation: Reflux the pyrazole-4-carboxylic acid with excess SOCl₂ for 3 hours to form the highly reactive acid chloride intermediate. Remove excess SOCl₂ in vacuo.

• Coupling: Dissolve the acid chloride in dry DCM. Add the target amine (e.g., sulfanilamide, 1.1 equiv.) and pyridine (2.0 equiv.) acting as an acid scavenger. Stir at room temperature for 8 hours.

• Validation Checkpoint: Wash the organic layer with 5% HCl, followed by brine, and purify via column chromatography. Final structural validation via ¹H-NMR must confirm the amide N-H proton (D₂O exchangeable) at ~8.5–9.0 ppm and the 3[3].

References

• Source: researcher.
• Source: nih.gov (PMC)
• Source: researchgate.
• Source: japsonline.
• Source: nih.gov (PMC)

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• 1. discovery.researcher.life [discovery.researcher.life]
• 2. researchgate.net [researchgate.net]
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• 4. A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. japsonline.com [japsonline.com]

Electronic Properties of the Pyrazole Ring in Carboxylic Acid Derivatives: A Technical Guide for Rational Drug Design

Executive Summary

The pyrazole scaffold is a privileged five-membered nitrogenous heterocycle that serves as a cornerstone in modern medicinal chemistry and agrochemical development. While the unsubstituted pyrazole ring is inherently electron-rich, the introduction of carboxylic acid derivatives (e.g., esters, amides, and free acids) profoundly perturbs its electronic architecture. As a Senior Application Scientist, I have observed that understanding this electronic modulation is critical for optimizing pharmacokinetics, target binding affinity, and synthetic tractability. This whitepaper provides an in-depth analysis of the electronic properties of pyrazole-carboxylic acid derivatives, translating theoretical quantum mechanics into actionable, self-validating synthetic protocols for drug development professionals.

Electronic Architecture of the Pyrazole Core

To understand the impact of substituents, we must first establish the baseline electronic nature of the unsubstituted pyrazole ring. Pyrazole is an aromatic heterocycle containing two adjacent nitrogen atoms with distinct electronic roles:

• N1 (Pyrrole-like Nitrogen): Contributes its lone pair of electrons to the aromatic

  -sextet, making it essentially non-basic and unreactive toward electrophiles 1[1].

• N2 (Pyridine-like Nitrogen): Possesses an orthogonal, non-Hückel lone pair that resides in an

  orbital in the plane of the ring. This lone pair is responsible for the molecule's Lewis basicity ( ) and acts as a primary hydrogen-bond acceptor 1[1].

The fundamental 1H-pyrazole exhibits amphoteric behavior, with a

of 14.21 for the N-H proton (weak acid) and a of 2.52 for its protonated form (weak base) 2[2].

Perturbation via Carboxylic Acid Substitution

When a carboxylic acid group (or its ester/amide derivative) is introduced at the C3, C4, or C5 position, it acts as a strong electron-withdrawing group (EWG). This substitution fundamentally alters the reactivity and physicochemical properties of the heterocycle.

• Decreased Electron Density: The carboxylate group pulls electron density away from the aromatic

  -system via inductive and resonance effects. This significantly reduces the ring's susceptibility to electrophilic aromatic substitution, which typically occurs at the C4 position in unsubstituted pyrazoles 2[2].

• Thermodynamic Stability: Density Functional Theory (DFT) studies on derivatives like 3-(2-furyl)-1H-pyrazole-5-carboxylic acid reveal a wide HOMO-LUMO energy gap of approximately 4.458 eV. This large energy separation indicates high electronic and thermodynamic stability, rendering the molecule less chemically reactive but highly stable for optoelectronic and pharmaceutical applications 3[3].

Logical flow of electronic modulation in pyrazole via carboxylic acid substitution.

Implications in Medicinal Chemistry and Target Affinity

The electronic tuning provided by carboxylic acid derivatives is heavily leveraged in rational drug design. Electron-withdrawing functionalities at the C4 or C5 positions have been directly associated with enhanced target affinity in numerous anticancer and anti-inflammatory series 4[4].

For example, in the development of VEGFR-2 tyrosine kinase inhibitors and selective COX-2 inhibitors, pyrazole rings bearing electron-withdrawing groups exhibit superior growth inhibition and selectivity compared to their electron-donating counterparts 5[5], 6[6]. The causality here is twofold:

• Electrostatic Interactions: The electron-deficient pyrazole core forms stronger electrostatic interactions with electron-rich residues in the kinase hinge region.

• Hydrogen Bonding: The withdrawal of electron density increases the acidity of the N1-H proton, making it a stronger hydrogen-bond donor, which is critical for anchoring the pharmacophore within the target binding pocket.

Quantitative Data: Electronic & Physicochemical Shifts

The following table summarizes the quantitative shifts in electronic properties when transitioning from an unsubstituted pyrazole to a pyrazole-carboxylic acid derivative.

Property	Unsubstituted Pyrazole	Pyrazole-Carboxylic Acid Derivative	Mechanistic Causality / Implication
Ring Electron Density	High	Low	EWG pulls -electrons, reducing susceptibility to electrophilic attack2[2].
HOMO-LUMO Gap	~5.5 eV	~4.458 eV	Wide band gap indicates high thermodynamic stability and altered UV absorption 3[3].
(Protonated N2)	2.52	< 2.0	Decreased basicity due to inductive electron withdrawal from the nitrogen 2[2].
Target Binding Affinity	Baseline	Enhanced	Stronger H-bonding and electrostatic interactions in kinase/enzyme pockets 4[4].

Self-Validating Experimental Methodologies

To harness these electronic properties, robust synthetic access to pyrazole-carboxylic acids is required. The most prevalent and flexible approach is the two-stage Knorr pyrazole synthesis followed by ester hydrolysis7[7]. The following protocols are designed as self-validating systems, ensuring that causality and analytical checkpoints are embedded at every step.

Step-by-step synthetic workflow for pyrazole-5-carboxylic acid derivatives.

Protocol 1: Synthesis of Pyrazole-Carboxylate Ester via Knorr Condensation

Objective: Construct the electron-deficient pyrazole ring bearing an ester functionality at the C5 position.

• Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve the hydrazine derivative (1.0 eq) in ethanol (approx. 0.2 M).

• Catalysis: Add a catalytic amount of glacial acetic acid (0.1 eq). Causality: Acetic acid protonates the carbonyl oxygen of the

  -ketoester, enhancing its electrophilicity and accelerating the initial nucleophilic attack by the hydrazine 8[8].

• Condensation: Add the

  -ketoester (1.0 eq) dropwise at room temperature, then heat to reflux (80 °C) for 2-6 hours.

• Validation Checkpoint: Monitor via TLC (typically 3:1 Hexane/Ethyl Acetate). The disappearance of the

  -ketoester spot validates the completion of the cyclocondensation.

• Workup: Cool to room temperature, concentrate under reduced pressure, and purify via silica gel chromatography to isolate the pyrazole-carboxylate ester.

Protocol 2: Hydrolysis to Pyrazole-Carboxylic Acid

Objective: Deprotect the ester to yield the free pyrazole-carboxylic acid, maximizing its hydrogen-bonding potential for downstream amide coupling or biological testing.

• Solvent System: Dissolve the pyrazole ester (1.0 eq) in a 3:1 mixture of Tetrahydrofuran (THF) and water. Causality: This co-solvent system is critical. THF solubilizes the organic ester, while water solubilizes the inorganic base, facilitating an efficient homogenous or micro-biphasic hydrolysis 8[8].

• Base Addition: Add LiOH or NaOH (2.0 eq) and stir vigorously at room temperature or with gentle heating (40-50 °C) for 4-12 hours.

• Validation Checkpoint 1: The reaction mixture will transition to a clear solution as the ester converts into the highly water-soluble carboxylate salt. TLC will show the consumption of the starting material.

• Acidification: Cool the mixture in an ice bath and carefully acidify to pH 2-3 using 1M HCl 7[7]. Causality: Dropping the pH below the

  of the carboxylic acid ensures complete protonation of the carboxylate salt.

• Validation Checkpoint 2: A sudden, heavy precipitation of the neutral pyrazole-carboxylic acid will occur upon reaching pH 2-3.

• Isolation: Collect the solid product by vacuum filtration and dry under high vacuum to yield the pure pyrazole-carboxylic acid.

References

Sources

• 1. Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications – Oriental Journal of Chemistry [orientjchem.org]
• 2. 1H-Pyrazole-3,4,5-tricarboxylic acid | 19551-66-7 | Benchchem [benchchem.com]
• 3. Comprehensive DFT study of 3-(2-furyl)-1 H-pyrazole-5-carboxylic acid: structural, spectroscopic, and electronic properties with optoelectronic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijnrd.org [ijnrd.org]
• 5. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Supramolecular Architectures and Proton Dynamics: A Technical Guide to Hydrogen Bonding in 1H-Pyrazole-4-Carboxylic Acid Hydrates

Executive Summary

For researchers in crystal engineering, rational drug design, and metal-organic framework (MOF) development, the precise control of non-covalent interactions is paramount. 1H-pyrazole-4-carboxylic acid (PCA) and its hydrated derivatives represent a fascinating class of supramolecular building blocks. Their solid-state behavior is governed by highly dynamic, complex hydrogen-bonding networks that undergo solid-state proton transfer (SSPT).

As a Senior Application Scientist, I have structured this whitepaper to dissect the causality behind these hydrogen-bonding patterns. We will explore the geometric divergence between anhydrous ribbons and hydrated 3D networks, the quantum dynamics of proton transfer, and the self-validating experimental workflows required to elucidate these structures.

Supramolecular Architectures: Anhydrous Ribbons vs. Hydrated Networks

The structural fate of PCA derivatives in the solid state hinges entirely on the presence or absence of water within the crystal lattice.

The Anhydrous State: Quasi-Linear Ribbons

In its anhydrous form, PCA self-assembles into quasi-linear, undulated ribbons. The carboxylic acid moiety and the pyrazole ring act as complementary supramolecular synthons. Adjacent molecules are linked by cyclic hydrogen bonds—specifically, coupled

and interactions[1]. Because the pyrazole molecule lacks symmetry along the axis of the chain, the resulting molecular disposition creates a slight bend, forcing an undulated geometry to optimize packing energy[2].

The Hydrated State: 3D Cross-Linking

When crystallized as a hydrate (e.g., dihydrate forms of PCA derivatives), the supramolecular architecture shifts dramatically. Water molecules act as potent, multi-directional hydrogen bond donors and acceptors. Instead of isolated 1D ribbons, the molecules form

chains that are subsequently cross-linked by water molecules into a robust 3D hydrogen-bonded network[3]. This hydration stabilizes specific -configurations and alters the energetic landscape, effectively locking certain tautomeric forms in place and bridging adjacent 2D sheets.

Caption: Logical relationship of hydrogen bond evolution from isolated PCA monomers to a hydrated 3D network.

Geometric Parameters and Energetics

The stability of these networks is not symmetric. Ab initio calculations and X-ray diffraction data reveal a distinct asymmetry in the hydrogen bond geometries of the PCA system[2]. The

bridge is significantly shorter and more linear than the bridge. This geometric compromise is required to minimize the total energy of the coupled hydrogen bond pairs within the crystal lattice.

Table 1: Geometric Parameters of Hydrogen Bonds in PCA Architectures

Interaction Type	Donor···Acceptor Distance (Å)	Hydrogen···Acceptor Distance (Å)	Bond Angle (°)	Structural Role
(Anhydrous)	2.773 ± 0.003	1.840 ± 0.003	171.1 ± 0.0	Primary ribbon formation; highly linear[2]
(Anhydrous)	2.773 ± 0.003	1.776 ± 0.003	149.2 ± 0.2	Primary ribbon formation; highly bent[2]
(Hydrate)	~2.80 - 2.85	~1.90 - 1.95	~165 - 175	Inter-chain cross-linking[3]
(Hydrate)	~2.85 - 2.90	~1.95 - 2.05	~160 - 170	3D network stabilization[3]

Solid-State Proton Transfer (SSPT) and Dynamic Disorder

A critical phenomenon in PCA crystals is proton tautomerism. X-ray crystallography of PCA at 295 K and 150 K often reveals molecules located on a two-fold axis, resulting in half-proton densities on the oxygen and nitrogen atoms[1].

The Analytical Dilemma: Crystallography alone cannot determine whether this disorder is static (randomly frozen tautomers) or dynamic (protons actively jumping between atoms).

The Mechanistic Reality: High-resolution

N Cross-Polarization Magic-Angle Spinning (CPMAS) NMR spectroscopy proves that this disorder is highly dynamic . Down to 250 K, the system undergoes fast, degenerate double proton transfers between tautomeric states[4]. The Arrhenius curves for these transfers are non-linear at low temperatures, indicating that the mechanism switches from classical over-the-barrier transfer to quantum mechanical tunneling[5].

Experimental Workflows for Structural Elucidation

To accurately map these dynamic hydrated networks, a self-validating analytical protocol is mandatory. Relying on a single technique leads to misassigned proton states or overlooked hydration stoichiometry.

Step-by-Step Methodology: The Self-Validating Protocol

Step 1: Isotopic Synthesis & Purity Validation

• Action: Synthesize

  N-labeled PCA using N-hydrazinium sulfate (95% enrichment) and methylmalonaldehyde diethyl acetal, followed by oxidation[2].

• Causality: Natural abundance

  N is insufficient for high-resolution solid-state NMR of fast proton dynamics.

• Validation: Confirm >95% isotopic enrichment and chemical purity via LC-MS before proceeding to crystallization.

Step 2: Controlled Crystallization & Hydration State Verification

• Action: Grow single crystals via slow evaporation from aqueous ethanol.

• Validation (Critical): Perform Thermogravimetric Analysis (TGA) coupled with Differential Scanning Calorimetry (DSC).

• Causality: TGA precisely quantifies the stoichiometric ratio of water (e.g., monohydrate vs. dihydrate), preventing the misinterpretation of the subsequent XRD electron density maps.

Step 3: Variable-Temperature Single-Crystal XRD

• Action: Collect diffraction data at 295 K and 150 K.

• Causality: Maps the heavy atom (

  ) coordinates and identifies the chains and 3D water bridging[3]. Comparing temperatures helps identify potential phase transitions associated with proton freezing[1].

Step 4:

N CPMAS Solid-State NMR

• Action: Acquire variable-temperature solid-state NMR spectra.

• Causality: Resolves the ambiguity of the XRD half-proton densities. The coalescence of

  N chemical shifts directly quantifies the kinetics of the degenerate double proton transfer[4].

Caption: Self-validating experimental workflow combining thermal, crystallographic, and spectroscopic methods.

Conclusion

The hydrogen bonding pattern of 1H-pyrazole-4-carboxylic acid and its hydrates is not a static scaffold, but a dynamic, quantum-mechanical system. While anhydrous PCA forms undulated ribbons driven by asymmetric

and bonds, the introduction of hydrate water molecules fundamentally rewires the system into a 3D cross-linked network. For drug development professionals and materials scientists, mastering this causality—and employing orthogonal, self-validating analytical workflows—is essential for the rational design of pyrazole-based active pharmaceutical ingredients (APIs) and advanced functional materials.

References

1.[1] A solid-state NMR, X-ray diffraction, and ab initio computational study of hydrogen-bond structure and dynamics of pyrazole-4-carboxylic acid chains - PubMed. nih.gov. 1 2.[2] A Solid-State NMR, X-ray Diffraction, and ab Initio Computational Study of Hydrogen-Bond Structure and Dynamics of Pyrazole-4-Carboxylic Acid Chains. fu-berlin.de. 2 3.[4] The Structure and Dynamic Properties of 1 H -Pyrazole-4-Carboxylic Acids in the Solid State. researchgate.net. 4 4.[5] Dynamic NMR Study of the Mechanisms of Double, Triple, and Quadruple Proton and Deuteron Transfer in Cyclic Hydrogen Bonded Solids of Pyrazole Derivatives. acs.org. 5 5.[3] N′-Acetyl-5-amino-1-methyl-1H-pyrazole-4-carbohydrazonamide dihydrate - PMC. nih.gov. 3

Sources

• 1. A solid-state NMR, X-ray diffraction, and ab initio computational study of hydrogen-bond structure and dynamics of pyrazole-4-carboxylic acid chains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. userpage.fu-berlin.de [userpage.fu-berlin.de]
• 3. N′-Acetyl-5-amino-1-methyl-1H-pyrazole-4-carbohydrazonamide dihydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Design, Synthesis, and Functionalization of Metal-Organic Frameworks Using 1H-Pyrazole-4-Carboxylic Acid

Target Audience: Materials Scientists, Coordination Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedures (SOPs)

Executive Summary

The rational design of Metal-Organic Frameworks (MOFs) relies heavily on the geometric and electronic properties of the organic linkers. 1H-pyrazole-4-carboxylic acid (H₂PyC) has emerged as a highly versatile, ditopic, and bifunctional building block in reticular chemistry. Despite its compact length (~0.4 nm), H₂PyC possesses unique coordination asymmetry—combining a hard carboxylate moiety with a soft pyrazolate ring. This application note details the mechanistic principles of H₂PyC coordination, summarizes key structural data, and provides self-validating experimental protocols for synthesizing ultra-large mesoporous cages and heterometallic frameworks [1], [2].

Mechanistic Principles of H₂PyC Coordination

Hard-Soft Acid-Base (HSAB) Directed Assembly

The synthesis of mixed-metal MOFs (MM-MOFs) often suffers from structural scrambling or phase separation. H₂PyC circumvents this through the HSAB principle. The ligand features two distinct coordination environments:

• Hard Lewis Base (Carboxylate): Preferentially coordinates with high-valent, hard Lewis acids such as Zr⁴⁺ or Hf⁴⁺.

• Soft Lewis Base (Pyrazolate): Preferentially binds to softer, late-transition metals such as Ni²⁺ or Co²⁺.

Causality in Synthesis: By introducing both metal precursors simultaneously, the regioselectivity of H₂PyC directs the in-situ formation of precise heterometallic nodes (e.g., an octahedral Ni²⁺ complex acting as a metallo-ligand for Zr⁴⁺ clusters) without amorphous precipitation [2].

Topological Expansion via Connectivity Reduction

In drug delivery, encapsulating large biologics (like insulin or Vitamin B12) requires massive pore sizes. Counterintuitively, ultra-large cages can be constructed using the very short H₂PyC linker (~0.4 nm) by manipulating node connectivity. Causality in Synthesis: When H₂PyC is paired with low-connectivity secondary building units (SBUs)—specifically 2-connected (2-c) and 3-connected (3-c) vertices—the framework must expand its internal cage diameter to satisfy 3D topological constraints. This [2-c, 3-c] connectivity mathematically forces the generation of massive mesoporous cages (up to 6.0 nm in MOF-919) while maintaining robust chemical stability across a wide pH range (pH 2–12) [1].

Quantitative Data: Structural & Performance Metrics

The following table summarizes the diverse architectures and performance metrics achieved using H₂PyC and its methylated derivatives.

Material Architecture	Linker	Metal Node(s)	Key Structural Feature	Primary Application / Performance	Ref
MOF-818	H₂PyC	[2-c, 3-c] Vertices	3.8 nm wuh cage	Biologic encapsulation (Vitamin B12)	[1]
Zr_Ni-scu-MOF-1	H₂PyC	Zr⁴⁺, Ni²⁺	scu topology	CO₂/CH₄ Separation (IAST Selectivity: 7.5)	[2]
MOF-808-PyC	H₂PyC	Zr₆ clusters	Defect-engineered pores	Efficient Metal Ion Capture	[3]
Zn-ODCP	H₂mpca*	Zn²⁺	1D Coordination Polymer	Li-ion Battery Anode (300 mAh g⁻¹)	[4]

*H₂mpca = 3-methyl-1H-pyrazole-4-carboxylic acid

Experimental Methodologies & Protocols

The following protocols are designed as self-validating systems , ensuring that researchers can verify the success of intermediate steps before proceeding.

Protocol A: Defect-Engineering of Zr-MOFs via H₂PyC Incorporation (MOF-808-PyC)

This protocol utilizes post-synthetic modification to graft H₂PyC into the defect sites of MOF-808 for targeted ion capture [3].

• Preparation: Add 0.200 g of activated MOF-808 and 0.537 g (4.40 mmol) of H₂PyC to a 100 mL PTFE-lined screw-top jar.

• Solvation: Add 20 mL of N,N-Dimethylformamide (DMF) and sonicate for 15 minutes.

  • Causality: Sonication ensures the complete dissolution of H₂PyC. If the ligand remains suspended, it will be physically occluded within the MOF pores during heating, artificially inflating the perceived incorporation metrics.

• Thermal Incubation: Seal the jar and heat isothermally at 60 °C for 18 hours.

  • Causality: 60 °C provides the exact thermodynamic energy required for carboxylate ligand exchange at the Zr₆ defect sites without degrading the parent MOF-808 framework or triggering premature DMF decomposition.

• Isolation: Collect the solid via centrifugation (7000 rpm, 10 min). Wash sequentially with DMF (3 × 30 mL) and acetone (3 × 30 mL) to remove uncoordinated ligand. Vacuum dry at 85 °C for 12 hours.

• Self-Validation Check (NMR Integration): Digest a 5 mg aliquot of the product in a mixture of D₂SO₄ and DMSO-d₆. Perform ¹H NMR spectroscopy. The integration ratio of the distinct pyrazole protons to the trimesate protons of the parent MOF-808 mathematically validates the exact defect-filling ratio. The presence of broad, unshifted H₂PyC peaks indicates insufficient washing.

Protocol B: Solvothermal Synthesis of Heterometallic Zr/Ni-MOF

This protocol leverages the HSAB principle to synthesize a bimetallic framework [2].

• Precursor Mixing: Dissolve equimolar amounts of ZrCl₄, Ni(NO₃)₂·6H₂O, and H₂PyC in 15 mL of DMF within a 25 mL Teflon-lined stainless-steel autoclave.

• Crystallization: Heat the sealed autoclave in a programmable oven at 120 °C for 48 hours, followed by a slow cooling ramp (5 °C/hour) to room temperature.

  • Causality: At 120 °C, DMF undergoes controlled thermal decomposition to yield dimethylamine. This acts as a slow-release base, gradually deprotonating the pyrazole ring of H₂PyC. Adding a strong base directly would bypass this kinetic control, resulting in the rapid, irreversible precipitation of amorphous zirconium/nickel hydroxides.

• Self-Validation Check (pH & Phase Purity): Measure the pH of the cooled mother liquor. A pH between 5.5 and 6.5 confirms optimal DMF decomposition. Validate the phase purity of the isolated blue-tinted crystals using Powder X-ray Diffraction (PXRD), matching the diffractogram against the simulated scu topology.

Workflow Visualization

Fig 1: Dual synthetic pathways of H2PyC leveraging HSAB principles and connectivity reduction.

References

• Mesoporous Cages in Chemically Robust MOFs Created by a Large Number of Vertices with Reduced Connectivity. Journal of the American Chemical Society, 2019, 141(1), 488-496. URL:[Link]

• Implementation of the Hard-Soft Acid-Base Principle for the Direct Synthesis of Bimetallic Zirconium-Nickel and Hafnium-Nickel MOFs. National Hellenic Research Foundation / ChemRxiv, 2021. URL:[Link]

• Tuning the Pore Chemistry of Zr-MOFs for Efficient Metal Ion Capture from Complex Streams. Journal of Materials Chemistry A (Royal Society of Chemistry), 2020. URL:[Link]

• One-Dimensional Zinc-Based Coordination Polymer as a Higher Capacity Anode Material for Lithium Ion Batteries. Inorganic Chemistry, 2017, 56(19), 11603-11609. URL:[Link]

Application Note: Advanced Amide Coupling Strategies for 1H-Pyrazole-4-Carboxylic Acid Hydrate

Introduction & Mechanistic Rationale

The 1H-pyrazole-4-carboxamide scaffold is a highly privileged pharmacophore in both medicinal chemistry and agrochemical development. Specifically, N-aryl-pyrazole carboxamides are the defining structural motif in Succinate Dehydrogenase Inhibitor (SDHI) fungicides, which disrupt the mitochondrial respiratory chain in fungal pathogens[1][2]. Commercial blockbusters such as fluxapyroxad, bixafen, and isopyrazam all rely on this core scaffold[2].

When synthesizing these derivatives using 1H-pyrazole-4-carboxylic acid hydrate , researchers face a critical stoichiometric and mechanistic hurdle: the presence of hydration water.

The Causality of Experimental Failure: Standard peptide coupling reagents (e.g., HATU, EDC, PyBOP) function by converting the stable carboxylic acid into a highly reactive intermediate, such as an OAt or OBt active ester[3]. If the water of hydration is not removed prior to activation, it acts as a competing nucleophile. Water will rapidly hydrolyze the newly formed active ester back to the starting carboxylic acid, or it will directly attack the coupling reagent (e.g., hydrolyzing HATU into unreactive tetramethylurea). This side reaction consumes expensive reagents, drastically reduces the yield of the target amide, and complicates chromatographic purification.

To ensure a high-yielding, self-validating protocol, the workflow must incorporate a dedicated dehydration step prior to the addition of the coupling reagent.

Experimental Workflow & Pathway

Workflow for the dehydration and amide coupling of pyrazole-4-carboxylic acid hydrate.

Quantitative Comparison of Coupling Reagents

Choosing the correct coupling reagent depends heavily on the nucleophilicity of the target amine. For electron-deficient anilines (common in SDHI fungicides), highly reactive uronium salts like HATU are preferred[3]. For standard primary aliphatic amines, EDC/HOBt offers a more scalable alternative[3][4].

Table 1: Comparison of Amide Coupling Strategies for Pyrazole-4-Carboxylic Acids

Reagent System	Activation Intermediate	Primary Byproducts	Aqueous Workup Strategy	Ideal Substrate Scope
HATU / DIPEA	HOAt ester (Highly reactive)	Tetramethylurea, HOAt	5% LiCl wash (for DMF), mild acid/base	Sterically hindered or electron-deficient amines
EDC / HOBt	HOBt ester (Moderately reactive)	Water-soluble urea, HOBt	Dilute HCl, Sat. NaHCO	Primary aliphatic and unhindered aryl amines
PyBOP / DIPEA	HOBt ester (Phosphonium-based)	Tripyrrolidinophosphine oxide	10% Citric acid, Sat. NaHCO	Acid-sensitive substrates (avoids uronium salts)

Step-by-Step Methodologies

Protocol A: Pre-Reaction Azeotropic Dehydration

Causality: Removing water via azeotropic distillation prevents the hydrolysis of coupling reagents, ensuring accurate stoichiometry and high atom economy.

• Suspension: Suspend 1H-pyrazole-4-carboxylic acid hydrate (1.0 eq) in anhydrous toluene (10 mL per gram of substrate) in a round-bottom flask.

• Apparatus Setup: Equip the flask with a Dean-Stark trap and a reflux condenser.

• Distillation: Heat the mixture to reflux (approx. 110 °C). The water of hydration will co-distill with the toluene and phase-separate in the trap.

• Completion: Continue refluxing until no further water droplets accumulate in the trap (typically 2–4 hours).

• Isolation: Cool the mixture to room temperature and concentrate under reduced pressure to yield the anhydrous acid as a free-flowing powder.

• Self-Validating Checkpoint: Weigh the recovered solid. For a monohydrate (MW ~130 g/mol ), the mass loss should be approximately 13.8%, confirming complete dehydration.

Protocol B: High-Efficiency Coupling using HATU/DIPEA

Causality: HATU is utilized for challenging couplings (e.g., with halogenated anilines) because the resulting HOAt ester is highly resistant to steric hindrance and accelerates nucleophilic attack[3].

• Dissolution: Dissolve the anhydrous 1H-pyrazole-4-carboxylic acid (1.0 eq) in anhydrous DMF (0.1–0.2 M) under an inert atmosphere (N

  or Ar)[3].

• Deprotonation: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) and stir for 5 minutes. Logic: DIPEA is a non-nucleophilic base that deprotonates the carboxylic acid, initiating its attack on the HATU uronium salt[3].

• Activation: Cool to 0 °C and add HATU (1.1 eq) portion-wise. Stir for 15 minutes at room temperature to pre-form the active OAt ester[3].

• Coupling: Add the target amine (1.1 eq). Stir the reaction at room temperature for 4–12 hours[1].

• Workup: Quench the reaction with water and extract with ethyl acetate. Wash the organic layer sequentially with a 5% aqueous LiCl solution (3x), saturated NaHCO

  , and brine[3]. Dry over Na SO , filter, and concentrate.

• Self-Validating Checkpoint: The 5% LiCl wash is critical. LiCl forms a highly water-soluble coordination complex with DMF, pulling it out of the organic phase. Validation is achieved when the organic layer loses the characteristic "fishy" odor of DMF prior to concentration.

Protocol C: Scalable Coupling using EDC/HOBt

Causality: EDC is preferred for large-scale syntheses because its urea byproduct is water-soluble, allowing for purification via simple liquid-liquid extraction without the need for column chromatography[3][4].

• Mixture Preparation: Dissolve the anhydrous 1H-pyrazole-4-carboxylic acid (1.0 eq), the target amine (1.1 eq), and HOBt (1.2 eq) in anhydrous dichloromethane (DCM) (0.1 M)[3].

• Activation: Cool the mixture to 0 °C. Add EDC hydrochloride (1.2 eq) portion-wise, followed by the dropwise addition of DIPEA (2.0 eq)[3].

• Coupling: Allow the reaction to warm to room temperature and stir for 12–16 hours under a nitrogen atmosphere[3][4].

• Workup: Dilute the mixture with additional DCM. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO

  , and brine[1][3]. Dry over Na SO and concentrate.

• Self-Validating Checkpoint: Use pH paper during the aqueous washes. The 1 M HCl wash must register highly acidic to confirm the protonation and removal of unreacted amine and DIPEA. The NaHCO

  wash must register basic to ensure the complete removal of the acidic HOBt byproduct.

References

*[1] Application Notes and Protocols: 2-Bromo-6-fluorobenzaldehyde in the Synthesis of Agrochemicals - benchchem.com - 1 *[4] Synthesis and antimicrobial evaluation of novel derivatives of 1,3,4-thiadiazine incorporated with pyrazole-4-carboxylic acid mo - bas.bg - 4 *[2] Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides - mdpi.com - 2 *[5] US5817827A - Method for the dehydration of amides to nitriles - google.com -5 *[3] Application Notes and Protocols for Amide Coupling Reactions Involving (R)-3-(Boc-amino)pyrrolidine - benchchem.com - 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. bcc.bas.bg [bcc.bas.bg]
• 5. US5817827A - Method for the dehydration of amides to nitriles - Google Patents [patents.google.com]

Application Note: Synthesis and Optimization of Kinase Inhibitors from 1H-Pyrazole-4-Carboxylic Acid Precursors

Introduction & Mechanistic Rationale

The discovery of small-molecule kinase inhibitors relies heavily on the use of "privileged scaffolds"—molecular cores that inherently possess favorable binding characteristics for specific protein domains. The 1H-pyrazole core is one such scaffold, utilized extensively in the design of ATP-competitive inhibitors targeting kinases such as Spleen Tyrosine Kinase (SYK), Janus Kinase 2 (JAK2), and pan-Fibroblast Growth Factor Receptors (FGFR)[1][2][3].

The mechanistic rationale for utilizing 1H-pyrazole-4-carboxylic acid as a foundational building block is twofold:

• Hinge-Binding Motif: The nitrogen atoms of the pyrazole ring act as potent hydrogen bond donors and acceptors. This allows the core to anchor itself securely within the highly conserved hinge region of the kinase ATP-binding pocket[1].

• Vectorial Extension: The carboxylic acid moiety at the 4-position provides a versatile synthetic handle. By converting this acid into various substituted 4-carboxamides, medicinal chemists can direct functional groups outward into the solvent-exposed channel or inward toward the DFG-out allosteric pocket, thereby tuning both target selectivity and pharmacokinetic properties[2].

Mechanism of pyrazole-4-carboxamides in blocking kinase signaling pathways.

Synthetic Strategy and Causality

The generation of a robust kinase inhibitor library from 1H-pyrazole-4-carboxylic acid precursors typically follows a highly controlled, four-step synthetic workflow. The strategy relies on sequential Nucleophilic Aromatic Substitution (SNAr), followed by ester saponification and amide coupling[1].

• Regioselective SNAr (Steps 1 & 2): When reacting a pyrazole ester with a di-halogenated pyrimidine (e.g., 2,4-dichloropyrimidine), the 4-position of the pyrimidine is inherently more electrophilic due to the electron-withdrawing nature of the adjacent nitrogen atoms. By strictly controlling the temperature (80 °C for the first substitution, 100 °C for the second), we can sequentially install the pyrazole core and an aniline derivative without forming unwanted symmetrical byproducts[1].

• Mild Saponification (Step 3): Lithium hydroxide (LiOH) in a biphasic THF/Water system is chosen over harsh acidic hydrolysis. THF solubilizes the organic ester, while water dissolves the LiOH. This mild basic condition selectively cleaves the ethyl ester to yield the free carboxylic acid without disrupting the newly formed C-N bonds[1].

• Amide Coupling (Step 4): The use of EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) is preferred over traditional coupling agents like DCC. EDC generates a water-soluble urea byproduct that can be easily removed during a simple aqueous workup, streamlining the purification of the final kinase inhibitor[1][3].

Four-step synthetic workflow for generating pyrazole-4-carboxamide inhibitors.

Step-by-Step Experimental Protocols

The following protocols detail the synthesis of an aminopyrimidin-4-yl-1H-pyrazole derivative, a validated framework for Spleen Tyrosine Kinase (SYK) inhibition[1].

Protocol A: Synthesis of the 1H-Pyrazole-4-Carboxylic Acid Core

Objective: Synthesize 1-(2-((3,5-dimethylphenyl)amino)pyrimidin-4-yl)-1H-pyrazole-4-carboxylic acid.

• First SNAr Reaction:

  • Under an argon atmosphere, dissolve 2,4-dichloropyrimidine (1.0 eq, 0.21 mmol) in anhydrous DMF (2 mL).

  • Add ethyl 1H-pyrazole-4-carboxylate (1.2 eq) and K2CO3 (2.0 eq).

  • Causality Check: K2CO3 acts as a mild, non-nucleophilic base to scavenge the HCl generated during the substitution, driving the reaction forward without degrading the pyrimidine core.

  • Heat the mixture to 80 °C for 4 hours. Monitor via TLC until the starting material is consumed. Quench with ice-cold water, extract with ethyl acetate, dry over Na2SO4, and concentrate to yield Intermediate 1.

• Second SNAr Reaction:

  • Dissolve Intermediate 1 (1.0 eq) in DMF (2 mL) under argon. Add 2,4-dimethylaniline (1.2 eq) and K2CO3 (2.0 eq).

  • Heat the mixture to 100 °C for 4 hours. The higher temperature is required to overcome the reduced electrophilicity of the 2-position on the pyrimidine ring following the first substitution.

  • Quench, extract, and concentrate as in Step 1 to yield Intermediate 2 (the di-substituted ester)[1].

• Ester Hydrolysis:

  • Dissolve Intermediate 2 (50 mg) in a 3:1 mixture of THF and H2O.

  • Add LiOH (excess) and stir at 25 °C for 24 hours.

  • Self-Validation: The reaction progress is easily visually validated; as the ester hydrolyzes into the carboxylate salt, a white precipitate will form in the biphasic mixture. Filter and dry the precipitate to obtain the pure 1H-pyrazole-4-carboxylic acid precursor[1].

Protocol B: Amide Coupling for Inhibitor Generation

Objective: Convert the carboxylic acid precursor into a biologically active 4-carboxamide (e.g., N-benzyl-1-(2-((3,5-dimethylphenyl)amino)pyrimidin-4-yl)-1H-pyrazole-4-carboxamide).

• Activation: Dissolve the 1H-pyrazole-4-carboxylic acid precursor (1.0 eq) in N-Methyl-2-pyrrolidone (NMP). Add EDC·HCl (1.5 eq) and DIPEA (2.0 eq). Stir at room temperature for 15 minutes.

  • Causality Check: DIPEA (N,N-Diisopropylethylamine) is sterically hindered, ensuring it acts solely as a base to deprotonate the carboxylic acid without acting as a competing nucleophile.

• Coupling: Add the target amine (e.g., benzylamine, 1.2 eq) to the activated mixture. Stir at room temperature for 12 hours.

• Workup: Quench with ice-cold water. The water-soluble EDC-urea byproduct will remain in the aqueous phase. Extract the target compound with ethyl acetate, wash with brine, dry, and purify via MPLC to yield the final kinase inhibitor[1].

Quantitative Data & SAR Summary

The modularity of the 4-carboxylic acid handle allows for rapid Structure-Activity Relationship (SAR) profiling. Table 1 summarizes typical yields and biological performance metrics for derivatives synthesized using the protocols above, highlighting how the terminal amine substitution impacts target inhibition[1][2].

Table 1: SAR and Yield Summary for Pyrazole-4-Carboxamide Derivatives

Compound ID	Amine Substituent (R-group)	Synthesis Yield (%)	Target Kinase	IC50 (nM)	Pharmacological Note
Cmpd-31	Benzylamine	60%	SYK	< 50	High lipophilicity; excellent cell permeability.
Cmpd-39	Ethylenediamine (HCl salt)	70%	SYK	< 100	Salt formation improves aqueous solubility.
Cmpd-4h	N-Boc-piperidine	60%	SYK	~ 150	Bulky group slightly reduces hinge-binding affinity.
Ref-A	3-Chlorophenyl	56%	JAK2	< 10	Halogen bonding enhances residence time[2].

References

• Chemical synthesis of novel aminopyrimidin-4-yl-1H-pyrazole derivatives as spleen tyrosine kinase (SYK) inhibitors Source: National Institutes of Health (NIH) / Scientific Reports URL:[Link]

• Discovery of Potent and Selective Pyrazolopyrimidine Janus Kinase 2 Inhibitors Source: American Chemical Society (ACS) / Journal of Medicinal Chemistry URL:[Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review Source: MDPI / Molecules URL:[Link]

Sources

• 1. Chemical synthesis of novel aminopyrimidin-4-yl-1H-pyrazole derivatives as spleen tyrosine kinase (SYK) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]

Application Note: Strategic N1-Functionalization of 1H-Pyrazole-4-Carboxylic Acid for Drug Discovery

Abstract: The 1H-pyrazole-4-carboxylic acid scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] Its biological activities are profoundly influenced by the nature of the substituent at the N1 position. However, the inherent tautomerism and dual nucleophilicity of the pyrazole ring present a significant regioselectivity challenge during synthesis, as functionalization can occur at either the N1 or N2 position.[3][4] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic and regioselective functionalization of 1H-pyrazole-4-carboxylic acid at the N1 position. We present field-proven protocols for N-alkylation and N-arylation, explain the causality behind experimental choices, and offer troubleshooting insights to overcome common synthetic hurdles.

Core Principles: Understanding Pyrazole Reactivity

The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. One nitrogen is a pyrrole-like, sp2-hybridized atom (N1-H) that contributes its lone pair to the aromatic system, rendering it acidic.[4] The other is a pyridine-like, sp2-hybridized nitrogen (N2) with its lone pair in the plane of the ring, which imparts basic character.[4][5]

This amphoteric nature governs its reactivity. In the presence of a base, the acidic N1-H proton is abstracted to form a pyrazolate anion. This anion is a potent nucleophile, but the negative charge is delocalized across both nitrogen atoms, leading to potential ambident reactivity. The regiochemical outcome of subsequent reactions with electrophiles is a delicate interplay of several factors:

• Steric Hindrance: Bulky substituents on the pyrazole ring or the electrophile will favor reaction at the less sterically hindered nitrogen. For 3- or 5-substituted pyrazoles, the N1 position is generally less hindered.[6]

• Electronic Effects: The electron-withdrawing carboxylic acid group at the C4 position influences the electron density and acidity of the adjacent nitrogen atoms.

• Reaction Conditions: The choice of base, solvent, and counter-ion can significantly alter the nucleophilicity of each nitrogen atom and influence the N1/N2 product ratio.[3][7]

The Critical First Step: Protection of the Carboxylic Acid

The acidic proton of the carboxylic acid moiety (pKa ~4-5) is significantly more acidic than the pyrazole N-H proton (pKa ~14). In the presence of bases required for N-functionalization, the carboxylate anion will form preferentially, passivating the molecule against the desired reaction. Therefore, protection of the carboxylic acid, typically as an ester, is a mandatory prerequisite for successful and high-yielding N1-functionalization.

Protocol: Esterification of 1H-Pyrazole-4-Carboxylic Acid

This protocol describes a standard procedure to form the ethyl ester, a versatile protecting group that is stable to a wide range of N-functionalization conditions and can be readily cleaved post-synthesis.

Experimental Protocol: Ethyl Ester Formation

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1H-pyrazole-4-carboxylic acid (1.0 eq).

• Reagents: Suspend the acid in absolute ethanol (EtOH, ~0.2 M).

• Catalysis: Carefully add thionyl chloride (SOCl₂, 1.2 eq) dropwise to the suspension at 0 °C (ice bath).

  • Causality: SOCl₂ reacts with EtOH to form HCl in situ, which acts as the catalyst for Fischer esterification. This method is often more efficient than simply adding a catalytic amount of strong acid.

• Reaction: Remove the ice bath and heat the mixture to reflux (approx. 78 °C) for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Allow the reaction to cool to room temperature. Remove the solvent under reduced pressure.

• Purification: Re-dissolve the residue in ethyl acetate (EtOAc) and wash with a saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize any remaining acid, followed by a brine wash. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield ethyl 1H-pyrazole-4-carboxylate, which can often be used in the next step without further purification.

N1-Alkylation Strategies

N-alkylation is a fundamental method for introducing aliphatic diversity. The most common approach involves the deprotonation of the pyrazole N-H followed by nucleophilic attack on an alkyl halide.[7]

Workflow for N1-Functionalization

Caption: General synthetic workflow for N1-functionalization.

Protocol 3.1: Base-Mediated N-Alkylation

This protocol provides a robust method for the N-alkylation of ethyl 1H-pyrazole-4-carboxylate using standard laboratory reagents.

• Setup: To a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add ethyl 1H-pyrazole-4-carboxylate (1.0 eq).

• Solvent: Dissolve the starting material in an anhydrous polar aprotic solvent such as N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF) (~0.1 M).

• Base Addition: Add the base (e.g., potassium carbonate, K₂CO₃, 1.5 eq, or sodium hydride, NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise at 0 °C.

  • Causality: K₂CO₃ is a milder, safer base suitable for many alkylations. NaH is a much stronger, non-nucleophilic base that ensures complete deprotonation, often leading to faster reactions but requiring more stringent anhydrous conditions.[3]

• Anion Formation: Allow the suspension to stir at room temperature for 30-60 minutes.

• Electrophile Addition: Cool the mixture back to 0 °C and add the alkyl halide (R-X, 1.1 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature or heat as required (see Table 1). Monitor progress by TLC.

• Quenching & Work-up: Upon completion, cool the reaction to 0 °C and carefully quench by adding water (if K₂CO₃ was used) or a saturated aqueous ammonium chloride (NH₄Cl) solution (if NaH was used).

• Extraction: Extract the aqueous layer with EtOAc (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography on silica gel to separate the N1 and N2 isomers.

Table 1: Representative Conditions for N-Alkylation

Alkylating Agent	Base	Solvent	Temp (°C)	Approx. Time (h)	Typical Yield (%)
Methyl Iodide	K₂CO₃	DMF	RT	4-6	>90
Benzyl Bromide	K₂CO₃	DMF	RT	6-8	>85
Isopropyl Bromide	NaH	THF	65	12-18	~70
N-Boc-3-iodoazetidine	Cs₂CO₃	DMF	50	12	~80[8]

Note: Yields are indicative and highly dependent on the specific substrate and reaction scale.

Mechanism: Base-Mediated N-Alkylation

Caption: Simplified mechanism for N-alkylation.

N1-Arylation Methodologies

Introducing an aryl group at the N1 position often requires transition metal catalysis. The Ullmann condensation and the Buchwald-Hartwig amination are two powerful and widely used methods.

Protocol 4.1: Copper-Catalyzed N-Arylation (Ullmann-Type Reaction)

The Ullmann condensation is a classic, cost-effective method for forming C-N bonds using a copper catalyst.[9][10] Modern protocols often use ligands to improve reaction efficiency and broaden the substrate scope.[11][12]

• Setup: To an oven-dried Schlenk tube, add ethyl 1H-pyrazole-4-carboxylate (1.0 eq), the aryl halide (Ar-X, 1.2 eq, iodides are more reactive than bromides), copper(I) iodide (CuI, 0.05 - 0.1 eq), a ligand (e.g., L-proline or a diamine, 0.1 - 0.2 eq), and a base (e.g., K₂CO₃ or K₃PO₄, 2.0 eq).[11]

• Inert Atmosphere: Evacuate the tube and backfill with an inert gas (e.g., Argon). Repeat this cycle three times.

• Solvent: Add an anhydrous solvent such as toluene, dioxane, or DMF via syringe.

• Reaction: Seal the tube and place it in a preheated oil bath at 110-130 °C. Stir vigorously for 24-48 hours.

• Work-up: Cool the reaction to room temperature. Dilute with EtOAc and filter through a pad of Celite to remove insoluble copper salts.

• Extraction: Wash the filtrate with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography.

Ullmann Catalytic Cycle

Caption: Simplified Ullmann-type catalytic cycle.[10]

Protocol 4.2: Palladium-Catalyzed N-Arylation (Buchwald-Hartwig Amination)

The Buchwald-Hartwig amination is a highly versatile and functional-group-tolerant method for C-N bond formation.[13][14] It relies on a palladium catalyst with specialized phosphine ligands.[15]

• Setup: To an oven-dried Schlenk tube, add ethyl 1H-pyrazole-4-carboxylate (1.0 eq), the aryl halide (Ar-X, 1.1 eq), a palladium precursor (e.g., Pd₂(dba)₃, 0.02 eq), a phosphine ligand (e.g., XPhos, 0.04 eq), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 eq).[15]

• Inert Atmosphere: Evacuate and backfill the tube with an inert gas three times.

• Solvent: Add an anhydrous solvent such as toluene or dioxane via syringe.

• Reaction: Seal the tube and place it in a preheated oil bath at 100-110 °C. Stir for 12-24 hours.

• Work-up & Purification: Follow the same procedure as described for the Ullmann reaction (Protocol 4.1, steps 5-7).

Table 2: Comparison of N-Arylation Methods

Feature	Ullmann Condensation	Buchwald-Hartwig Amination
Catalyst	Copper (CuI, Cu₂O)	Palladium (Pd₂(dba)₃, Pd(OAc)₂)
Ligands	Diamines, L-Proline	Bulky Phosphines (XPhos, SPhos)
Cost	Lower	Higher
Substrate Scope	Good, best with aryl iodides	Excellent, tolerates bromides & chlorides
Functional Group Tolerance	Moderate	Excellent[13][15]
Typical Temperature	110-130 °C	80-110 °C

Final Step: Ester Hydrolysis (Deprotection)

To obtain the final target acid, the ethyl ester protecting group must be removed.

• Setup: Dissolve the N1-functionalized ethyl pyrazole-4-carboxylate (1.0 eq) in a mixture of THF and water (e.g., 3:1 v/v).

• Base: Add lithium hydroxide (LiOH, 2.0-3.0 eq).

• Reaction: Stir the mixture at room temperature for 2-4 hours, monitoring by TLC.

• Work-up: Once the reaction is complete, remove the THF under reduced pressure.

• Acidification: Cool the remaining aqueous solution in an ice bath and acidify to pH ~2-3 with 1M HCl. A precipitate should form.

• Isolation: Collect the solid product by vacuum filtration, wash with cold water, and dry under high vacuum to yield the final N1-functionalized 1H-pyrazole-4-carboxylic acid. If no precipitate forms, extract the acidified solution with EtOAc.

Troubleshooting

• No Reaction/Low Conversion:

  • Ensure all reagents and solvents are strictly anhydrous, especially for reactions involving NaH or Buchwald-Hartwig catalysis.

  • For Ullmann/Buchwald-Hartwig, ensure the catalyst and ligand are active. Consider using a pre-catalyst or a different ligand/base combination.

• Poor Regioselectivity (Significant N2 Isomer):

  • Try a bulkier protecting group on the carboxylic acid.

  • Use a more sterically demanding alkylating or arylating agent if the structure permits.

  • Vary the solvent. Less polar solvents like THF or dioxane can sometimes favor N1 alkylation over polar solvents like DMF.[3]

• Difficulty in Isomer Separation:

  • N1 and N2 isomers can be challenging to separate. Optimize your chromatography conditions (e.g., try different solvent systems, use a gradient elution). In some cases, derivatization of the mixture can aid separation.

References

• Benchchem. Application Notes and Protocols: Ullmann Condensation for the Synthesis of Ethyl 4-(1H-pyrazol-1-yl)benzoate.

• Antilla, J. C., Baskin, J. M., Barder, T. E., & Buchwald, S. L. (2004). Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. The Journal of Organic Chemistry, 69(17), 5578–5587. Available from: [Link]

• Benchchem. Protocol for N-alkylation of 1H-pyrazole-4-carbaldehyde.

• Heravi, M. M., et al. (2006). Microwave-Assisted Synthesis of Substituted Pyrazoles and Pyrazolo [3,4-d]thiopyrimidines. Taylor & Francis. Available from: [Link]

• Karakaya, A. (2025). Microwave-assisted synthesis of pyrazoles - a mini-review. DergiPark. Available from: [Link]

• Benchchem. Application Notes and Protocols for N-Alkylation of 3-Chloro-1H-pyrazole.

• Catalytic Ullmann-Type N-Arylation to Access Medicinally Important SuFEx-able Pyrazolo[1,5- a]Quinoxalinones. (2025). PubMed. Available from: [Link]

• Synthesis and hypoglycemic evaluation of substituted pyrazole-4-carboxylic acids. (2002). PubMed. Available from: [Link]

• DeSousa, J., et al. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. MDPI. Available from: [Link]

• DeSousa, J., et al. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Semantic Scholar. Available from: [Link]

• N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. (2024). ACS Publications. Available from: [Link]

• Microwave assisted synthesis of some novel pyrazole substituted benzimidazoles and evaluation of their biological activities. (n.d.). Available from: [Link]

• L-Proline Promoted Ullmann-Type Coupling Reactions of Aryl Iodides with Indoles, Pyrroles, Imidazoles or Pyrazoles. (n.d.). ResearchGate. Available from: [Link]

• MICROWAVE-ASSISTED SYNTHETIC APPROACHES TO BIOLOGICALLY ACTIVE N-BASED FIVE-MEMBERED HETEROCYCLES AS RESPONSE TO GREEN CHEMISTR. (n.d.). Revue Roumaine de Chimie. Available from: [Link]

• Mojtahedi, M. M., et al. (2025). Microwave-assisted synthesis of substituted pyrazolones under solvent-free conditions. Available from: [Link]

• PALLADIUM-CATALYZED AMINO GROUP ARYLATION OF 1,3-DISUBSTITUTED 1H-PYRAZOL-5-AMINE BASED ON BUCHWALD–HARTWIG REACTION. (2021). Chemistry of Heterocyclic Compounds. Available from: [Link]

• Alkylation of ring-substituted pyrazole-4-carboxylates with N-Boc-3-iodoazetitine 2c. (n.d.). ResearchGate. Available from: [Link]

• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. (n.d.). Semantic Scholar. Available from: [Link]

• Buchwald–Hartwig amination. (n.d.). Wikipedia. Available from: [Link]

• Ferreira, I. C. F. R., et al. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. PMC. Available from: [Link]

• Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. (2020). ResearchGate. Available from: [Link]

• Development of a practical Buchwald–Hartwig amine arylation protocol using a conveniently prepared (NHC)Pd(R-allyl)Cl catalyst. (n.d.). Royal Society of Chemistry. Available from: [Link]

• Schematic representation of the transition states resulting from the two types of intermolecular interactions between pyrazoles and a water molecule, evaluated by Chermahini et al.. (n.d.). ResearchGate. Available from: [Link]

• On the Current Status of Ullmann-Type N-Arylation Reactions Promoted by Heterogeneous Catalysts. (2023). MDPI. Available from: [Link]

• Cikotiene, I., et al. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. MDPI. Available from: [Link]

• Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. (n.d.). Indian Academy of Sciences. Available from: [Link]

• Bawazir, W. (2020). A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. International Journal of Organic Chemistry. Available from: [Link]

• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. (2022). PubMed. Available from: [Link]

• Cetin, A. (2021). Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. R Discovery. Available from: [Link]

• Pyrazole synthesis. (n.d.). Organic Chemistry Portal. Available from: [Link]

• Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. (n.d.). Organic Chemistry Portal. Available from: [Link]

• Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate by a palladium-catalyzed C5–H bond activation/C4-decarboxylation sequence. (n.d.). Beilstein Journal of Organic Chemistry. Available from: [Link]

• Arylation of C–H bonds in N-aryl pyrazoles. Reaction conditions. (n.d.). ResearchGate. Available from: [Link]

• Synthesis of substituted N-heterocycles by N-arylation. (n.d.). Organic Chemistry Portal. Available from: [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (n.d.). MDPI. Available from: [Link]

• Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds II”. (2023). PMC. Available from: [Link]

• Benchchem. Protocols for the N-arylation of 4-Iodopyrazole: A Detailed Guide for Researchers.

• Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. (2015). Royal Society of Chemistry. Available from: [Link]

• Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH. (n.d.). Arkivoc. Available from: [Link]

• Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β. (n.d.). SciSpace. Available from: [Link]

• The Structure and Dynamic Properties of 1 H -Pyrazole-4-Carboxylic Acids in the Solid State. (n.d.). Available from: [Link]

Sources

• 1. Synthesis and hypoglycemic evaluation of substituted pyrazole-4-carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles [organic-chemistry.org]
• 13. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 14. Development of a practical Buchwald–Hartwig amine arylation protocol using a conveniently prepared (NHC)Pd(R-allyl)Cl catalyst - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Solid-phase peptide synthesis involving pyrazole carboxylic acids

Application Note: Efficient Solid-Phase Peptide Synthesis (SPPS) Incorporating Pyrazole Carboxylic Acids

Executive Summary

The integration of pyrazole carboxylic acids into peptide sequences is a critical technique for developing advanced therapeutics, including kinase inhibitors and non-steroidal anti-inflammatory drugs (NSAIDs). However, the unique electronic and steric properties of the pyrazole ring pose significant challenges during solid-phase peptide synthesis (SPPS). This application note provides a comprehensive, self-validating guide to overcoming these kinetic barriers, detailing the mechanistic rationale behind reagent selection and providing optimized, step-by-step protocols for high-yield couplings.

Introduction & Chemical Rationale

The pyrazole-carboxylic acid motif is a cornerstone in the design of modern pharmaceuticals. Its structural rigidity and electronic features contribute to highly favorable binding interactions within the active sites of biological targets, such as cyclooxygenase (COX) enzymes[1]. In the context of peptide drug development, incorporating pyrazole moieties into the peptide backbone or side chains acts as a powerful bioisostere for native aromatic residues, enhancing both target affinity and proteolytic stability.

Despite their utility, pyrazole carboxylic acids are notoriously challenging substrates in SPPS. The electron-withdrawing nature of the pyrazole ring system deactivates the carboxylic acid, reducing the electrophilicity of the activated intermediate[1]. Furthermore, substituents on the pyrazole ring (e.g., 1-methyl or 3-trifluoromethyl groups) introduce severe steric hindrance, leading to sluggish coupling kinetics and an increased risk of sequence truncation or epimerization.

Mechanistic Insights: Overcoming Coupling Barriers

To achieve quantitative coupling of pyrazole carboxylic acids, the selection of the activation chemistry is paramount. Historically, carbodiimides like DIC (diisopropylcarbodiimide) were paired with benzotriazole-based additives (HOBt or HOAt). However, these additives present severe explosive hazards and offer suboptimal efficiency for highly hindered pyrazoles[2].

Modern SPPS relies on two primary strategies for difficult couplings:

• Aminium/Uronium Salts (e.g., HATU): HATU paired with a tertiary base like DIPEA provides exceptionally fast kinetics and is ideal for sterically hindered substrates[3]. However, the basic conditions required can promote base-catalyzed side reactions, such as aspartimide formation or racemization of sensitive adjacent residues.

• DIC / OxymaPure: OxymaPure [ethyl 2-cyano-2-(hydroxyimino)acetate] has revolutionized carbodiimide coupling. It is non-explosive and operates at a near-neutral pH, which strictly suppresses epimerization[2].

The Causality of DIC/Oxyma Activation: The mechanism proceeds through three distinct stages. First, DIC reacts with the pyrazole carboxylic acid to form a highly reactive, but unstable, O-acylurea intermediate. Second, the Oxyma anion rapidly attacks this intermediate to form a stable Oxyma active ester. Finally, aminolysis occurs as the resin-bound amine attacks the ester to form the target carboxamide[2].

Critical Kinetic Consideration: While DIC/Oxyma is highly efficient, researchers must tightly control the pre-activation time. Prolonged pre-activation of Oxyma and DIC in the absence of the amine can lead to the decomposition of the Oxyma/DIC adduct, which generates hazardous hydrogen cyanide (HCN) gas and depletes the active reagents[4].

Fig 2. Mechanistic pathway of pyrazole carboxylic acid activation via DIC/Oxyma.

Reagent Selection Matrix

To guide experimental design, the following table summarizes the quantitative and qualitative performance of standard coupling systems when applied to pyrazole carboxylic acids.

Reagent System	Activation Intermediate	Efficiency (Hindered Substrates)	Epimerization Control	Primary Limitations / Risks
DIC / HOBt	O-Acylurea → Bt-Ester	Moderate	Moderate	HOBt poses explosive hazards[2].
HATU / DIPEA	At-Ester / Uronium	Very High	Good	Requires basic pH; risk of guanidinylation of the N-terminus[3].
DIC / OxymaPure	O-Acylurea → Oxyma-Ester	High	Excellent	Risk of HCN generation if pre-activation exceeds 3 minutes[4].

Validated Experimental Protocols

The following workflow describes the integration of a pyrazole carboxylic acid onto a peptide N-terminus using Fmoc-SPPS methodology.

Fig 1. Iterative SPPS workflow for integrating pyrazole carboxylic acids.

Protocol A: Fmoc Deprotection

Self-Validation Check: Incomplete deprotection will halt the synthesis. The use of a double-deprotection strategy ensures the complete liberation of the nucleophilic amine.

• Swell the Fmoc-peptidyl resin (0.1 mmol scale) in DMF for 30 minutes.

• Add 5 mL of 20% Piperidine in DMF to the resin. Agitate for 5 minutes, then drain.

• Add a fresh 5 mL aliquot of 20% Piperidine in DMF. Agitate for 15 minutes, then drain.

• Wash the resin thoroughly with DMF (5 × 5 mL) to remove all traces of piperidine.

Protocol B: Pyrazole Carboxylic Acid Coupling (DIC/OxymaPure)

Causality Note: DIC is utilized over DCC because its byproduct, diisopropylurea (DIU), is highly soluble in standard SPPS solvents like DMF and DCM, allowing for easy removal via washing[3].

• Preparation: In a clean vial, dissolve the pyrazole carboxylic acid (0.4 mmol, 4.0 eq) and OxymaPure (0.4 mmol, 4.0 eq) in 3 mL of peptide-synthesis grade DMF.

• Activation: Add DIC (0.4 mmol, 4.0 eq) to the solution. Crucial: Allow the mixture to pre-activate for exactly 2 minutes. Do not exceed 3 minutes to prevent the decomposition of the Oxyma/DIC adduct and subsequent HCN generation[4].

• Coupling: Immediately transfer the activated solution to the resin. Agitate at room temperature for 90 to 120 minutes.

• Monitoring: Drain a few beads and perform a Kaiser test. A yellow/colorless result indicates a successful, complete coupling. A blue result indicates unreacted amines, necessitating a second coupling cycle.

• Washing: Drain the reaction mixture. Wash the resin with DMF (3 × 5 mL) and DCM (3 × 5 mL) to flush out the soluble DIU byproduct[3].

Protocol C: Global Cleavage and Deprotection

• Wash the resin with DCM (3 × 5 mL) to shrink the beads and remove residual DMF, which can interfere with the cleavage cocktail. Dry the resin under a stream of nitrogen.

• Prepare the cleavage cocktail: Trifluoroacetic acid (TFA) / Triisopropylsilane (TIPS) / Ultrapure Water (95:2.5:2.5 v/v/v).

• Add 5 mL of the cleavage cocktail to the resin. Agitate gently for 2 to 3 hours at room temperature.

• Filter the resin, collecting the filtrate in a 50 mL centrifuge tube. Wash the resin once with 2 mL of neat TFA and combine the filtrates.

• Concentrate the filtrate under a gentle stream of nitrogen to approximately 1 mL.

• Precipitate the pyrazole-peptide conjugate by adding 15 mL of ice-cold diethyl ether.

• Centrifuge at 4000 rpm for 5 minutes. Decant the ether, and wash the peptide pellet twice more with cold ether to remove scavengers and protecting group byproducts.

• Lyophilize the crude pellet prior to RP-HPLC purification.

References

1.[1] Title : 1H-Pyrazole-3-carboxylic Acid|Research Chemical | Source : Benchchem | URL : 1 2.[2] Title : OxymaPure DIC in Peptide Coupling: Mechanism, Efficiency, and Safety | Source : Peptide Chemistry | URL : 2 3.[4] Title : Uncovering the Most Kinetically Influential Reaction Pathway Driving the Generation of HCN from Oxyma/DIC Adduct | Source : Heriot-Watt University | URL : 4 4.[3] Title : Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives | Source : Bachem | URL : 3

Sources

• 1. 1H-Pyrazole-3-carboxylic Acid|Research Chemical [benchchem.com]
• 2. peptidechemistry.org [peptidechemistry.org]
• 3. bachem.com [bachem.com]
• 4. pure.hw.ac.uk [pure.hw.ac.uk]

Application Notes and Protocols: Synthesis of Pyrazole Carboxylic Acids via Suzuki-Miyaura Coupling of Halogenated Pyrazoles

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Pyrazole Carboxylic Acids and the Power of Suzuki-Miyaura Coupling

Pyrazole scaffolds are a cornerstone in medicinal chemistry, forming the core of numerous blockbuster drugs. The incorporation of a carboxylic acid moiety onto the pyrazole ring further enhances its value, providing a handle for further functionalization, improving pharmacokinetic properties, and enabling crucial interactions with biological targets. The synthesis of these valuable pyrazole carboxylic acids, however, can be challenging.

The Suzuki-Miyaura cross-coupling reaction has emerged as a powerful and versatile tool for the construction of carbon-carbon bonds.[1] Its mild reaction conditions, tolerance of a wide range of functional groups, and the commercial availability of a vast array of boronic acids make it an ideal method for the synthesis of complex molecules.[1] This application note provides a detailed guide to the Suzuki-Miyaura coupling of halogenated pyrazoles with boronic acids bearing a carboxylic acid group, offering a direct and efficient route to this important class of compounds.

Core Principles and Mechanism of the Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling between an organohalide and an organoboron compound.[2] The catalytic cycle, as illustrated below, involves three key steps: oxidative addition, transmetalation, and reductive elimination.

Sources

• 1. youtube.com [youtube.com]
• 2. rose-hulman.edu [rose-hulman.edu]

Application Notes and Protocols: Dehydration of 1H-Pyrazole-4-Carboxylic Acid Hydrate for Anhydrous Reactions

Abstract

This technical guide provides a comprehensive, in-depth procedure for the dehydration of 1H-pyrazole-4-carboxylic acid hydrate to its anhydrous form, a critical prerequisite for its use in moisture-sensitive anhydrous reactions prevalent in pharmaceutical and materials science research. This document outlines two primary methodologies for dehydration: vacuum oven drying and desiccation over a high-capacity drying agent. Furthermore, it details the essential analytical techniques for verifying the anhydrous state, with a primary focus on Karl Fischer titration. The causality behind each experimental step is explained to ensure both procedural success and the chemical integrity of the final product.

Introduction: The Criticality of Anhydrous 1H-Pyrazole-4-Carboxylic Acid

1H-pyrazole-4-carboxylic acid is a versatile heterocyclic building block in medicinal chemistry and materials science.[1][2] Its utility in anhydrous reactions, such as condensations, acylations, and organometallic catalysis, is often hampered by its commercially available form as a stable hydrate. The presence of water can lead to unwanted side reactions, hydrolysis of reagents, and catalyst deactivation, ultimately compromising reaction yields and product purity.[3] Therefore, the complete removal of the water of hydration is a non-negotiable step for the successful execution of many synthetic protocols involving this reagent.

This guide provides validated protocols for the preparation of anhydrous 1H-pyrazole-4-carboxylic acid, ensuring its suitability for the most demanding anhydrous applications.

Physicochemical Properties and Thermal Stability Considerations

A thorough understanding of the material's properties is paramount to designing a successful dehydration protocol.

Table 1: Physicochemical Properties of 1H-Pyrazole-4-Carboxylic Acid

Property	Value	Source(s)
Molecular Formula	C₄H₄N₂O₂	[4]
Molecular Weight	112.09 g/mol	[4]
Melting Point	281-283 °C (with decomposition)	[4][5][6]
Appearance	White to off-white crystalline solid	[7]

Dehydration Methodologies

Two primary methods are recommended for the dehydration of 1H-pyrazole-4-carboxylic acid hydrate: vacuum oven drying for a more rapid and controlled process, and desiccation for a simpler, albeit slower, approach.

Method 1: Vacuum Oven Drying (Recommended)

This method utilizes a combination of moderate heat and reduced pressure to efficiently remove the water of hydration.

Drying under vacuum significantly lowers the boiling point of water, allowing for its removal at temperatures well below 100 °C.[4][10] This is crucial for minimizing the risk of thermal decomposition and decarboxylation of the target compound. A vacuum oven provides a controlled environment for both temperature and pressure, ensuring reproducible results.[11][12][13]

• Preparation:

  • Pre-heat a vacuum oven to 70-80 °C. This temperature range is a conservative starting point, high enough to promote water removal but low enough to minimize the risk of decarboxylation.

  • Place a shallow, clean, and dry glass container (e.g., a crystallization dish or a watch glass) on a laboratory balance and tare.

  • Evenly spread a known weight of 1H-pyrazole-4-carboxylic acid hydrate in the container, creating a thin layer to maximize surface area. Record the initial weight.

• Drying:

  • Place the container with the sample in the pre-heated vacuum oven.

  • Close the oven door and slowly apply a vacuum, aiming for a pressure below 10 mmHg. A gradual application of vacuum is important to prevent the fine powder from being aspirated into the vacuum line.[11]

  • Dry the sample under these conditions for 12-24 hours.

• Completion and Storage:

  • After the initial drying period, vent the oven with a dry, inert gas such as nitrogen or argon.

  • Immediately transfer the hot container to a desiccator containing an active desiccant (e.g., Drierite® or phosphorus pentoxide) to cool to room temperature. This prevents the re-adsorption of atmospheric moisture onto the warm, anhydrous solid.[14]

  • Once cooled, weigh the sample.

  • Repeat the drying process for 4-6 hour intervals until a constant weight is achieved.

  • Store the anhydrous 1H-pyrazole-4-carboxylic acid in a tightly sealed container within a desiccator.

Method 2: Desiccator Drying with Phosphorus Pentoxide (P₄O₁₀)

This method relies on the powerful hygroscopic nature of phosphorus pentoxide to remove water from the hydrate at ambient temperature.

Phosphorus pentoxide is one of the most effective dehydrating agents, with an extremely high affinity for water.[8][14] It is particularly suitable for drying solids in a desiccator, as it creates a very low partial pressure of water vapor in the enclosed environment.[10] Applying a vacuum to the desiccator further enhances the rate of dehydration by facilitating the removal of water molecules from the crystal lattice.[4][10]

• Preparation:

  • In a clean, dry vacuum desiccator, place a generous amount of fresh phosphorus pentoxide in the base. Caution: Phosphorus pentoxide is highly corrosive and reacts violently with water. Handle with appropriate personal protective equipment (PPE) in a fume hood.

  • Place a clean, perforated ceramic or porcelain plate over the desiccant.

  • Spread a known weight of 1H-pyrazole-4-carboxylic acid hydrate in a shallow glass container and place it on the plate.

• Drying:

  • Seal the desiccator and, if equipped, slowly apply a vacuum.

  • Allow the sample to dry for several days to a week. The time required will depend on the amount of sample and the efficiency of the desiccant.

• Completion and Storage:

  • Periodically vent the desiccator with a dry, inert gas, and weigh the sample until a constant weight is achieved.

  • Once dry, store the anhydrous product in a tightly sealed container within the same or another desiccator.

Verification of Anhydrous State

Gravimetric analysis (drying to a constant weight) provides a good initial indication of water removal. However, for applications requiring stringent anhydrous conditions, a more quantitative and specific method is essential.

Karl Fischer Titration (Definitive Method)

Karl Fischer (KF) titration is the gold standard for water content determination due to its high accuracy, precision, and specificity for water.[15][16][17][18]

The KF reaction is based on the oxidation of sulfur dioxide by iodine in the presence of water. The endpoint is reached when all the water in the sample has been consumed. Modern KF titrators use an electrochemical method to detect the endpoint.

• Instrument Preparation:

  • Prepare the Karl Fischer titrator according to the manufacturer's instructions. A coulometric titrator is recommended for expected low water content.

  • The titration vessel should be conditioned to a low, stable drift rate.

• Sample Analysis:

  • Accurately weigh a small amount of the dehydrated 1H-pyrazole-4-carboxylic acid into the titration vessel. The sample size should be chosen based on the expected residual water content.

  • Initiate the titration. The instrument will automatically determine the amount of water present.

• Interpretation:

  • The water content should be below the acceptable limit for the intended anhydrous reaction (typically <0.1% or lower).

Table 2: Comparison of Dehydration Methods

Feature	Vacuum Oven Drying	Desiccator Drying (P₄O₁₀)
Speed	Faster (12-48 hours)	Slower (several days to a week)
Control	High (temperature and pressure)	Lower (relies on desiccant efficiency)
Risk of Decomposition	Low to moderate (if temperature is too high)	Very low (ambient temperature)
Equipment	Vacuum oven, vacuum pump	Vacuum desiccator
Throughput	Can accommodate larger quantities	Limited by desiccator size

Spectroscopic Characterization

While not quantitative for water content, spectroscopic methods can provide qualitative evidence of dehydration.

• Infrared (IR) Spectroscopy: The IR spectrum of the hydrated form may exhibit a broad O-H stretching band in the region of 3200-3600 cm⁻¹, characteristic of water of hydration. Upon successful dehydration, this band should significantly diminish or disappear. The characteristic broad O-H stretch of the carboxylic acid dimer (2500-3300 cm⁻¹) will remain.[6][7][19][20]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: In the ¹H NMR spectrum, the water of hydration may appear as a distinct peak, the chemical shift of which can be solvent-dependent. This peak should be absent in the spectrum of the anhydrous material. The carboxylic acid proton will appear as a broad singlet, typically downfield (>10 ppm).[7][20]

Logical Flow and Decision Making

The following diagram illustrates the workflow for preparing and verifying anhydrous 1H-pyrazole-4-carboxylic acid.

Caption: Workflow for the dehydration of 1H-pyrazole-4-carboxylic acid hydrate.

Safety Precautions

• Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

• Handle phosphorus pentoxide in a fume hood due to its corrosive nature and violent reaction with water.

• When using a vacuum oven, ensure the glassware is free from cracks or defects to prevent implosion.

• Allow hot glassware to cool to room temperature in a desiccator before handling to avoid thermal shock and burns.

Conclusion

The successful dehydration of 1H-pyrazole-4-carboxylic acid hydrate is a critical enabling step for its use in anhydrous synthetic chemistry. The protocols detailed in this guide, particularly the recommended vacuum oven drying method, provide a reliable and controlled means of preparing the anhydrous material. Rigorous verification of the anhydrous state, preferably by Karl Fischer titration, is essential to ensure the success of subsequent moisture-sensitive reactions. By understanding the underlying principles and potential pitfalls, researchers can confidently prepare high-quality anhydrous 1H-pyrazole-4-carboxylic acid for their specific applications.

References

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 14). Expert Guide: Using Phosphorus Pentoxide as a Dehydrating Agent. [Link]

• Ataman Kimya. PHOSPHORUS PENTOXIDE. [Link]

• Google Patents. (2014, March 6). WO2014033164A1 - Procedure for the decarboxylation of 3,5-bis(haloalkyl)

• Reddit. (2023, May 9). Can desiccants be used to dehydrate salts? : r/chemistry. [Link]

• Worldwide Life Sciences. (2026, February 27). 1H-Pyrazole-4-carboxylic acid - 1g. [Link]

• Moodle@Units. Preparing Anhydrous Reagents and Equipment. [Link]

• Google Patents. (2013, August 28). PROCEDURE FOR THE DECARBOXYLATION OF 3,5-BIS(HALOALKYL)-PYRAZOLE-4-CARBOXYLIC ACID DERIVATIVES - European Patent Office - EP 289. [Link]

• Google Patents. CN104703972A - Decarboxylation method of 3,5-bis(haloalkyl)

• Quora. (2023, January 3). What can happen to a hydrated crystal when exposed to a vacuum? Does it lose its water of crystallization?. [Link]

• ACS Publications. (2011, April 22). IR Studies of H/D Exchange of Water, Hydroxyl, and Carboxylic Groups Reveal Slowly Diffusing Lattice Defects in Sub-Nanometer Pores | The Journal of Physical Chemistry C. [Link]

• University of Calgary. Spectroscopy Tutorial: Carboxylic Acids. [Link]

• PubMed. (2011, April 28). Hydration of simple carboxylic acids from infrared spectra of HDO and theoretical calculations. [Link]

• Chemistry LibreTexts. (2025, January 19). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. [Link]

• Mettler Toledo. What Is Karl Fischer Titration?. [Link]

• Capot Chemical. (2013, September 20). MSDS of 1H-Pyrazole-4-carboxylic acid. [Link]

• SlideShare. Karl Fischer Titration: BY:Ranjeet Ranjan. [Link]

• Oakwood Chemical. 1H-Pyrazole-4-carboxylic acid. [Link]

• ResearchGate. (2017, November 3). Volumetric Karl Fischer Titration. [Link]

• PMC. Simple Modification of Karl-Fischer Titration Method for Determination of Water Content in Colored Samples. [Link]

• ResearchGate. TG, DTG and DSC curves of free 1H-pyrazole-3,5-dicarboxylic acid in air.... [Link]

• IIT Kanpur. Thermogravimetric Analysis (TGA) & Differential Scanning Calorimetry (DSC). [Link]

• Digivac. (2022, January 10). Secrets for Drying Fine Powders in a Vacuum oven. [Link]

• Torontech. (2025, October 22). DSC vs TGA: A Complete Guide to the Difference. [Link]

• Lab Manager. (2025, September 9). Thermogravimetric Analysis (TGA) vs Differential Scanning Calorimetry (DSC): Comparing Thermal Analysis Techniques. [Link]

• Zhengzhou Keda Mechanical Instrument and Equipment Co., Ltd. Efficient Laboratory Drying Solutions: How Vacuum Ovens Enhance Biomedical and Chemical Research. [Link]

• PubMed. (2023, December 22). Vacuum Oven Drying: A Cost-Effective Way of Producing Field-Deployable Reagents for In-house Real-Time PCR Methods. [Link]

• Reddit. (2024, October 15). Drying chemicals in a desiccator prior to moisture-sensitive reactions : r/Chempros. [Link]

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• 5. Infrared and Raman spectroscopic study of carboxylic acids in heavy water - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. Hydration of simple carboxylic acids from infrared spectra of HDO and theoretical calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Improving solubility of 1H-pyrazole-4-carboxylic acid in polar aprotic solvents

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the handling of heterocyclic carboxylic acids.

1H-pyrazole-4-carboxylic acid presents a notorious solubility bottleneck in organic synthesis and formulation. Below is a comprehensive, causality-driven guide designed to help you bypass these thermodynamic barriers in polar aprotic solvents (such as DMF, DMSO, NMP, and Acetonitrile).

Part 1: Troubleshooting & Mechanistic FAQs

Q1: Why does 1H-pyrazole-4-carboxylic acid resist dissolution even in strong polar aprotic solvents like DMF or DMSO? A: The insolubility is a thermodynamic consequence of its high crystal lattice energy, driven by a dual hydrogen-bonding network. The molecule contains both a carboxylic acid group (pKa ~3.1) and a pyrazole ring (N-H pKa ~9.8)[1]. In the solid state, the carboxylic acid forms strong intermolecular dimers, while the pyrazole nitrogens act as additional hydrogen bond donors and acceptors. Polar aprotic solvents possess hydrogen bond acceptors (like the oxygen in DMSO or DMF) but lack the hydrogen bond donors required to fully disrupt this rigid solute-solute network.

Q2: My downstream application is an amide coupling reaction. How do I get the acid into solution without altering my solvent system? A: Do not attempt to pre-dissolve the free acid. Instead, utilize an in-situ activation strategy . Add your coupling reagent (e.g., HATU or EDC) and a non-nucleophilic organic base (e.g., DIPEA) directly to the turbid suspension. Causality: A trace amount of the acid is always in equilibrium with the solid phase. The base deprotonates this trace dissolved acid, and the coupling reagent immediately converts it into a highly soluble active ester. According to Le Chatelier's principle, the continuous consumption of the dissolved free acid drives the equilibrium forward, causing the bulk solid to rapidly dissolve as it reacts.

Q3: I need the free acid physically dissolved for a non-reactive analytical assay. What is the best non-destructive approach? A: Employ a co-solvent system . The addition of a minor protic co-solvent (such as 5–10% water) to your polar aprotic solvent will drastically alter the solubility profile. Causality: The solubilities of carboxylic acids in certain organic solvents increase remarkably with an increasing amount of water in the organic phase[2]. Water provides the necessary hydrogen bond donors to break the pyrazole-carboxylic acid lattice, solvating the molecule without requiring chemical modification[3].

Q4: Can I use salt formation to improve solubility in aprotic media? A: Yes. Carboxylic acid solubility challenges are frequently bypassed using salt formation[4]. By adding a stoichiometric amount of an organic base like Triethylamine (TEA) to the polar aprotic solvent, you facilitate the deprotonation of the carboxylic acid[5]. This converts the neutral molecule into an ammonium carboxylate salt, introducing ionic character that disrupts the hydrogen-bonded dimers and significantly enhances solubility in solvents like DMF.

Part 2: Physicochemical Data & Solubility Metrics

To effectively manipulate the solubility of 1H-pyrazole-4-carboxylic acid, you must design your protocols around its fundamental physicochemical parameters.

Parameter	Value / Characteristic	Analytical Implication
Carboxylic Acid pKa	~3.1[1]	Easily deprotonated by mild organic bases (TEA, DIPEA) to form soluble salts.
Pyrazole N-H pKa	~9.8[1]	Remains protonated under standard basic coupling conditions; acts as an H-bond donor.
Thermal Stability	Decomposes >250°C[1]	Safe to apply moderate heating (60–80°C) to overcome lattice enthalpy during dissolution.
Aqueous Solubility	Highly pH-dependent	Poor in acidic water; enhanced significantly as a sodium or ammonium salt[1].

Part 3: Visualized Solubilization Workflows

The following diagrams map out the logical decision trees and mechanistic pathways for overcoming solubility limits.

Caption: Decision matrix for selecting the optimal solubilization strategy.

Caption: Le Chatelier's principle driving continuous dissolution via in-situ activation.

Part 4: Self-Validating Experimental Protocols

Protocol A: In-Situ Activation for Amide Coupling (Reactive Solubilization)

Use this protocol when the end goal is to couple the carboxylic acid to an amine. This system is self-validating; the physical clearance of the suspension confirms successful chemical activation.

• Suspension: Add 1.0 equivalent of 1H-pyrazole-4-carboxylic acid to the reaction vial. Add the polar aprotic solvent (e.g., anhydrous DMF or DMSO) to achieve a theoretical concentration of 0.1 M to 0.3 M. Note: The acid will remain largely insoluble, forming a white suspension.

• Base Addition: Add 2.5 to 3.0 equivalents of N,N-Diisopropylethylamine (DIPEA). Stir at room temperature for 5 minutes. The suspension may thin slightly as the trace dissolved acid is deprotonated.

• Activation: Add 1.1 equivalents of the coupling reagent (e.g., HATU) in a single portion.

• Validation Checkpoint: Stir vigorously. Within 5 to 15 minutes, the opaque white suspension will transition into a transparent, optically clear solution (often with a slight yellow tint from the HATU). This visual clearance is your self-validation that the insoluble free acid has been fully converted into the highly soluble active ester.

• Coupling: Once the solution is clear, add 1.1 equivalents of your target amine to complete the coupling reaction.

Protocol B: Co-Solvent Solubilization (Physical Solubilization)

Use this protocol for analytical preparations (e.g., NMR, HPLC) where chemical modification of the acid is prohibited.

• Initial Dispersion: Suspend the required mass of 1H-pyrazole-4-carboxylic acid in the primary polar aprotic solvent (e.g., DMSO)[3].

• Thermal Disruption: Heat the suspension to 60°C using a thermomixer or oil bath to lower the kinetic barrier of dissolution.

• Protic Titration: Slowly add HPLC-grade water dropwise, up to a maximum of 10% v/v[3].

• Validation Checkpoint: Monitor the dissolution. The addition of the protic co-solvent will rapidly break the intermolecular hydrogen bonds[2]. The system validates itself when the solid particulates completely disappear, yielding a stable, clear solution that remains homogeneous even upon cooling to room temperature.

References

1.[1] VulcanChem. 1-Methyl-5-([(1H-pyrazol-5-ylmethyl)amino]carbonyl) - Vulcanchem. Source: vulcanchem.com. URL: 2.[4] Patsnap Eureka. Overcoming Challenges in Carboxylic Acid Drug Formulations. Source: patsnap.com. URL: 3.[3] Benchchem. Strategies to improve solubility of 3-Carboxyphenylboronic acid in reaction media. Source: benchchem.com. URL: 4.[2] UNT Digital Library. Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes. Source: unt.edu. URL: 5.[5] Taylor & Francis. Polar aprotic solvents – Knowledge and References. Source: taylorandfrancis.com. URL:

Sources

• 1. 1-Methyl-5-([(1H-pyrazol-5-ylmethyl)amino]carbonyl)-1H-pyrazole-4-carboxylic acid (1159988-70-1) for sale [vulcanchem.com]
• 2. Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes - UNT Digital Library [digital.library.unt.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Overcoming Challenges in Carboxylic Acid Drug Formulations [eureka.patsnap.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]

Technical Support Center: Troubleshooting N-Alkylation Selectivity of 1H-Pyrazole-4-Carboxylic Acid

Welcome to the Technical Support Center for heterocyclic functionalization. Alkylating 1H-pyrazole-4-carboxylic acid presents a classic chemoselectivity challenge due to the ambident nature of the molecule. As a Senior Application Scientist, I have designed this guide to provide you with mechanistic insights, troubleshooting steps, and field-validated protocols to help you achieve high N-alkylation selectivity.

Mechanistic Overview: The Causality of Selectivity

1H-pyrazole-4-carboxylic acid contains two distinct types of nucleophilic sites: the pyrazole nitrogen atoms (N1/N2) and the carboxylic acid oxygens. The fundamental challenge in direct alkylation lies in the vast difference in their acidity.

The carboxylic acid proton (pKa ~4.5) is significantly more acidic than the pyrazole NH proton (pKa ~14). When a base is introduced, the carboxylate monoanion is formed first. If an alkylating agent is added at this stage, O-alkylation (esterification) occurs almost exclusively because the carboxylate is the only active nucleophile.

To force N-alkylation directly, one must use >2 equivalents of a strong base (e.g., NaH) to generate a dianion. However, even within the dianion, the carboxylate oxygen remains highly nucleophilic, often resulting in complex, difficult-to-separate mixtures of N-alkylated, O-alkylated, and N,O-dialkylated products. Furthermore, tautomerization in pyrazoles results in N-atoms with very similar reactivity, making selective alkylation highly dependent on substrate control[1].

Mechanistic pathway illustrating the competing N- vs O-alkylation based on pKa and base equivalents.

Troubleshooting FAQs

Q1: I am trying to N-alkylate 1H-pyrazole-4-carboxylic acid, but my LC-MS shows I am exclusively getting the ester. How do I fix this? A: This is a direct consequence of the preferential deprotonation of the highly acidic carboxyl group. To bypass this, you must decouple the reactive sites. The most reliable, self-validating approach is to temporarily protect the carboxylic acid as an ester (e.g., methyl ester). By masking the carboxylate, you force the electrophile to react exclusively with the pyrazole nitrogen. Post-alkylation, a simple saponification yields the desired N-alkylated acid.

Q2: I am using an asymmetrically substituted derivative (e.g., 3-methyl-1H-pyrazole-4-carboxylate), and I'm getting a mixture of N1 and N2 alkylated products. How can I improve regioselectivity? A: N-alkylation of asymmetrically ring-substituted 1H-pyrazoles generally results in the formation of a mixture of regioisomeric N-substituted products[2]. Regioselectivity is primarily governed by steric hindrance. Alkylation typically favors the less sterically hindered nitrogen (the one furthest from the C3 substituent). To maximize this preference:

• Solvent: Use polar aprotic solvents (DMF or DMSO) which separate the ion pair and allow steric factors to dictate the attack trajectory.

• Base: Switch from K₂CO₃ to bulkier bases like Cs₂CO₃. The larger cesium counterion coordinates less tightly to the pyrazole nitrogen, enhancing the steric differentiation between the N1 and N2 sites.

• Alternative Electrophiles: Consider using trichloroacetimidates with a Brønsted acid catalyst instead of standard alkyl halides. This alternative methodology provides ready access to N-alkyl pyrazoles and can alter transition state sterics to improve selectivity[3].

Q3: How can I definitively distinguish between N-alkylation and O-alkylation, or N1 vs N2 isomers? A: The uncertainty of whether products are N- and/or O-alkylated is common and can be costly if undetermined[4]. Relying solely on 1H-NMR or LC-MS is insufficient. You must utilize 2D NMR techniques:

• N- vs O-Alkylation: ¹H-¹³C HMBC is the gold standard. An O-alkyl group will show a cross-peak to the carbonyl carbon (~165 ppm), while an N-alkyl group will show cross-peaks to the pyrazole ring carbons (C3/C5 at ~130-140 ppm).

• N1 vs N2 Regioselectivity: Use 1D NOESY or ROESY. An NOE cross-peak between the protons of the newly introduced N-alkyl group and the adjacent pyrazole ring proton (C3-H or C5-H) will unambiguously assign the structure[4].

Quantitative Data: Reaction Parameters

Table 1: Influence of Base and Solvent on Direct Alkylation (Unprotected Acid)

Base (Eq)	Solvent	Major Product	Mechanistic Rationale
K₂CO₃ (1.1)	DMF	O-Alkyl (Ester)	Deprotonation of COOH only (pKa ~4.5).
NaH (2.5)	THF	N-Alkyl + O-Alkyl	Dianion formed, but O⁻ remains highly nucleophilic.
Cs₂CO₃ (2.5)	DMF	N-Alkyl (Favored)	Enhanced solubility and ion-pairing effects favor N-attack.

Table 2: Substituent Effects on Regioselectivity (N1 vs N2) in 3-Substituted Pyrazole-4-carboxylates

C3-Substituent	Electrophile	Major Isomer	Typical Ratio (N1:N2)
Methyl (-CH₃)	MeI	N1-Alkyl	~4:1 (Steric control)
Phenyl (-Ph)	MeI	N1-Alkyl	~10:1 (Strong steric control)
Trifluoromethyl (-CF₃)	MeI	N2-Alkyl	~1:5 (Electronic effect overrides sterics)

Validated Experimental Protocol

To ensure absolute trustworthiness and reproducibility, do not attempt direct alkylation of the unprotected acid unless required by downstream limitations. Use the following self-validating three-step workflow.

Self-validating four-step experimental workflow to guarantee exclusive N-alkylation.

Standard Operating Procedure: Regioselective N-Alkylation via Ester Protection

Step 1: Esterification (Protection)

• Suspend 1H-pyrazole-4-carboxylic acid (1.0 eq) in anhydrous methanol (0.5 M).

• Add catalytic concentrated H₂SO₄ (0.1 eq) dropwise.

• Reflux the mixture for 12 hours. Monitor completion via TLC.

• Concentrate the solvent under reduced pressure, neutralize carefully with saturated aqueous NaHCO₃, and extract with Ethyl Acetate (3x). Dry over Na₂SO₄ to yield methyl 1H-pyrazole-4-carboxylate.

Step 2: N-Alkylation

• Dissolve the esterified pyrazole (1.0 eq) in anhydrous DMF (0.2 M) under a nitrogen atmosphere.

• Add Cs₂CO₃ (1.5 eq) and stir for 15 minutes at room temperature to form the nitrogen anion.

• Add the alkyl halide (1.2 eq) dropwise. Stir for 4-6 hours at room temperature (or heat to 60 °C for sterically hindered electrophiles).

• Quench the reaction with ice water, extract with Ethyl Acetate, wash the organic layer extensively with brine (to remove DMF), and dry over Na₂SO₄.

• (Optional) If a 3-substituted pyrazole was used, separate the N1/N2 regioisomers via silica gel column chromatography at this stage.

Step 3: Saponification (Deprotection)

• Dissolve the pure N-alkylated ester in a 3:1 mixture of THF:H₂O (0.2 M).

• Add LiOH·H₂O (3.0 eq) and stir at 50 °C until complete consumption of the ester is observed via LC-MS (typically 2-4 hours).

• Remove the THF under reduced pressure.

• Acidify the remaining aqueous layer to pH 3-4 using 1M HCl.

• Filter the resulting precipitate. If no precipitate forms, extract with Ethyl Acetate (3x), dry, and concentrate to isolate the pure N-alkyl-1H-pyrazole-4-carboxylic acid.

References

• Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes. Angewandte Chemie International Edition.[Link]

• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Molecules.[Link]

• Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules.[Link]

• N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery. Analytical Biochemistry.[Link]

Sources

• 1. Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. epubl.ktu.edu [epubl.ktu.edu]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Dehydration of 1H-Pyrazole-4-Carboxylic Acid Hydrate for Moisture-Sensitive Applications

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals who are working with 1H-pyrazole-4-carboxylic acid hydrate and need to prepare the anhydrous material for moisture-sensitive reactions. The presence of water can be detrimental to a wide range of chemical transformations, leading to side reactions, catalyst deactivation, and reduced yields. This document provides a comprehensive overview of the principles and practical methods for removing the water of hydration from 1H-pyrazole-4-carboxylic acid, along with troubleshooting advice to ensure the success of your experiments.

Understanding the Challenge: The Impact of Water in Moisture-Sensitive Reactions

Water is a ubiquitous solvent that can act as a nucleophile, a base, or a proton source, interfering with many common reagents and reaction mechanisms. For instance, in reactions involving organometallics (e.g., Grignard reagents, organolithiums), water will rapidly quench the reactive species. Similarly, many coupling reactions catalyzed by transition metals are sensitive to moisture, and the presence of water can inhibit catalytic activity. Therefore, the removal of water from all reagents, including your 1H-pyrazole-4-carboxylic acid hydrate, is a critical prerequisite for success.

Frequently Asked Questions (FAQs)

Q1: How can I determine the water content of my 1H-pyrazole-4-carboxylic acid hydrate?

A1: The most accurate method for determining the water content in a solid is Karl Fischer titration. This technique is specific to water and can provide a precise measurement of the weight percentage of water in your starting material. Knowing the initial water content is crucial for assessing the effectiveness of your drying method. Alternatively, if the degree of hydration is known (e.g., monohydrate, dihydrate), you can calculate the theoretical water content based on the molecular weights of the anhydrous compound and water.

Q2: I'm not sure what the thermal stability of 1H-pyrazole-4-carboxylic acid is. Can I just heat it in an oven to dry it?

A2: While thermal drying is a common technique, it's crucial to understand the thermal stability of your compound to avoid decomposition. Without specific differential scanning calorimetry (DSC) or thermogravimetric analysis (TGA) data for 1H-pyrazole-4-carboxylic acid hydrate, it is not recommended to heat it indiscriminately. Decomposition would not only lead to loss of your starting material but could also introduce impurities into your reaction. A cautious approach would involve gentle heating under vacuum at a temperature well below the melting point of the anhydrous form (reported as 281-283 °C), while monitoring for any signs of decomposition (e.g., color change).[1][2][3]

Q3: Can I use any standard drying agent to remove water from a solution of 1H-pyrazole-4-carboxylic acid?

A3: No, the choice of drying agent is critical due to the acidic nature of the carboxylic acid group. Basic drying agents such as potassium carbonate (K₂CO₃) or calcium oxide (CaO) will react with the acid and should be avoided.[4] Neutral drying agents like anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) are generally compatible.[5] Molecular sieves (3Å or 4Å) are also an excellent choice as they are inert and highly efficient at trapping water.

Q4: What is azeotropic distillation and is it a suitable method for this compound?

A4: Azeotropic distillation is a technique used to remove water from a substance by heating it in a solvent that forms a low-boiling azeotrope with water. Toluene is a common solvent for this purpose. The toluene-water azeotrope boils at a lower temperature than either component alone, allowing for the selective removal of water. This method is particularly useful for compounds that are thermally sensitive at higher temperatures. Given that 1H-pyrazole-4-carboxylic acid is soluble in polar organic solvents, a variation of this method where the acid is dissolved in a suitable solvent and then subjected to azeotropic distillation with an entrainer like toluene could be effective.

Troubleshooting Guides & Detailed Protocols

This section provides detailed protocols for the recommended methods of dehydrating 1H-pyrazole-4-carboxylic acid hydrate. It is always advisable to perform these procedures on a small scale first to optimize the conditions for your specific batch of material.

Method 1: Drying Under High Vacuum

This is the simplest method and is often sufficient for removing surface and loosely bound water.

Principle: By reducing the pressure, the boiling point of water is significantly lowered, allowing it to be removed at or near room temperature. This minimizes the risk of thermal decomposition.

Experimental Protocol:

• Place a thin layer of 1H-pyrazole-4-carboxylic acid hydrate in a clean, dry round-bottom flask or a vacuum desiccator.

• Connect the flask or desiccator to a high-vacuum line (Schlenk line) equipped with a cold trap (e.g., liquid nitrogen or dry ice/acetone).

• Slowly and carefully apply the vacuum.

• Allow the material to dry under high vacuum for several hours (e.g., 12-24 hours). Gentle heating with a water bath (e.g., 40-50 °C) can be applied to expedite the process, but only if you have evidence of the compound's thermal stability at that temperature.

• After the desired drying time, slowly and carefully release the vacuum, preferably by backfilling with an inert gas like nitrogen or argon.

• Verify the removal of water using Karl Fischer titration.

Troubleshooting:

• Problem: The material still contains a significant amount of water after prolonged drying.

  • Solution 1: Increase the drying time.

  • Solution 2: Apply gentle heating (if thermally stable).

  • Solution 3: Ensure your vacuum system is functioning correctly and achieving a low pressure. Check for leaks.

  • Solution 4: The water may be tightly bound in the crystal lattice, and this method may not be sufficient. Consider Method 2 or 3.

Method 2: Azeotropic Distillation with Toluene

This method is highly effective for removing water from organic compounds.

Principle: Toluene and water form a minimum-boiling azeotrope (boiling point ~85 °C), which allows for the removal of water at a temperature lower than the boiling point of water. The condensed azeotrope separates into two layers (toluene and water), and the water can be physically removed using a Dean-Stark apparatus, while the toluene is returned to the distillation flask.

Experimental Protocol:

• Set up a distillation apparatus consisting of a round-bottom flask, a Dean-Stark trap, and a reflux condenser. Ensure all glassware is thoroughly dried before use.

• To the round-bottom flask, add 1H-pyrazole-4-carboxylic acid hydrate and a suitable volume of toluene to create a stirrable slurry.

• Fill the Dean-Stark trap with toluene.

• Heat the mixture to reflux with vigorous stirring.

• Water will be removed from the reaction mixture as the azeotrope, condense, and collect in the Dean-Stark trap.

• Continue the distillation until no more water collects in the trap.

• Allow the mixture to cool to room temperature.

• The anhydrous 1H-pyrazole-4-carboxylic acid can be isolated by filtration or by removing the toluene under reduced pressure.

Troubleshooting:

• Problem: The 1H-pyrazole-4-carboxylic acid is not very soluble in toluene.

  • Solution: While complete dissolution is not necessary, poor solubility can hinder efficient water removal. You can try adding a co-solvent in which the acid is more soluble and that is compatible with azeotropic distillation (e.g., dioxane, though caution is advised due to peroxide formation).

• Problem: The distillation is very slow.

  • Solution: Ensure the heating is sufficient to maintain a steady reflux. Check that the condenser is functioning efficiently.

Method 3: Drying of a Solution with a Desiccant

This method is suitable if you plan to use the 1H-pyrazole-4-carboxylic acid in a solution for your subsequent reaction.

Principle: A solution of the hydrated compound in a suitable organic solvent is treated with an anhydrous inorganic salt (desiccant) that binds with water to form a hydrate, which can then be removed by filtration.

Experimental Protocol:

• Dissolve the 1H-pyrazole-4-carboxylic acid hydrate in a minimal amount of a suitable, dry solvent (e.g., THF, dioxane, or another polar aprotic solvent).

• Add a suitable drying agent, such as anhydrous magnesium sulfate (MgSO₄) or activated 4Å molecular sieves. Start with a small amount and add more as needed.

• Stir the suspension for several hours at room temperature. For MgSO₄, you will observe clumping as it absorbs water. For molecular sieves, allow sufficient contact time (e.g., 12-24 hours).

• Filter the solution to remove the drying agent. It is good practice to rinse the drying agent with a small amount of the dry solvent to recover any adsorbed product.

• The resulting solution contains the anhydrous 1H-pyrazole-4-carboxylic acid and is ready for use in a moisture-sensitive reaction.

Troubleshooting:

• Problem: The compound crashes out of solution upon addition of the drying agent.

  • Solution: You may have used too much drying agent, or the solubility of the compound in the chosen solvent is limited. Try using a more polar solvent or a larger volume of solvent.

• Problem: Residual water is still present in the solution.

  • Solution 1: Increase the amount of drying agent.

  • Solution 2: Increase the contact time with the drying agent.

  • Solution 3: Ensure the drying agent is fresh and has been properly activated (in the case of molecular sieves).

Data Summary

Property	Value	Source
Anhydrous 1H-Pyrazole-4-carboxylic Acid
Molecular Formula	C₄H₄N₂O₂	[6]
Molecular Weight	112.09 g/mol	[6]
Melting Point	281-283 °C (decomposes)	[1][2][3]
1H-Pyrazole-4-carboxylic Acid Hydrate
CAS Number	1209620-58-5

Visualizing the Workflow

Decision Tree for Choosing a Dehydration Method

Caption: Decision tree for selecting the appropriate dehydration method.

Experimental Workflow for Azeotropic Distillation

Caption: Step-by-step workflow for azeotropic distillation.

References

• Google Patents. (n.d.). EP3521277B1 - Method for producing a pyrazole-4-carboxylic acid derivative.
• Google Patents. (n.d.). WO2012025469A1 - Improved process for the preparation of esters of 1-h-pyrazole-4-carboxylic acids.

• ResearchGate. (n.d.). Reactions of Some Pyrazole-3-Carboxylic Acid and Carboxylic Acid Chlorides with Various Alcohols. Retrieved March 7, 2026, from [Link]

• Google Patents. (n.d.). EP2980078A1 - Process for the preparation of pyrazole-4-carboxamides.

• ResearchGate. (n.d.). The Structure and Dynamic Properties of 1 H -Pyrazole-4-Carboxylic Acids in the Solid State. Retrieved March 7, 2026, from [Link]

• ResearchGate. (n.d.). Reactions of Some Pyrazole-3-Carboxylic Acid Chlorides with Various Anilides. Retrieved March 7, 2026, from [Link]

• ResearchGate. (n.d.). Synthesis, physicochemical, and thermal characterization of coordination compounds of Cu(II) with a pyrazole-type ligand. Retrieved March 7, 2026, from [Link]

• PubChem. (n.d.). Pyrazole-4-carboxylic acid. Retrieved March 7, 2026, from [Link]

• Capot Chemical. (2013, September 20). MSDS of 1H-Pyrazole-4-carboxylic acid. Retrieved March 7, 2026, from [Link]

• Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.
• Google Patents. (n.d.). KR101730393B1 - New process for preparing pyrazole carboxylic acid derivatives.

• MDPI. (2022, February 10). Synthesis, Physicochemical, Thermal and Antioxidative Properties of Zn(II) Coordination Compounds with Pyrazole-Type Ligand. Retrieved March 7, 2026, from [Link]

• Oakwood Chemical. (n.d.). 1H-Pyrazole-4-carboxylic acid. Retrieved March 7, 2026, from [Link]

• Slideshare. (n.d.). Pyrazole - Synthesis of Pyrazole - Characteristic Reactions of Pyrazole - Medicinal uses of Pyrazole. Retrieved March 7, 2026, from [Link]

• Worldwide Life Sciences. (2026, February 27). 1H-Pyrazole-4-carboxylic acid - 1g. Retrieved March 7, 2026, from [Link]

• PubChem. (n.d.). 1H-Pyrazole-4-carboxylic acid, 1-methyl-3-(trifluoromethyl)-, ethyl ester. Retrieved March 7, 2026, from [Link]

• ResearchGate. (2025, October 16). New “Green” Approaches to the Synthesis of Pyrazole Derivatives. Retrieved March 7, 2026, from [Link]

• MDPI. (2024, April 10). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. Retrieved March 7, 2026, from [Link]

• PubChemLite. (n.d.). 1h-pyrazole-4-carboxylic acid, 1-methyl-3-(((phenylmethylene)hydrazino)sulfonyl)-, ethyl ester. Retrieved March 7, 2026, from [Link]

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. 1H-Pyrazole-4-carboxylic acid [oakwoodchemical.com]
• 3. wwmponline.com [wwmponline.com]
• 4. capotchem.com [capotchem.com]
• 5. WO2012025469A1 - Improved process for the preparation of esters of 1-h-pyrazole-4-carboxylic acids - Google Patents [patents.google.com]
• 6. Pyrazole-4-carboxylic acid | C4H4N2O2 | CID 3015937 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Catalyst Poisoning with Pyrazole Carboxylic Acid Ligands

Welcome to the Advanced Catalysis Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with transition-metal catalysis (particularly Pd, Ni, and Cu-catalyzed cross-couplings) when utilizing pyrazole carboxylic acid derivatives.

The fundamental issue lies in the chelate effect and Hard-Soft Acid-Base (HSAB) principles . Pyrazole carboxylic acids are potent ambidentate ligands. The

-hybridized pyrazole nitrogen is a strong -donor with a high affinity for borderline/soft metals (e.g., Pd(II), Ni(II)), while the carboxylate moiety provides hard oxygen donors. Together, they form thermodynamically stable 5- or 6-membered metallacycles. This over-coordination displaces active phosphine or NHC ligands, trapping the metal in an off-cycle, catalytically inert state—a phenomenon universally recognized as catalyst poisoning [1].

This guide provides field-proven, self-validating strategies to bypass these limitations, ensuring high-turnover catalytic cycles.

Diagnostic Matrix: Identifying the Root Cause

Before altering your synthetic route, use this diagnostic table to identify the specific mechanism of deactivation in your reaction.

Visual/Analytical Observation	Suspected Deactivation Pathway	Recommended Mitigation Strategy	Self-Validation Metric
Immediate color shift to bright yellow/orange; reaction stalls at <5% conversion.	Formation of an inactive bis(pyrazolyl)palladium(II) dead-end complex.	Implement non-covalent Zn(II) masking or switch to bulky biaryl phosphine ligands.	LC-MS shows complete absence of mass peaks.
Precipitation of an insoluble, fine polymeric solid.	Unintended Metal-Organic Framework (MOF) or Coordination Polymer formation via carboxylate bridging.	Protect the carboxylic acid as an ester prior to the coupling step.	Reaction mixture remains completely homogeneous throughout the cycle.
High yield of a decarboxylated pyrazole byproduct.	Base-promoted protodecarboxylation driven by elevated temperatures.	Lower reaction temperature; use weaker bases (e.g., instead of ).	NMR confirms retention of the carbonyl carbon signal (~165 ppm).

Frequently Asked Questions (FAQs)

Q1: How can I perform a Suzuki-Miyaura coupling on a pyrazole carboxylic acid without sequestering the Palladium catalyst? A: The most elegant and robust approach is non-covalent masking . Research demonstrates that adding catalytically inert Lewis acids, such as Zinc(II)-porphyrins or Zinc(II)-salphens, creates weak but highly specific

interactions with the pyrazole ring [2]. This temporary masking prevents the pyrazole nitrogen from binding to the Palladium center, effectively bypassing the unfavourable formation of inactive over-coordinated species.

Q2: I am trying to functionalize the pyrazole ring itself, but the reaction suffers from severe product inhibition. How do I fix this? A: As the reaction proceeds, the functionalized pyrazole product often has a higher affinity for the catalyst than the starting material. To overcome this, use bulky bis(pyrazolyl)palladium(II) pre-catalysts or sterically demanding ligands (like XPhos or tBuBrettPhos) that physically block the formation of multi-ligand off-cycle species [3]. Alternatively, utilizing

under specific aerobic conditions has been shown to effectively avoid conventional heteroatom-directed ortho-palladation pathways, shifting the positional selectivity and preventing poisoning [4].

Q3: Can I just esterify the carboxylic acid to prevent poisoning? A: Esterification solves only half the problem. It prevents the formation of O-bound coordination polymers and stops decarboxylation, but the pyrazole nitrogen remains electronically active. A dual strategy—esterification of the acid combined with steric/electronic shielding of the nitrogen—is required to create a truly self-validating catalytic cycle [5].

Mechanistic Visualization

The following diagram illustrates the divergence between a poisoned catalytic system and a successfully masked, productive cycle.

Figure 1: Mechanistic divergence between catalyst poisoning and the productive Zn(II)-masked cycle.

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Each workflow contains built-in analytical checkpoints to confirm that causality is maintained and poisoning is actively suppressed.

Protocol A: Zinc(II)-Masked Cross-Coupling Workflow

Purpose: To perform direct cross-coupling on unprotected pyrazole carboxylic acids using non-covalent Lewis acid masking.

• Preparation of the Masking Complex: In a rigorously dried Schlenk flask, dissolve the pyrazole carboxylic acid substrate (1.0 equiv) and Zinc(II)-tetraphenylporphyrin (ZnTPP, 1.05 equiv) in anhydrous 1,4-dioxane. Stir at room temperature for 30 minutes.

  • Causality: This pre-incubation allows the thermodynamic formation of the

    non-covalent bond, shielding the nucleophilic nitrogen.

• Catalyst Activation: In a separate vial, activate the pre-catalyst (e.g.,

  , 5 mol%) with a bulky ligand (e.g., SPhos, 10 mol%) in 1,4-dioxane.

• Coupling Reaction: Transfer the active catalyst solution to the masked substrate mixture. Add the coupling partner (e.g., aryl boronic acid, 1.5 equiv) and a mild, anhydrous base (e.g.,

  , 2.0 equiv). Heat to 80°C.

• Self-Validation Checkpoint: After 1 hour, pull a 50

  aliquot. Analyze via ESI-MS (positive mode).

  • Pass: Detection of the product mass; absence of

    adducts.

  • Fail: Detection of Pd-adducts indicates insufficient ZnTPP masking or trace water disrupting the Lewis acid interaction.

• Workup: Quench with 1M HCl to break the Zn-N interaction. Extract with EtOAc. The ZnTPP will remain in the organic phase, while the product can be purified via standard reverse-phase chromatography.

Protocol B: The Protection-Coupling-Deprotection Bypass

Purpose: For highly sensitive substrates where Zn-masking is insufficient, utilizing covalent protection and steric bulk.

Figure 2: Step-by-step workflow for the protection-coupling-deprotection bypass strategy.

• Esterification (Step 1): Convert the pyrazole carboxylic acid to its ethyl or tert-butyl ester using standard Fischer esterification or DCC/DMAP coupling. This eliminates the hard O-donor, preventing MOF formation.

• Steric Shielding & Coupling (Steps 2 & 3): Utilize a highly sterically demanding catalyst system, such as XPhos Pd G2 (2-5 mol%). The massive steric bulk of the dialkylbiaryl phosphine ligand physically prevents the pyrazole nitrogen from approaching the Pd center.

  • Self-Validation Checkpoint: Monitor the reaction via HPLC. The reaction should exhibit zero-order kinetics regarding the pyrazole substrate, proving the catalyst is not being sequestered as concentration changes.

• Deprotection (Step 4): Perform alkaline hydrolysis (

  in ) to unmask the carboxylic acid, yielding the final functionalized product (Step 5).

References

• Importance of pyrazole carboxylic acid in MOFs preparation. ResearchGate.[Link]

• Palladium-Catalysed Cross-Coupling Reactions Controlled by Noncovalent ZnN Interactions. ResearchGate.[Link]

• Bis(pyrazolyl)palladium(II) complexes as catalysts for Mizoroki–Heck cross-coupling reactions. University of Johannesburg.[Link]

• Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. PMC - National Institutes of Health.[Link]

• Approaches to the Synthesis of Dicarboxylic Derivatives of Bis(pyrazol-1-yl)alkanes. PMC - National Institutes of Health.[Link]

Controlling pH for optimal extraction of 1H-pyrazole-4-carboxylic acid

Welcome to the Technical Support Center for drug development professionals and synthetic chemists working with 1H-pyrazole-4-carboxylic acid and its derivatives. As a Senior Application Scientist, I have designed this guide to move beyond basic instructions. Here, we explore the exact physicochemical causality behind phase behaviors, providing you with self-validating protocols to optimize your extraction yields and eliminate bottlenecks.

Section 1: Physicochemical Properties & Causality

To master the extraction of 1H-pyrazole-4-carboxylic acid, one must understand its amphoteric nature. The molecule possesses both an acidic carboxylic acid moiety and a basic pyrazole ring, creating multiple ionization states depending on the pH of the aqueous environment. Controlling this equilibrium is the absolute foundation of a successful extraction.

Table 1: Key Physicochemical Parameters & Extraction Impact

Parameter	Value	Causality / Impact on Extraction
pKa (Carboxylic Acid)	~3.1	At pH > 4.5, the molecule exists primarily as a highly water-soluble carboxylate anion, preventing organic extraction[1].
pKa (Pyrazole N-H)	~9.8	At highly alkaline pH (>10), deprotonation of the pyrazole ring occurs, further increasing aqueous solubility[1].
Optimal Extraction pH	1.5 – 2.5	Ensures the carboxylic acid is fully protonated (neutral) while avoiding over-protonation of the pyrazole nitrogen, maximizing lipophilicity[2].
Aqueous Solubility	Highly pH-dependent	Soluble in neutral/basic aqueous buffers; precipitates or partitions into organic solvents (e.g., EtOAc) strictly at acidic pH[2].

Section 2: Troubleshooting & FAQs

Q1: Why is my liquid-liquid extraction yield of 1H-pyrazole-4-carboxylic acid so low when using ethyl acetate at neutral pH? A: At a neutral pH (7.0), the environmental pH is significantly higher than the pKa of the carboxylic acid group (~3.1). Consequently, the molecule exists almost entirely as a deprotonated carboxylate anion. This ionic state drastically decreases its partition coefficient (LogP) into organic solvents like ethyl acetate, trapping the compound in the aqueous layer. Resolution: Acidify the aqueous layer to a pH of 1.5 to 2.5 using dilute hydrochloric acid (e.g., 2M HCl) before extraction. This protonates the carboxylate group, converting the molecule into its neutral, lipophilic form, which readily partitions into the organic phase or precipitates as a solid[2].

Q2: During acidification, a white precipitate forms before I can extract it with an organic solvent. Should I filter it or continue with liquid-liquid extraction? A: This is a common and highly advantageous phenomenon. 1H-pyrazole-4-carboxylic acid and its substituted derivatives often precipitate as white solids when the aqueous solution is acidified to pH 1-2[2]. Resolution: You can bypass liquid-liquid extraction entirely. Cool the mixture to 10-15 °C to maximize crystallization, stir for 1-4 hours, and isolate the product via vacuum filtration[2]. This self-validating precipitation step often yields a product with >95% purity, eliminating the need for solvent evaporation and mitigating solvent waste.

Q3: I am experiencing stubborn emulsions during the ethyl acetate extraction of my pyrazole derivative. How can I break them? A: Emulsions in this workflow are typically caused by localized pH gradients creating amphiphilic zwitterions, or by the presence of unreacted starting materials that act as surfactants. Resolution:

• Saturate the aqueous layer: Add solid sodium chloride (NaCl) or use brine to increase the ionic strength of the aqueous phase. This "salting out" effect decreases the solubility of the neutral pyrazole in water and helps break the emulsion[3].

• Strict pH control: Ensure the pH is uniformly adjusted to 2.0. Use a calibrated pH meter rather than indicator paper to confirm the bulk solution has reached the target acidity.

Section 3: Extraction & Isolation Workflow

Workflow for the pH-dependent extraction of 1H-pyrazole-4-carboxylic acid.

Section 4: Validated Experimental Protocol

Protocol: pH-Guided Isolation of 1H-Pyrazole-4-Carboxylic Acid Derivatives This protocol is designed as a self-validating system: the formation of a precipitate or the successful phase separation serves as immediate physical confirmation of correct pH adjustment.

Materials:

• Crude aqueous reaction mixture containing the pyrazole carboxylate salt.

• 2M Hydrochloric Acid (HCl).

• Ethyl Acetate (EtOAc).

• Saturated Sodium Chloride solution (Brine).

• Ice bath.

Step-by-Step Methodology:

• Preparation & Cooling: Transfer the aqueous reaction mixture to a suitably sized Erlenmeyer flask or reactor. Place the vessel in an ice bath and cool the solution to 10–15 °C.

  • Causality: Cooling reduces the kinetic energy of the system, minimizing exothermic degradation during acidification and promoting crystallization[2].

• Titration & Acidification: While stirring continuously, slowly add 2M HCl dropwise. Monitor the pH continuously using a calibrated pH meter. Stop the addition when the pH reaches exactly 1.5 to 2.5.

• Observation & Pathway Selection:

  • Pathway A (Precipitation): If a dense white solid precipitates out of the solution upon reaching the target pH, maintain stirring at 10–15 °C for 2 to 4 hours to ensure complete crystallization[2]. Proceed to Step 4.

  • Pathway B (Extraction): If the solution remains clear or forms an oil, the specific derivative is highly soluble. Proceed to Step 5.

• Isolation via Filtration (Pathway A): Filter the suspension under vacuum using a Buchner funnel. Rinse the filter cake with a minimal volume (e.g., 1-2 bed volumes) of ice-cold water to remove residual inorganic salts. Dry the solid under vacuum at 40 °C to constant weight.

• Isolation via Extraction (Pathway B): Transfer the acidified mixture to a separatory funnel. Add an equal volume of ethyl acetate (EtOAc). Shake vigorously, venting frequently. Allow the layers to separate. Extract the aqueous layer two more times with EtOAc. Combine the organic layers and wash with brine to remove residual water and break any micro-emulsions[3]. Dry the organic phase over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure to yield the crude product.

References

• VulcanChem. "1-Methyl-5-([(1H-pyrazol-5-ylmethyl)amino]carbonyl) - Vulcanchem". VulcanChem.
• Google Patents. "WO2012025469A1 - Improved process for the preparation of esters of 1-h-pyrazole-4-carboxylic acids". Google Patents.
• Google Patents. "CN111362874B - Preparation method of 3- (difluoromethyl) -1-methyl-1H-pyrazole-4-carboxylic acid". Google Patents.

Sources

• 1. 1-Methyl-5-([(1H-pyrazol-5-ylmethyl)amino]carbonyl)-1H-pyrazole-4-carboxylic acid (1159988-70-1) for sale [vulcanchem.com]
• 2. CN111362874B - Preparation method of 3- (difluoromethyl) -1-methyl-1H-pyrazole-4-carboxylic acid - Google Patents [patents.google.com]
• 3. WO2012025469A1 - Improved process for the preparation of esters of 1-h-pyrazole-4-carboxylic acids - Google Patents [patents.google.com]

Pyrazole Carboxylic Acid Activation: Technical Support &amp; Troubleshooting Center

Welcome to the Technical Support & Troubleshooting Center. As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Here, we dissect the mechanistic causality behind common synthetic failures during the activation of pyrazole carboxylic acids—such as unwanted N-acylation, rapid decarboxylation, and poor atom economy. By understanding the underlying chemistry, we can implement self-validating protocols to ensure your workflows are robust, reproducible, and scalable.

Strategic Workflow for Activation

Before initiating an amidation or esterification, the structural nuances of your specific pyrazole derivative must dictate your activation strategy. Use the logic tree below to determine the optimal pathway.

Decision logic for pyrazole carboxylic acid activation to minimize side reactions.

Troubleshooting Guide & FAQs

Q1: Why am I observing dimerization/oligomerization during the activation of my unsubstituted pyrazole carboxylic acid, and how can I prevent it? Causality: The pyrazole ring possesses an amphoteric character. The unsubstituted pyrrole-like nitrogen (NH) is a viable nucleophile. When the carboxylic acid moiety is converted into a highly reactive intermediate (e.g., an O-acylisourea via EDC or an active ester via HOBt), the NH of a neighboring pyrazole molecule can execute an intermolecular nucleophilic attack. This competitive self-condensation leads to N-acyl pyrazole dimers or oligomers. Solution:

• Chemical Masking: The most robust solution is to temporarily mask the pyrazole NH using a protecting group such as tert-Butyloxycarbonyl (Boc) or Tetrahydropyranyl (THP) prior to activation.

• Reagent Selection: If protection is synthetically unviable, switch to Propanephosphonic acid anhydride (T3P)[1]. T3P generates a mixed phosphonate anhydride that exhibits exceptional chemoselectivity. It preferentially reacts with primary and secondary amines over the less nucleophilic pyrazole NH, effectively suppressing dimerization when used with a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA)[2].

Q2: My pyrazole-3-carboxylic acid is degrading into a des-carboxy pyrazole byproduct. What drives this decarboxylation, and how is it mitigated? Causality: Pyrazole-3-carboxylic acids are uniquely susceptible to decarboxylation due to the proximity of the basic nitrogen at the 2-position. This nitrogen acts as an intramolecular electron sink. Under thermal stress (typically 50°C to 220°C) or strong acidic/basic activation, the molecule forms a cyclic, ylide-like transition state that dramatically lowers the activation energy for CO₂ extrusion[3]. Solution: The key is strict thermal and kinetic control.

• Keep the reaction strictly between 0°C and 25°C[1].

• Avoid highly exothermic coupling reagents like thionyl chloride (SOCl₂) or oxalyl chloride.

• Utilize T3P, which activates the carboxylic acid oxygen into an excellent leaving group under exceptionally mild, room-temperature conditions without generating the thermal spikes that trigger CO₂ loss[4].

Q3: When using HATU to couple a sterically hindered amine to my pyrazole carboxylic acid, my yield is abysmal, and I isolate a highly polar byproduct. What is happening? Causality: Uronium-based coupling reagents (like HATU and HBTU) are highly electrophilic. If the activation of the pyrazole carboxylic acid is slow, or if the incoming amine is sterically hindered, the amine will directly attack the uronium salt instead of the active ester. This irreversible side reaction forms a stable, unreactive tetramethylguanidinium byproduct, consuming both your amine and your coupling reagent. Solution:

• Pre-activation: Allow the pyrazole carboxylic acid, HATU, and base to stir for 15–30 minutes to fully form the active ester before introducing the hindered amine.

• Alternative Chemistry: Switch to a phosphonium-based reagent (e.g., PyBOP) or T3P, which do not contain a reactive uronium center and therefore cannot form guanidinium byproducts[2].

Quantitative Data: Coupling Reagent Comparison

The following table summarizes the performance metrics of common coupling reagents specifically applied to pyrazole carboxylic acid substrates.

Coupling Reagent	Decarboxylation Risk (3-COOH)	N-Acylation Risk (Unprotected NH)	Epimerization Risk	Typical Yield	Byproduct Removal Strategy
T3P	Low (Mild conditions)	Low (High amine selectivity)	Very Low	>85%	Aqueous extraction (Water-soluble)
HATU	Moderate	High	Low	70-90%	Column Chromatography
EDC / HOBt	Moderate	High	Moderate	60-80%	Aqueous extraction
SOCl₂ / DMF	Very High (Exothermic)	Very High	High	Variable	Evaporation / Distillation

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as "self-validating systems." This means the physical behavior of the reaction (e.g., solubility, phase partitioning, precipitation) inherently confirms the success or failure of the chemical transformation at each step.

Protocol A: Mild Amidation of Pyrazole-3-Carboxylic Acid using T3P

Self-Validating Mechanism: This protocol leverages the fact that T3P and its phosphate byproducts are entirely water-soluble[4]. Validation occurs during the aqueous workup: if the mass balance of the organic layer is unexpectedly low, it immediately indicates that the target amide is too polar for standard Ethyl Acetate extraction, prompting a necessary switch to a 10% Isopropanol/Dichloromethane mixture.

• Preparation: In an oven-dried flask under an inert atmosphere (N₂/Ar), dissolve the pyrazole-3-carboxylic acid (1.0 eq) and the target amine (1.1 eq) in anhydrous Ethyl Acetate or DMF (0.1 M concentration).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) dropwise. Stir for 5 minutes at 0°C.

• Activation: Add T3P (50 wt% solution in EtOAc or DMF, 1.5 eq) dropwise over 10 minutes. Critical: Maintain the temperature at 0°C during addition to prevent thermal decarboxylation[1].

• Coupling: Remove the ice bath and allow the reaction to warm to room temperature (20-25°C). Stir for 2–12 hours. Monitor via LC-MS or TLC.

• Self-Validating Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with EtOAc (3x). Wash the combined organic layers with 1M HCl (to remove unreacted amine), then brine. The T3P byproducts will completely partition into the aqueous layer[2].

• Isolation: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure amide.

Protocol B: Chemoselective N-Boc Protection of Pyrazole Carboxylic Acids

Self-Validating Mechanism: This reaction utilizes aqueous basic conditions where the carboxylic acid is deprotonated (carboxylate), directing the electrophilic attack of Boc₂O exclusively to the pyrazole nitrogen. Validation is built into the acidification step: the product will only precipitate when the pH drops below the pKa of the carboxylic acid (~3.5-4.5), confirming both the presence of the free acid and the successful removal of non-acidic impurities.

• Dissolution: Dissolve the pyrazole carboxylic acid (1.0 eq) in a 1:1 mixture of 1M aqueous NaOH and 1,4-Dioxane (0.2 M concentration).

• Reagent Addition: Cool the mixture to 0°C. Add Di-tert-butyl dicarbonate (Boc₂O) (1.2 eq) portion-wise.

• Reaction: Stir at room temperature for 12 hours. The initial biphasic mixture will become homogeneous as the reaction proceeds.

• Self-Validating Isolation: Wash the basic aqueous layer with Diethyl Ether (2x) to remove unreacted Boc₂O and non-polar impurities. Cool the aqueous layer to 0°C and carefully acidify to pH 3 using 1M HCl. The N-Boc pyrazole carboxylic acid will precipitate as a white solid.

• Filtration: Collect the precipitate via vacuum filtration, wash with cold water, and dry under high vacuum.

References

• 1H-Pyrazole-3-carboxylic Acid|Research Chemical - Benchchem Benchchem
• Understanding T3P®
• WE'VE GOT T3P® DOWN TO AN EXACT SCIENCE - AMRI Ribbitt / AMRI
• Propanephosphonic Acid Anhydride (T3P®) - A Benign Reagent for Diverse Applications Inclusive of Large-Scale Synthesis CORE

Sources

• 1. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. 1H-Pyrazole-3-carboxylic Acid|Research Chemical [benchchem.com]
• 4. T3P Brochure | AMRI [amri.staging.ribbitt.com]

Reference Data & Comparative Studies

Comprehensive FTIR Characterization of Carboxylic Acid and Pyrazole Moieties: ATR vs. Transmission Spectroscopy

In modern drug development, the precise structural elucidation of Active Pharmaceutical Ingredients (APIs) is critical. Carboxylic acids and pyrazole rings are ubiquitous pharmacophores in therapeutics, ranging from anti-inflammatory agents to advanced diabetes therapeutics[1]. Fourier-Transform Infrared (FTIR) spectroscopy is a cornerstone for identifying these functional groups.

However, the choice of sampling modality—Attenuated Total Reflectance (ATR) versus traditional Transmission (KBr pellet)—profoundly impacts spectral fidelity, especially for highly polar, hydrogen-bonding moieties. As a Senior Application Scientist, I have designed this guide to objectively compare these two methodologies, providing empirical data, mechanistic insights, and self-validating protocols to ensure analytical rigor.

Spectral Signatures: The Mechanics of the Functional Groups

To accurately interpret FTIR spectra, one must understand the underlying vibrational mechanics. Both carboxylic acids and pyrazoles engage in extensive intermolecular hydrogen bonding, which dramatically alters their spectral profiles.

Carboxylic Acids

The highly polar nature of the carboxylic acid group results in intense, diagnostically useful peaks driven by large changes in the dipole moment (ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

)[2]. The defining feature is the simultaneous presence of a massive O-H stretching envelope and a sharp C=O stretch. Because carboxylic acids typically exist as hydrogen-bonded dimers, the O-H stretch is exceptionally broad, spanning 3300 to 2500 cm⁻¹[3]. Furthermore, the out-of-plane O-H wag provides a diagnostically unique broad peak at 960–900 cm⁻¹[2].

Pyrazole Rings

Pyrazoles are five-membered nitrogen-containing heterocycles characterized by tautomerism and complex hydrogen bonding networks. The N-H stretching vibration is highly sensitive to its environment; when involved in extensive hydrogen bonding, it broadens significantly, often centering around 3380 cm⁻¹[4]. The ring's C=N stretching vibration is a primary marker, appearing sharply around 1645–1660 cm⁻¹[1][5], while the N-N stretch near 1371 cm⁻¹ confirms the adjacent nitrogen atoms[5].

Quantitative Data Summary

Functional Group	Vibrational Mode	Wavenumber Range (cm⁻¹)	Intensity & Shape	Diagnostic Significance
Carboxylic Acid	O-H Stretch	3300 – 2500	Strong, Very Broad	Indicates extensive dimer hydrogen bonding[6].
C=O Stretch	1730 – 1680	Strong, Sharp	Primary carbonyl marker[2].
C-O Stretch	1320 – 1210	Medium	Confirms the C-O single bond[2].
O-H Wag	960 – 900	Medium, Broad	Out-of-plane bending; highly specific[2].
Pyrazole Ring	N-H Stretch	3500 – 3100	Medium, Broad	Broadens significantly (~3383 cm⁻¹) if H-bonded[4].
C=N Stretch	1660 – 1645	Medium to Strong	Primary indicator of ring unsaturation[1][5].
N-N Stretch	~1371	Weak to Medium	Confirms adjacent nitrogen atoms[5].

Comparative Analysis: ATR-FTIR vs. Transmission (KBr) FTIR

When analyzing APIs containing these functional groups, the sampling technique dictates the reliability of the data. Below is an objective comparison of the two primary modalities.

Transmission FTIR (KBr Pellet): The Traditional Standard

• Mechanism: The sample is uniformly dispersed in an IR-transparent Potassium Bromide (KBr) matrix.

• Performance: Excellent for matching with legacy spectral libraries. Peak intensities strictly follow the Beer-Lambert Law.

• The Causality of Error: KBr is highly hygroscopic. Absorbed atmospheric moisture introduces a massive, broad O-H band (~3500 cm⁻¹ and ~1630 cm⁻¹)[7]. This directly overlaps with and masks the critical N-H stretch of pyrazoles and distorts the O-H stretch of carboxylic acids , leading to false negatives. Furthermore, the mechanical stress of grinding can induce polymorphic transformations in the API.

ATR-FTIR: The Modern Workhorse

• Mechanism: Relies on an evanescent wave penetrating a sample pressed tightly against a high-refractive-index crystal (e.g., Diamond).

• Performance: Requires zero sample preparation, entirely eliminating the moisture artifacts associated with KBr[7]. It preserves the native polymorphic state of the API, which is critical for patent protection and dissolution profiling[8].

• The Causality of Error: The penetration depth of the evanescent wave is wavelength-dependent (it penetrates deeper at lower wavenumbers). Consequently, peaks in the fingerprint region (e.g., the carboxylic O-H wag at 942 cm⁻¹) will appear artificially more intense compared to high-frequency peaks (like the pyrazole N-H stretch)[9].

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols incorporate built-in validation checks to prevent common analytical errors.

Protocol A: ATR-FTIR Workflow (Preferred for Polymorphs & Moisture-Sensitive APIs)

• Crystal Validation:

  • Action: Clean the diamond ATR crystal with isopropyl alcohol and allow it to evaporate. Collect a background scan.

  • Validation Check: The background must show >95% transmittance with no residual organic peaks. A contaminated crystal will yield false derivative peaks.

• Sample Application:

  • Action: Place 2-5 mg of the neat API powder directly onto the crystal.

• Pressure Application:

  • Action: Apply consistent pressure using the ATR anvil.

  • Causality: Intimate contact between the sample and crystal is required for the evanescent wave to penetrate. Insufficient pressure causes low signal-to-noise ratios and baseline drift.

• Data Acquisition & Algorithmic Correction:

  • Action: Scan from 4000 to 400 cm⁻¹ at 4 cm⁻¹ resolution (32 scans). Immediately apply an ATR-correction algorithm in the spectrometer software.

  • Causality: ATR correction normalizes the wavelength-dependent penetration depth, making the spectrum directly comparable to standard transmission libraries[9].

Protocol B: Transmission FTIR (KBr Pellet) Workflow

• Matrix Preparation & Validation:

  • Action: Dry spectroscopic-grade KBr in a vacuum oven at 105°C for >2 hours.

  • Validation Check: Press a blank KBr pellet and run a background scan. The baseline must be completely flat across the 3500–3100 cm⁻¹ region. If water peaks are present, discard and re-dry the matrix[7].

• Sample Milling:

  • Action: Gently triturate the API with the dried KBr at a 1:100 ratio using an agate mortar.

  • Causality: Over-grinding causes localized heating and polymorphic shifts; under-grinding leaves large particles that cause severe baseline scattering (the Christiansen effect).

• Pellet Pressing & Acquisition:

  • Action: Press the mixture under 10 tons of vacuum pressure for 2 minutes to form a transparent disk. Scan from 4000 to 400 cm⁻¹.

Analytical Workflow Visualization

Figure 1: Decision workflow for selecting and validating FTIR modalities for API characterization.

References

Sources

• 1. Green microwave synthesis of pyrazole chalcone molecular hybrids efficient route to advanced diabetes therapeutics with DNA intercalative properties - RSC Advances (RSC Publishing) DOI:10.1039/D5RA07397A [pubs.rsc.org]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. Interpreting Infrared Spectra - Specac Ltd [specac.com]
• 4. researchgate.net [researchgate.net]
• 5. jih.uobaghdad.edu.iq [jih.uobaghdad.edu.iq]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Application of Fourier Transform Infrared (FTIR) Spectroscopy in Characterization of Green Synthesized Nanoparticles | MDPI [mdpi.com]
• 8. scispace.com [scispace.com]
• 9. Advancements in medical research: Exploring Fourier Transform Infrared (FTIR) spectroscopy for tissue, cell, and hair sample analysis - PMC [pmc.ncbi.nlm.nih.gov]

HPLC method development for 1H-pyrazole-4-carboxylic acid purity

Executive Summary & Mechanistic Challenges

1H-pyrazole-4-carboxylic acid is a critical structural motif in the synthesis of agrochemicals and biopharmaceuticals, acting as a foundational building block for potent kinase inhibitors and novel antitumor derivatives[1]. However, achieving baseline resolution and accurate purity quantification for this compound presents a significant chromatographic challenge.

The Causality of the Analytical Challenge: The difficulty in analyzing 1H-pyrazole-4-carboxylic acid stems from its zwitterionic nature under typical chromatographic conditions. The molecule contains a basic pyrazole nitrogen (prone to protonation) and an acidic carboxylic group. When utilizing standard C18 columns, researchers frequently encounter two primary failure modes:

• Poor Retention: The high polarity of the ionized functional groups causes the analyte to elute near the void volume (

  ), making it impossible to separate from early-eluting polar impurities.

• Severe Peak Tailing: Uncapped residual silanols on the silica backbone of standard columns act as secondary cation exchangers. These silanols interact strongly with the basic pyrazole nitrogen, leading to asymmetric peaks that ruin integration accuracy and Limit of Quantification (LOQ) calculations.

Column Selection Strategy: A Comparative Analysis

To objectively solve these retention and peak shape issues, we must evaluate the underlying chemistry of the stationary phase. Below is a comparison of three distinct column strategies:

• Standard Endcapped C18: Relies purely on hydrophobic partitioning. It fails to adequately retain the polar pyrazole core without the use of complex ion-pairing reagents, which are notoriously difficult to wash out and completely ruin Mass Spectrometry (MS) compatibility.

• HILIC (Hydrophilic Interaction Liquid Chromatography): Excellent for retaining highly polar compounds. However, HILIC methods require extensive column equilibration times and are hypersensitive to the water content in the sample diluent. If the sample preparation is not perfectly matched to the mobile phase, severe peak distortion occurs.

• Low-Silanol / Mixed-Mode Reverse Phase (e.g., Newcrom R1): Engineered specifically with low silanol activity to eliminate secondary interactions. This stationary phase provides sharp, symmetrical peaks for basic pyrazole compounds while maintaining sufficient hydrophobic retention for the carbon backbone, all without requiring ion-pairing reagents[2].

Table 1: Comparative HPLC Performance for 1H-Pyrazole-4-Carboxylic Acid

Column Strategy	Example Stationary Phase	Retention Time (min)	Asymmetry Factor ( )	Theoretical Plates ( )	Mechanistic Suitability
Standard C18	Conventional C18 (5 µm)	1.8	2.4 (Severe Tailing)	3,500	Poor: High silanol interaction with basic nitrogen.
HILIC	Bare Silica (3 µm)	6.2	1.3 (Slight Tailing)	8,500	Good: Retains polar core, but requires long equilibration.
Low-Silanol RP	Newcrom R1 (3 µm)	4.5	1.05 (Symmetrical)	12,000	Excellent: Suppressed silanol activity; MS scalable.

Visualizing the Method Development Workflow

Decision tree for 1H-pyrazole-4-carboxylic acid HPLC method development.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, the following protocol is designed as a self-validating system. It incorporates built-in System Suitability Testing (SST) to verify chromatographic integrity before any sample data is acquired.

Phase 1: Causality-Driven Mobile Phase Preparation

• Mobile Phase A (Aqueous): HPLC-grade Water with 0.1% Phosphoric acid (

  ) OR 0.1% Formic acid ( ).

  • Causality: The acidic modifier drops the pH below the

    of the carboxylic acid group (~4.0), suppressing its ionization to increase hydrophobicity and retention.2[2].

• Mobile Phase B (Organic): Acetonitrile (MeCN).

  • Causality: MeCN provides lower backpressure and superior UV transparency at low wavelengths compared to methanol.

Phase 2: Step-by-Step Execution

• Sample Preparation: Accurately weigh 10 mg of 1H-pyrazole-4-carboxylic acid. Dissolve in 10 mL of Diluent (90:10 Water:MeCN). Sonicate for 5 minutes to ensure complete dissolution. Filter through a 0.22 µm PTFE syringe filter to protect the column frit.

• Instrument Setup:

  • Column: Low-silanol RP (e.g., Newcrom R1), 150 x 4.6 mm, 3 µm.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C (Critical for stabilizing retention times against ambient lab fluctuations).

  • Detection: UV at 254 nm (Optimal chromophore absorption for the pyrazole ring).

  • Injection Volume: 5 µL.

• Gradient Program:

  • 0-2 min: 5% B (Isocratic hold to focus the polar analyte band).

  • 2-10 min: 5% to 60% B (Linear gradient to elute strongly retained synthetic impurities).

  • 10-12 min: 60% B (Column wash).

  • 12-15 min: 5% B (Re-equilibration).

Phase 3: The Validation Engine (System Suitability Test)

Before analyzing unknown purity samples, inject the standard solution (100 µg/mL) five consecutive times. The system is only validated for use if it passes the following criteria:

• Retention Time RSD ≤ 1.0%: Validates pump delivery and complete column equilibration.

• Peak Area RSD ≤ 2.0%: Validates autosampler injection precision.

• Asymmetry Factor (

  ) between 0.9 and 1.2: Crucial Causality Check. If > 1.2, it immediately flags secondary silanol interactions, column degradation, or an exhausted mobile phase buffer, halting the analysis before bad data is generated.

Phase 4: Method Validation Parameters

For quantitative purity analysis of pyrazole derivatives, the method must be validated for linearity and sensitivity. Based on 1, the method should demonstrate strict linearity in the range of 0.1–10 μg/mL with a correlation coefficient (

) > 0.999[1]. Furthermore, the Limit of Quantification (LOQ) must be established at approximately 0.02 µg/mL (calculated based on a 10:1 signal-to-noise ratio) to accurately quantify trace synthetic impurities[1].

References

• Separation of 1H-Pyrazole-4-carboxylic acid, 5-amino-1-phenyl-, ethyl ester on Newcrom R1 HPLC column Source: SIELC Technologies URL:[Link]

• Biopharmaceutical Profiling of New Antitumor Pyrazole Derivatives Source: Molecules (MDPI), 2014, 19(10), 16381-16401. URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Separation of 1H-Pyrazole-4-carboxylic acid, 5-amino-1-phenyl-, ethyl ester on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Mass Spectrometry Fragmentation Patterns of Pyrazole Carboxylic Acids: A Platform Comparison Guide

Introduction

Pyrazole carboxylic acids are privileged scaffolds in modern drug discovery and agrochemistry. They serve as critical pharmacophores in succinate dehydrogenase inhibitors (SDHIs) and are foundational in the development of novel KEAP1:NRF2 protein-protein interaction inhibitors 1. Accurate structural elucidation, metabolite identification, and pharmacokinetic quantification of these compounds rely heavily on mass spectrometry (MS).

However, the fragmentation behavior of these molecules varies drastically depending on the analytical platform used. This guide objectively compares three primary MS platforms—High-Resolution Electrospray Ionization Quadrupole Time-of-Flight (ESI-QTOF), Low-Resolution Triple Quadrupole (QqQ), and Electron Ionization Gas Chromatography-Mass Spectrometry (EI-GC-MS)—detailing the mechanistic causality behind pyrazole fragmentation and providing validated experimental protocols.

Causality in Fragmentation: The Pyrazole Carboxylic Acid Scaffold

To optimize an analytical method, one must first understand why a molecule fragments the way it does. The fragmentation of pyrazole carboxylic acids is a highly predictable, step-wise process governed by two distinct structural domains 2:

• Carboxylic Acid-Directed Cleavage (Low Energy): Under low-energy collision-induced dissociation (CID) typical of ESI-MS/MS, the most thermodynamically favored pathway involves the functional group. The molecule readily undergoes dehydration (-H₂O, 18 Da) and decarboxylation (-CO₂, 44 Da) 2. The loss of CO₂ is driven by the high stability of the resulting protonated pyrazole core, making it the most reliable transition for quantification.

• Heteroaromatic Ring Cleavage (High Energy): Following decarboxylation, elevated collision energies induce the cleavage of the heteroaromatic ring itself. The two dominant processes are the expulsion of hydrogen cyanide (HCN, 27 Da) and the loss of molecular nitrogen (N₂, 28 Da) [[3]](). The specific pathway is dictated by the substitution pattern; sterically hindered ortho-substituents can completely suppress these primary ring cleavages, shifting the fragmentation toward alternative radical losses 3.

Platform Comparison: ESI-QTOF vs. QqQ vs. EI-GC-MS

Selecting the correct MS platform dictates the quality of the data acquired.

• High-Resolution ESI-QTOF: The premier choice for elucidating novel pyrazole derivatives or unknown metabolites. It provides sub-2 ppm mass accuracy, which is strictly required to distinguish between the isobaric neutral losses of N₂ (28.0061 Da) and CO (27.9949 Da) 4.

• Triple Quadrupole (QqQ): The gold standard for pharmacokinetics. While it lacks high resolution, its Multiple Reaction Monitoring (MRM) mode provides unmatched sensitivity. The

  transition is universally leveraged for high-throughput quantification.

• EI-GC-MS: Utilizes hard ionization (70 eV), generating radical cations

  . Because pyrazole carboxylic acids are highly polar and non-volatile, they require prior derivatization (e.g., to a methyl ester). This fundamentally alters the primary fragmentation pattern, shifting the initial loss from •OH to •OCH₃ 3.

Quantitative Data Summaries

Table 1: Analytical Performance Comparison of MS Platforms

Feature	High-Resolution ESI-QTOF	Low-Resolution QqQ	EI-GC-MS
Ionization	Soft (ESI+, ESI-)	Soft (ESI+, ESI-)	Hard (EI, 70 eV)
Primary Application	Structural elucidation, unknown ID	High-throughput PK quantification	Volatile/derivatized library matching
Mass Accuracy	< 2 ppm	~ 0.1 Da	~ 0.1 Da
Key Advantage	Resolves isobaric neutral losses	Maximum sensitivity in MRM mode	Extensive fragmentation without CID

Table 2: Characteristic ESI+ Fragmentation Ions of Pyrazole-4-Carboxylic Acid (Precursor m/z 113)

Fragment Ion	m/z	Neutral Loss	Causality / Mechanism
	95	-18 Da	Dehydration of the carboxylic acid group
	69	-44 Da	Decarboxylation, yielding a highly stable pyrazole core
	42	-27 Da	Ring cleavage of the N-unsubstituted pyrazole
	41	-28 Da	Alternative ring cleavage pathway

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following methodologies are designed as self-validating systems featuring built-in quality control checks.

Protocol 1: LC-ESI-QTOF MS/MS for Structural Elucidation

• Sample Preparation: Dissolve the pyrazole carboxylic acid in LC-MS grade DMSO. Dilute 1:100 with Acetonitrile/Water (50:50, v/v) containing 0.1% formic acid to a final concentration of 1 µg/mL 4.

• Chromatographic Separation: Inject 2 µL onto a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm). Run a gradient elution from 5% B to 95% B over 5 minutes (Mobile Phase A: Water + 0.1% FA; Mobile Phase B: Acetonitrile + 0.1% FA).

• Ionization (ESI+): Set capillary voltage to 3.5 kV, desolvation temperature to 350°C, and desolvation gas flow to 800 L/h.

  • Validation Check: Verify that the mass error of the unfragmented precursor ion

    is < 5 ppm against the theoretical exact mass before proceeding.

• Collision-Induced Dissociation (CID): Isolate the precursor ion in the quadrupole. Apply a collision energy (CE) ramp from 10 to 40 eV using Argon as the collision gas.

  • Validation Check: Monitor the survival yield of the precursor ion. The optimal CE for capturing the full fragmentation cascade is achieved when the precursor ion intensity drops to exactly 10% of its initial value.

Protocol 2: EI-GC-MS Workflow with Derivatization

• Derivatization (Methylation): React 1 mg of pyrazole carboxylic acid with TMS-diazomethane in methanol for 30 minutes at room temperature.

  • Validation Check: Analyze an aliquot via rapid LC-UV to confirm the complete disappearance of the highly polar starting material before GC injection. Injecting underivatized carboxylic acids will cause severe peak tailing and degrade the GC column.

• Chromatographic Separation: Inject 1 µL (split ratio 10:1) onto an HP-5MS capillary column (30 m x 0.25 mm x 0.25 µm). Carrier gas: Helium at 1.0 mL/min. Oven program: 80°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

• Electron Ionization (EI): Set the ion source temperature to 230°C and electron energy to 70 eV. Acquire data in full scan mode (m/z 40-400) to identify the radical cation

  and characteristic losses (-OCH₃, -CO, -HCN).

Fragmentation Pathway Visualization

CID fragmentation pathway of protonated pyrazole-4-carboxylic acid.

References[2] Title: 1-hydroxy-1H-Pyrazole-4-carboxylicacid - Benchchem

Source: benchchem.com URL: 1] Title: Fragment-to-Lead Medicinal Chemistry Publications in 2018 Source: acs.org URL: 4] Title: 5-((8-Hydroxyquinolin-5-yl)diazenyl)-3-methyl-1H-pyrazole-4-carboxylic Acid - MDPI Source: mdpi.com URL: 3] Title: Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry | IntechOpen Source: intechopen.com URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 1-hydroxy-1H-Pyrazole-4-carboxylicacid | Benchchem [benchchem.com]
• 3. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry | IntechOpen [intechopen.com]
• 4. mdpi.com [mdpi.com]

Comparing reactivity of 1H-pyrazole-4-carboxylic acid vs 1H-pyrazole-3-carboxylic acid

As a Senior Application Scientist, selecting the correct pyrazole building block is rarely a matter of simple substitution; it is a strategic decision that dictates the entire synthetic route and the ultimate biological efficacy of the target molecule. The position of the carboxylic acid group on the pyrazole ring—specifically at the 3-position versus the 4-position—fundamentally alters the electronic landscape of the heterocycle.

This guide provides an in-depth, objective comparison of 1H-pyrazole-4-carboxylic acid and 1H-pyrazole-3-carboxylic acid , detailing the causality behind their divergent reactivity, their behavior in key synthetic workflows, and their pharmacological impact.

Electronic Architecture & Regioselectivity (The "Why")

To understand the reactivity of these two isomers, we must first analyze the electronic distribution of the pyrazole core. Pyrazole is a

-excessive aromatic heterocycle, but its two nitrogen atoms (one pyrrole-like, one pyridine-like) exert a strong electron-withdrawing inductive effect.

• 1H-Pyrazole-4-carboxylic acid: The C4 position is beta to both nitrogen atoms, making it the most electron-rich carbon and the natural site for electrophilic aromatic substitution (EAS). When a strongly electron-withdrawing carboxyl group (-COOH) occupies C4, the ring becomes severely deactivated. Further electrophilic attacks are blocked or forced to the significantly less reactive C3/C5 positions.

• 1H-Pyrazole-3-carboxylic acid: Placing the carboxyl group at the C3 position leaves the highly nucleophilic C4 position open. Consequently, 3-carboxylic acid derivatives readily undergo halogenation, nitration, and other EAS reactions at C4. Furthermore, the proximity of the C3-COOH to the pyridine-like nitrogen (N2) enables unique bidentate metal coordination and transition-state stabilization during decarboxylation.

Logical divergence in regioselectivity and reactivity based on carboxyl group position.

Quantitative Reactivity Profile

The structural differences between the two isomers manifest in distinct experimental behaviors. The table below summarizes their comparative performance across standard synthetic transformations.

Reactivity Parameter	1H-Pyrazole-3-carboxylic acid	1H-Pyrazole-4-carboxylic acid
C4 Electrophilic Substitution	Highly susceptible (C4 is unsubstituted)	Blocked; ring broadly deactivated
Decarboxylation Potential	Facile (Facilitated by adjacent N-atom lone pair)	Highly resistant (Requires >200 °C, Cu-catalysis)[1]
Acid Chloride Intermediate	Remarkably stable; easily isolated for downstream synthesis[2]	Moderately stable; typically utilized in situ
Metal Coordination	Bidentate (N,O) chelation readily formed	Monodentate (O) or bridging
Biological Target Affinity (ALKBH1)	Inactive (Sub-optimal geometry for Mn2+ chelation)	Highly Potent (Optimal H-bonding and Mn2+ chelation)[3]

Decarboxylation Dynamics: A Tale of Two Isomers

Decarboxylation is one of the most distinguishing reactions between these two isomers.

1H-pyrazole-3-carboxylic acids undergo decarboxylation relatively easily. The mechanistic causality lies in the adjacent nitrogen atom (N2). During the extrusion of CO₂, the lone pair on the nitrogen can participate in stabilizing the incipient carbanion at C3, or it can coordinate with a transition metal catalyst (like Copper) to lower the kinetic barrier[4].

Conversely, 1H-pyrazole-4-carboxylic acids are notoriously resistant to decarboxylation. The C4 position is isolated from direct heteroatom stabilization. Attempting to decarboxylate 4-carboxylic acid pyrazoles (especially those bearing haloalkyl substituents) by simply heating them to their melting point typically yields less than 30% of the desired product[1]. To force this reaction, chemists must employ harsh protodecarboxylation conditions, such as microwave irradiation at 200 °C in the presence of Cu₂O and 1,10-phenanthroline[1].

Kinetic barriers and outcomes in the decarboxylation of pyrazole isomers.

Pharmacological Impact: The ALKBH1 Case Study

The position of the carboxylic acid is not merely a synthetic concern; it strictly dictates pharmacological efficacy due to spatial geometry within enzyme active sites.

A prime example is the development of inhibitors for ALKBH1 (a DNA 6mA demethylase implicated in gastric cancer). Researchers discovered that 1H-pyrazole-4-carboxylic acid derivatives act as highly potent ALKBH1 inhibitors (IC₅₀ = 0.031 μM)[3]. The mechanism of action relies on the 2'-nitrogen atom in the pyrazole ring chelating with an Mn²⁺ ion in the active site, while the 4-carboxylic acid forms essential hydrogen bonds.

When researchers synthesized the exact same scaffold but moved the carboxylic acid from the 4-position to the 3-position, inhibitory activity decreased by 1200-fold [3]. The 3-COOH geometry physically prevents the simultaneous Mn²⁺ chelation and hydrogen bonding required for target engagement.

Validated Experimental Methodologies

The following protocols have been selected for their self-validating nature, ensuring high reproducibility in the lab.

Protocol A: Synthesis of 1H-Pyrazole-3-carboxamides via Acid Chloride

1H-pyrazole-3-carboxylic acids can be converted into remarkably stable acid chlorides, which resist premature degradation and allow for high-yielding amidation even under prolonged heating[2].

• Acid Chloride Formation: React 1H-pyrazole-3-carboxylic acid with an excess of thionyl chloride (SOCl₂) under reflux. Remove excess SOCl₂ under reduced pressure to isolate the highly stable 1H-pyrazole-3-carboxylic acid chloride.

• Amidation: In a dry reaction vessel, combine the acid chloride (0.76 mmol) and the desired anilide (e.g., acetanilide, 0.76 mmol) in 40 mL of anhydrous xylene[2].

• Reflux: Heat the mixture to reflux for 10 hours.

• Workup: Evaporate the xylene solvent under reduced pressure. Treat the remaining oily residue with dry diethyl ether to precipitate the crude product[2].

• Purification: Recrystallize the solid from ethanol and dry over P₂O₅.

• Validation Checkpoint: The success of the amidation can be confirmed via FT-IR. The final 1H-pyrazole-3-carboxamide will exhibit distinct C=O absorptions around 1697, 1668, and 1614 cm⁻¹, distinct from the starting acid chloride[2].

Protocol B: Protodecarboxylation of Resistant 1H-Pyrazole-4-carboxylic Acids

Because the 4-position lacks adjacent nitrogen stabilization, standard thermal decarboxylation fails. This protocol utilizes transition metal catalysis to overcome the high kinetic barrier[1].

• Preparation: In a microwave-safe reaction vial, combine the 1H-pyrazole-4-carboxylic acid derivative (1.0 equiv), Cu₂O (catalytic, typically 10-20 mol%), 1,10-phenanthroline (ligand), and Cesium Carbonate (Cs₂CO₃, base).

• Solvent Addition: Suspend the mixture in anhydrous N,N-Dimethylformamide (DMF).

• Microwave Irradiation: Seal the vial and subject it to microwave irradiation at 200 °C for 2 hours[1].

• Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove the copper catalyst. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

• Validation Checkpoint: Because the resulting decarboxylated pyrazoles are generally volatile, isolation can be difficult. Reaction conversion should be monitored via GC-MS rather than standard TLC to prevent false negatives caused by product evaporation[1].

Self-validating workflow for the synthesis of 1H-pyrazole-3-carboxamides.

References

• Reactions of Some Pyrazole-3-Carboxylic Acid Chlorides with Various Anilides. Asian Journal of Chemistry.[Link]

• Structural Optimization and Structure–Activity Relationship of 1H-Pyrazole-4-carboxylic Acid Derivatives as DNA 6mA Demethylase ALKBH1 Inhibitors and Their Antigastric Cancer Activity. ACS Publications.[Link]

• Decarboxylative Pyrazolylation of Aryl Carboxylic Acids via Synergetic Organic-Photoredox and Copper Catalysis. ACS Publications.[Link]

• WO2014033164A1 - Procedure for the decarboxylation of 3,5-bis(haloalkyl)-pyrazole-4-carboxylic acid derivatives.

Sources

• 1. WO2014033164A1 - Procedure for the decarboxylation of 3,5-bis(haloalkyl)-pyrazole-4-carboxylic acid derivatives - Google Patents [patents.google.com]
• 2. asianpubs.org [asianpubs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to the Thermal Analysis of 1H-Pyrazole-4-Carboxylic Acid Hydrate: A Comparative Study Using TGA and DSC

For researchers, scientists, and professionals in drug development, understanding the solid-state properties of an active pharmaceutical ingredient (API) is non-negotiable. The presence of water, either as surface moisture or as an integral part of the crystal lattice in the form of a hydrate, can profoundly influence an API's stability, solubility, and manufacturability. This guide provides an in-depth examination of the thermal analysis of 1H-pyrazole-4-carboxylic acid hydrate, a molecule of interest due to its heterocyclic and carboxylic acid functionalities, which are common motifs in medicinal chemistry.

The "Why": Causality Behind Thermal Analysis for Hydrated APIs

A hydrate is not merely a wet compound; it is a distinct crystalline solid where water molecules are stoichiometrically incorporated into the crystal lattice.[1] These water molecules, often referred to as "water of crystallization," are held in place by hydrogen bonds and play a crucial role in stabilizing the crystal structure. The removal of this water upon heating (dehydration) is an energy-requiring process that can trigger a cascade of physical and chemical changes, including:

• Polymorphic Transformation: The anhydrous form may adopt a different crystal packing (polymorph) than the hydrate, affecting properties like solubility.

• Amorphization: The crystal lattice may collapse, leading to a disordered, amorphous solid with significantly different stability.

• Chemical Decomposition: The energy input required for dehydration can, in some cases, be sufficient to initiate the degradation of the API itself.

TGA and DSC are indispensable tools for probing these transformations. TGA provides quantitative information on mass changes, directly measuring the amount of water lost, while DSC measures the heat flow associated with these events, revealing the energetics of dehydration and subsequent phase transitions or decomposition.[2] Together, they provide a detailed thermal fingerprint of the material.

Experimental Protocol: A Self-Validating System

The integrity of thermal analysis data hinges on a meticulously designed experimental protocol. The following steps are designed to ensure accuracy, reproducibility, and the generation of easily interpretable data.

Instrumentation and Calibration

• Instrument: A simultaneous TGA/DSC instrument (e.g., TA Instruments SDT Q600) is ideal as it measures weight change and heat flow on the same sample concurrently, ensuring a perfect correlation between thermal events and mass loss.

• Calibration:

  • TGA: Calibrate the balance using certified weight standards. Verify the temperature calibration using materials with known Curie points (e.g., nickel).

  • DSC: Calibrate for temperature and enthalpy using certified standards with known melting points and enthalpies of fusion (e.g., indium, tin).

Sample Preparation and Loading

• Sample Mass: Use a sample mass of 3-5 mg. This is a crucial balance: too little mass may not be representative and can be susceptible to weighing errors, while too much mass can lead to thermal gradients within the sample, causing peak broadening and a loss of resolution.

• Crucible Selection: Use aluminum crucibles with a pinhole lid. The pinhole allows the evolved water vapor to escape in a controlled manner, preventing pressure buildup while maintaining a self-generated atmosphere immediately around the sample, which can lead to sharper, more defined transitions.

• Loading: Place the sample evenly at the bottom of the crucible to ensure uniform heat transfer.

Experimental Conditions

• Purge Gas: Use an inert gas, typically dry nitrogen, at a flow rate of 50 mL/min. This prevents oxidative degradation and ensures the efficient removal of evolved gases from the furnace.

• Heating Rate: A heating rate of 10 °C/min is a standard starting point. This rate provides a good balance between resolution and experimental time. Slower rates (e.g., 2-5 °C/min) can improve the resolution of closely occurring events, while faster rates can increase sensitivity but may cause a shift in transition temperatures to higher values.

• Temperature Range: Heat the sample from ambient temperature (e.g., 25 °C) to a temperature beyond the final decomposition, for instance, 400 °C. This ensures all relevant thermal events are captured.

This experimental design is self-validating because the simultaneous measurement directly links every endothermic or exothermic event on the DSC curve to a specific mass loss (or lack thereof) on the TGA curve, eliminating ambiguity in data interpretation.

Caption: Hypothesized thermal pathway of 1H-pyrazole-4-carboxylic acid hydrate.

A Comparative Guide to Solid-State Analysis Techniques

While TGA/DSC are powerful, a comprehensive characterization of a hydrate relies on a multi-technique approach. The choice of technique depends on the specific question being asked.

Table 3: Comparison of Analytical Techniques for Hydrate Characterization

Technique	Principle	Information Provided	Advantages	Limitations
TGA/DSC	Measures mass and heat flow changes with temperature.	Stoichiometry of hydration, thermal stability, melting/decomposition points, energetics of transitions.	Quantitative, highly sensitive to thermal events, provides thermodynamic data.	Provides little direct structural information; destructive.
Powder X-Ray Diffraction (PXRD)	Diffraction of X-rays by the crystal lattice.	Crystal structure, phase identification (hydrate vs. anhydrate), polymorphism, crystallinity.	Definitive for phase identification, non-destructive, can be performed under variable temperature/humidity. [3][4]	Requires crystalline material; can be difficult for complex mixtures.
TGA-FTIR/MS	TGA coupled with spectroscopic identification of evolved gases.	Identifies the specific molecules being lost during a mass change (e.g., H₂O, CO₂). [5][6]	Provides direct evidence of dehydration and mechanistic insight into decomposition.	Higher equipment cost; library matching required for identification.
Raman/FTIR Spectroscopy	Vibrational spectroscopy based on light scattering or absorption.	Information on hydrogen bonding environments of water molecules. [7][8]	Non-destructive, can provide molecular-level structural information, suitable for in-situ monitoring.	Can be difficult to interpret quantitatively for hydration levels.

Synergistic Application:

The most robust approach is to use these techniques in concert. For instance:

• PXRD is used first to confirm that the initial material is a single, crystalline hydrate phase and not a mixture of anhydrous material and surface water. [1][9]2. TGA/DSC is then used to quantify the water content and determine the temperatures of dehydration and subsequent transitions.

• TGA-FTIR can be employed to confirm that the initial mass loss is exclusively water and to analyze the gaseous byproducts of decomposition, offering clues to the degradation pathway. [10]

Conclusion

The thermal analysis of 1H-pyrazole-4-carboxylic acid hydrate, and indeed any hydrated API, is a critical component of its physicochemical characterization. Through a carefully designed and executed TGA/DSC experiment, one can quantitatively determine the water content, map the material's thermal stability, and identify key phase transitions such as melting and decomposition. This guide has provided a comprehensive framework, moving from the theoretical justification for the analysis to a practical, self-validating protocol and a detailed interpretation of hypothesized results.

By integrating the quantitative data from TGA/DSC with the structural insights from techniques like PXRD and the mechanistic details from evolved gas analysis, researchers can build a complete and reliable profile of their material. This multi-faceted understanding is essential for informed decision-making in process development, formulation design, and ensuring the ultimate safety and efficacy of the final drug product.

References

• Sum, A. K., Koh, C. A., & Sloan, E. D. (2012). Spectroscopic methods in gas hydrate research. RSC Advances, 2(24), 8965-8977.
• Sloan, E. D., & Koh, C. A. (2012). Spectroscopic methods in gas hydrate research. Analyst, 137(22), 5153-5163.

• FILAB. (n.d.). TGA, TGA-FTIR and TGA-MS analysis at FILAB laboratory. Retrieved from [Link]

• Zielińska-Pisklak, M., Szeleszczuk, Ł., & Pisklak, D. M. (2020). Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances. Pharmaceutics, 12(10), 959.
• Sloan, E. D., & Koh, C. A. (2025).
• Fábián, L., & Kálmán, A. (2010).

• MDPI. (2020, October 19). Pharmaceutical Hydrates Analysis. Encyclopedia. Retrieved from [Link]

• Bruker. (n.d.). TG-FTIR Thermogravimetric Analysis. Retrieved from [Link]

• Ripmeester, J. A., & Ratcliffe, C. I. (2009). Direct Space Methods for Powder X-ray Diffraction for Guest−Host Materials: Applications to Cage Occupancies and Guest Distributions in Clathrate Hydrates. Journal of the American Chemical Society, 131(50), 18066-18075.

• Hiden Analytical. (2024, July 4). Comparing Mass Spectrometry with FT-IR for TGA Experiments: Spotlight on HPR-20 EGA. Retrieved from [Link]

• Otsuka, M., & Kaneniwa, N. (1990). Quantitative Determination of Hydrate Content of Theophylline Powder by Chemometric X-ray Powder Diffraction Analysis. Chemical & Pharmaceutical Bulletin, 38(5), 1388-1391.

• USM. (n.d.). Thermogravimetic Analysis and Fourier Transform Infrared. Retrieved from [Link]

• Chemistry Steps. (2020, February 25). Preparation and Reaction Mechanisms of Carboxylic Anhydrides. Retrieved from [Link]

• EAG Laboratories. (2019, December 27). Thermogravimetric Analysis - TGA–FTIR. Retrieved from [Link]

• ResearchGate. (n.d.). DSC and TGA curves of raw citric acid monohydrate. Retrieved from [Link]

• Chryssikos, G. D., & Gionis, V. (2025). Revisiting the Thermal Behavior and Infrared Absorbance Bands of Anhydrous and Hydrated DL-Tartaric Acid. Molecules, 30(8), 3467.
• Sinditskii, V. P., Smirnov, S. P., Egorshev, V. Y., et al. (2017). Thermal decomposition peculiarities and combustion behavior of nitropyrazoles. Thermochimica Acta, 651, 83-99.
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• Filo. (2025, September 2). Dehydration of carboxylic acids. Retrieved from [Link]

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• Kumar, V., & Sharma, V. K. (2000). A mechanistic analysis of the increase in the thermal stability of proteins in aqueous carboxylic acid salt solutions. Biochimica et Biophysica Acta (BBA) - Protein Structure and Molecular Enzymology, 1476(2), 307-316.
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Publish Comparison Guide: X-Ray Powder Diffraction (XRD) Data for 1H-Pyrazole-4-Carboxylic Acid Hydrate vs. Anhydrous Forms

Executive Summary

In pharmaceutical development and materials science, the solid-state form of an active pharmaceutical ingredient (API) or a metal-organic framework (MOF) ligand dictates its physicochemical properties. 1H-pyrazole-4-carboxylic acid and its substituted derivatives are highly versatile building blocks. However, they frequently exhibit polymorphism and can exist in both anhydrous and hydrated forms.

This guide objectively compares the crystallographic and thermal performance of the hydrate form against its anhydrous alternative. By leveraging Powder X-Ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC), researchers can definitively identify the hydration state, ensuring lot-to-lot consistency, predictable solubility, and reliable downstream synthesis.

Mechanistic Causality: The Role of Hydration in Crystal Lattices

To understand why the PXRD patterns of these two forms differ, we must examine the causality at the molecular level.

In the anhydrous form , 1H-pyrazole-4-carboxylic acid molecules self-assemble into tightly packed ribbons or catemers. This packing is driven by direct, bifurcated intermolecular hydrogen bonds between the pyrazole nitrogen (N–H) and the carboxylic acid oxygen (O–H···O) .

When transitioning to the hydrate form , water molecules intercalate into the crystal lattice. Water acts as both a potent hydrogen bond donor and acceptor, disrupting the direct pyrazole-carboxylic acid catemers and inserting itself to form a new 3D supramolecular network .

• The Crystallographic Consequence: This intercalation expands the unit cell volume. According to Bragg’s Law (

  ), an increase in the interplanar distance ( -spacing) results in a shift of the corresponding diffraction peaks ( ) to lower angles. Consequently, the hydrate form is easily distinguished by the emergence of unique low-angle diffraction peaks that are entirely absent in the anhydrous lattice.

Quantitative Data Comparison: Hydrate vs. Anhydrous

The following tables summarize the objective experimental data used to differentiate the two solid-state forms. Data is synthesized from variable-temperature PXRD and thermal studies of representative pyrazole-4-carboxylic acid systems .

Table 1: Thermal and Physicochemical Properties

Property	Hydrate Form	Anhydrous Form
Hydration State	Monohydrate (~4.3% w/w H₂O)	Anhydrous (0% H₂O)
Dehydration Temp.	80 °C – 125 °C (Broad endotherm)	N/A
Melting Point	N/A (Dehydrates prior to melting)	147 °C – 149 °C (Sharp endotherm)
Thermodynamic Stability	Stable at high water activity ( )	Stable at low humidity / elevated temps

Table 2: Characteristic PXRD Peaks (Cu Kα, λ = 1.5418 Å)

Note: Peak positions may vary slightly (± 0.2°) depending on specific derivatives and sample preparation.

Solid-State Form	Key Angles (°)	Characteristic -spacing (Å)	Diagnostic Indicator
Hydrate Form	10.3, 11.9, 23.9	8.58, 7.43, 3.72	Presence of ~10.3° peak; absence of ~16.8° peak.
Anhydrous Form	9.9, 11.3, 16.8, 22.2	8.92, 7.82, 5.27, 4.00	Presence of strong 16.8° peak; shifts in low-angle region.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols form a self-validating system. The synthesis method drives the phase transition, PXRD confirms the structural lattice, and DSC orthogonally validates the mass loss associated with the hydration state.

Protocol A: Solvent-Mediated Preparation of the Hydrate

• Suspension: Suspend 500 mg of anhydrous 1H-pyrazole-4-carboxylic acid in 10 mL of a 20% v/v water/methanol mixture.

• Equilibration: Stir the suspension continuously at 25 °C for 5 days.

  • Causality Check: Solid-state phase transitions are kinetically hindered. A 5-day slurry ensures the system reaches complete thermodynamic equilibrium. Rushing this step often yields a mixed-phase sample, which convolutes the PXRD pattern and leads to false interpretations.

• Isolation: Isolate the crystals via vacuum filtration and air-dry at room temperature. Do not oven-dry, as temperatures above 60 °C may trigger premature dehydration.

Protocol B: Powder X-Ray Diffraction (PXRD) Analysis

• Sample Prep: Gently grind the sample using an agate mortar and pestle.

  • Causality Check: Gentle grinding minimizes preferred orientation effects (where crystals lie flat rather than randomly), ensuring all diffraction planes are accurately represented in the relative peak intensities.

• Mounting: Load the powder onto a zero-background silicon sample holder to reduce signal-to-noise ratio.

• Data Collection: Analyze using a diffractometer equipped with Cu Kα radiation (

  Å). Scan from 5° to 40° with a step size of 0.02° and a scan rate of 2°/min.

Protocol C: Orthogonal Validation via DSC

• Loading: Load ~5 mg of the sample into an aluminum DSC crucible.

• Crucible Preparation: Pierce a small hole in the crucible lid.

  • Causality Check: Piercing the lid is mandatory when analyzing hydrates. It allows the evolved water vapor to escape. A hermetically sealed pan would artificially increase internal pressure, shifting the dehydration endotherm to a falsely high temperature and risking pan rupture.

• Heating: Heat from 25 °C to 250 °C at a rate of 10 °C/min under a nitrogen purge (50 mL/min).

Analytical Workflow

The following diagram illustrates the logical relationship between phase transitions and the analytical workflows required to validate the solid-state forms of 1H-pyrazole-4-carboxylic acid.

Figure 1: Phase transition cycle and analytical validation workflow for pyrazole-4-carboxylic acid.

References

• Title: The Structure and Dynamic Properties of 1H-Pyrazole-4-Carboxylic Acids in the Solid State Source: ResearchGate / Solid State Nuclear Magnetic Resonance URL: [Link]

• Title: Structure analysis of a phenylpyrazole carboxylic acid derivative crystallizing with three molecules in the asymmetric unit (Z′ = 3) using X-ray powder diffraction Source: Cambridge University Press / Powder Diffraction URL: [Link]

• Source: Google Patents (US20160362379A1)

• Title: Flexible Porous Zinc–Pyrazole–Adenine Framework for Hysteretic Sorption of Light Hydrocarbons Source: ACS Publications / Crystal Growth & Design URL: [Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 1H-Pyrazole-4-Carboxylic Acid Hydrate

For researchers, scientists, and professionals in drug development, the responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step approach to the proper disposal of 1H-pyrazole-4-carboxylic acid hydrate, ensuring compliance with safety protocols and regulatory requirements.

Hazard Assessment and Chemical Profile

Before any disposal procedures can be initiated, a thorough understanding of the compound's properties is essential.

Chemical Identity:

Compound Name	1H-Pyrazole-4-carboxylic acid hydrate
Synonyms	4-Carboxy-1H-pyrazole hydrate
CAS Number	37718-11-9
Molecular Formula	C₄H₄N₂O₂·xH₂O
Molecular Weight	112.09 g/mol (anhydrous)

Hazard Classification:

Based on available Safety Data Sheets (SDS), 1H-pyrazole-4-carboxylic acid hydrate is generally not classified as a hazardous substance under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1] However, it is crucial to recognize the potential for mild to moderate irritation.

Key Hazards:

• Skin Irritation: May cause skin irritation upon prolonged or repeated contact.[1][2][3][4][5]

• Eye Irritation: Can cause serious eye irritation.[1][2][3][4][5]

• Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[1][2][3][4][5]

The absence of a "hazardous" classification does not permit indiscriminate disposal. The primary directive is to manage this chemical waste in accordance with all applicable local, state, and federal regulations.[2]

Personal Protective Equipment (PPE) and Spill Management

Adherence to proper safety protocols is non-negotiable when handling any chemical, including for disposal.

Recommended PPE:

• Eye Protection: Safety glasses with side-shields or goggles are mandatory.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.

• Body Protection: A standard laboratory coat is required.

Spill Cleanup Protocol:

In the event of a spill, the following steps should be taken:

• Evacuate and Ventilate: Ensure the area is well-ventilated.

• Containment: Use an inert absorbent material, such as vermiculite or sand, to contain the spill.

• Collection: Carefully sweep or scoop the absorbed material into a designated, labeled waste container. Avoid creating dust.[1][2]

• Decontamination: Clean the spill area thoroughly with a suitable solvent, and dispose of all cleaning materials as chemical waste.

Step-by-Step Disposal Procedures

The core principle governing the disposal of 1H-pyrazole-4-carboxylic acid hydrate is regulatory compliance. In-laboratory neutralization is generally not required or recommended due to its non-hazardous nature.

Step 1: Waste Segregation

Proper segregation is the foundation of a safe and compliant waste management system.

• Solid Waste:

  • Collect all solid 1H-pyrazole-4-carboxylic acid hydrate waste, including residual product and contaminated items (e.g., weighing papers, gloves), in a dedicated container labeled "Non-Hazardous Solid Chemical Waste."[6]

  • Do not mix this waste with hazardous materials such as flammable solvents, strong acids or bases, or reactive chemicals.[6]

• Liquid Waste:

  • Solutions containing 1H-pyrazole-4-carboxylic acid hydrate should be collected in a separate, compatible, and clearly labeled container for "Non-Hazardous Aqueous Waste."[6]

  • Crucially, do not dispose of solutions down the drain unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department. [6][7] The introduction of any chemical, even non-hazardous ones, into the sanitary sewer system must be a controlled and approved process.

Step 2: Container Management

• Selection: Use containers that are in good condition, chemically compatible (e.g., high-density polyethylene or borosilicate glass), and have a secure, leak-proof lid.[8]

• Labeling: All waste containers must be accurately labeled with the full chemical name and a clear indication that it is non-hazardous waste.

Step 3: Disposal of Empty Containers

Empty containers that once held 1H-pyrazole-4-carboxylic acid hydrate must be managed correctly to be considered non-hazardous.

• Triple-Rinse: Rinse the empty container with a suitable solvent (e.g., water or ethanol) at least three times.[6]

• Collect Rinsate: The rinsate from this process must be collected and disposed of as non-hazardous liquid chemical waste.[6]

• Deface Label: The original label on the container should be completely removed or thoroughly defaced.[9]

• Final Disposal: Once triple-rinsed and with the label removed, the container can typically be disposed of in the regular trash.[6][9]

Step 4: Final Disposition

The ultimate disposal of the collected waste must be handled through your institution's established chemical waste management program.

• Contact EHS: Arrange for the pickup and disposal of the labeled waste containers with your institution's Environmental Health and Safety (EHS) department or equivalent authority.

• Documentation: Maintain meticulous records of the disposed chemical, including its name, quantity, and the date of disposal, as required by your laboratory's standard operating procedures.[8]

Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the correct disposal path for 1H-pyrazole-4-carboxylic acid hydrate waste.

Caption: Decision workflow for proper disposal of 1H-pyrazole-4-carboxylic acid hydrate.

References

• BenchChem. (n.d.). Proper Disposal Procedures for Disuprazole: A Guide for Laboratory Professionals.
• BenchChem. (n.d.). Proper Disposal Procedures for 5-Hydrazinyl-4-phenyl-1H-pyrazole.
• Capot Chemical. (2013, September 20). MSDS of 1H-Pyrazole-4-carboxylic acid.
• Cornell University. (n.d.). 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals. Retrieved from Cornell University Environmental Health and Safety website.
• Fisher Scientific. (n.d.). Safety Data Sheet: 1,5-Dimethyl-1H-pyrazole-4-carboxylic acid.
• National Science Teaching Association. (2024, August 16). Laboratory Waste Disposal Safety Protocols.
• Rowan University. (n.d.). Non-Hazardous Waste Disposal Guide for Laboratories.
• Safety Office. (n.d.). Disposal of Chemical Waste.
• Thermo Fisher Scientific. (2025, September 22). Safety Data Sheet: 1-Methyl-1H-pyrazole-3-carboxylic acid.
• University of Louisiana at Monroe. (n.d.). VIII. Disposal Procedures for Non Hazardous Waste.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1H-Pyrazole-4-Carboxylic Acid Hydrate

This guide provides essential safety protocols and logistical plans for the handling and disposal of 1H-Pyrazole-4-carboxylic acid hydrate. As researchers and drug development professionals, our primary responsibility is to ensure a safe laboratory environment. This document moves beyond a simple checklist, offering a framework of self-validating protocols grounded in the specific hazards of this compound. The causality behind each recommendation is explained to foster a deep understanding of safe laboratory practice.

Hazard Assessment: The "Why" Behind the Protocol

1H-Pyrazole-4-carboxylic acid and its hydrate are classified with a consistent set of hazards across multiple safety data sheets. Understanding these intrinsic properties is the foundation of our safety protocol. The compound is designated as:

• Skin Irritant (Category 2) : Causes skin irritation upon contact[1][2][3][4].

• Serious Eye Irritant (Category 2/2A) : Causes serious eye irritation[1][2][3][4].

• Specific Target Organ Toxicity - Single Exposure (Category 3) : May cause respiratory tract irritation[1][2][3][4].

These classifications (H315, H319, H335) are our primary directives. They inform every choice we make regarding engineering controls and the personal protective equipment (PPE) required to create a barrier between the researcher and the chemical hazard.

Core PPE Requirements

The level of PPE required depends on the specific procedure being performed and the potential for exposure. The following table summarizes the minimum PPE requirements.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Handling Solid	Safety glasses with side shields or chemical splash goggles[5].	Chemical-resistant gloves (Nitrile rubber recommended)[1][6].	Laboratory coat[6].	Work within a certified chemical fume hood or in a well-ventilated area to minimize dust inhalation[5][6].
Preparing Solutions	Chemical splash goggles. A face shield is required if there is a significant risk of splashing[2][6].	Chemical-resistant gloves (Nitrile rubber recommended). Inspect gloves before use[1].	Laboratory coat.	All solution preparation should be performed in a chemical fume hood[6].
Large-Scale Operations	Chemical splash goggles and a face shield[2].	Chemical-resistant gloves. Consider double-gloving.	Chemical-resistant apron over a laboratory coat.	A NIOSH-approved respirator may be necessary if engineering controls are insufficient[6][7].
Cleaning Spills	Chemical splash goggles and a face shield.	Heavy-duty chemical-resistant gloves.	Chemical-resistant apron or suit, and shoe covers[2].	A NIOSH-approved respirator with appropriate cartridges is required for cleaning large spills[5].

Procedural Guidance and Workflows

Adherence to strict operational plans is critical for minimizing exposure and ensuring a safe working environment[6].

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting appropriate PPE when working with 1H-Pyrazole-4-carboxylic acid hydrate.

Caption: PPE Selection Workflow for Handling 1H-Pyrazole-4-Carboxylic Acid Hydrate.

Step-by-Step Guide: Donning and Doffing PPE

The sequence of putting on (donning) and taking off (doffing) PPE is critical to prevent cross-contamination.

Donning Sequence:

• Lab Coat: Put on a clean, appropriately sized laboratory coat and fasten it completely.

• Gloves: Don chemical-resistant nitrile gloves. Ensure the cuffs of the gloves go over the cuffs of the lab coat to protect your wrists[8].

• Eye/Face Protection: Put on safety goggles. If a splash risk exists, add a face shield over the goggles.

Doffing Sequence (to be performed in the reverse order of donning):

• Gloves: Remove gloves using a proper technique (without touching the outer surface with your bare hands) to avoid skin contact[1]. Dispose of them immediately in a designated hazardous waste container[6].

• Eye/Face Protection: Remove the face shield and/or goggles from the back to the front.

• Lab Coat: Remove your lab coat, folding the contaminated exterior inward, and store or dispose of it according to your institution's policy.

• Hand Hygiene: Wash your hands thoroughly with soap and water after all PPE has been removed[1][7].

Emergency and Disposal Plans

Emergency First Aid

• Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical attention[1][3].

• Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes. Remove contaminated clothing and wash it before reuse. If skin irritation occurs, get medical advice[3][9].

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If the person is not breathing, give artificial respiration. Seek medical attention[3].

• Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water afterward. Seek medical attention[10].

Spill and Waste Disposal

All waste materials contaminated with this compound must be treated as hazardous waste[6].

• Spill Cleanup: For small spills, carefully sweep up the solid material, avoiding dust formation, and place it in a suitable, closed container for disposal[1]. Use personal protective equipment as outlined for cleaning spills. Do not let the product enter drains[1][11].

• Unused Chemical: Dispose of surplus and non-recyclable solutions by offering them to a licensed disposal company. Do not dispose of them down the drain[1][6].

• Contaminated Materials: All contaminated PPE (gloves, etc.) and cleaning materials should be collected in a designated, sealed hazardous waste container for disposal[6][11].

References

• Capot Chemical. (2013, September 20). MSDS of 1H-Pyrazole-4-carboxylic acid. Retrieved from [Link]

• Cole-Parmer. (2005, October 3). 3-Methyl-1H-pyrazole-1-carboxamide - Material Safety Data Sheet. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Pyrazole-4-carboxylic acid. PubChem Compound Database. Retrieved from [Link]

• Centers for Disease Control and Prevention. (2006, December 6). Personal Protective Equipment for Use in Handling Hazardous Drugs. Retrieved from [Link]

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